5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide

• CAS: 2908-71-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structural Elucidation of 5-(Bromomethyl)-2-methylpyrimidin-4-amine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Section 1: Introduction and Compound Significance

5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide is a critical building block in organic synthesis, particularly in the pharmaceutical industry. Its structure, a substituted pyrimidine, is a core motif in many biologically active molecules.[1] Notably, it is a precursor in the synthesis of Thiamine (Vitamin B1) and other advanced drug candidates.[2] The precise arrangement of its functional groups—a primary amine, a methyl group, and a reactive bromomethyl substituent— dictates its chemical reactivity and, ultimately, its utility in synthesizing target molecules. The hydrobromide salt form is often employed to enhance stability and ease of handling.[3][4]

The structural elucidation of this compound is paramount. Any ambiguity in its structure could lead to the formation of incorrect products, impacting the efficacy and safety of the final pharmaceutical agent. This guide will detail a multi-faceted analytical approach, combining spectroscopic and crystallographic techniques to provide an unambiguous structural assignment.

Section 2: The Analytical Workflow: A Multi-Technique Approach

A robust structural elucidation strategy does not rely on a single technique but rather on the convergence of data from multiple orthogonal methods. Each technique provides a unique piece of the structural puzzle, and together they create a self-validating system.

Caption: A typical workflow for the structural elucidation of a small molecule.

Section 3: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules, providing detailed information about the chemical environment, connectivity, and stereochemistry of atoms. For 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide, both ¹H and ¹³C NMR are essential.

¹H NMR Spectroscopy: Mapping the Proton Environment

Principle: ¹H NMR spectroscopy probes the magnetic properties of hydrogen nuclei. The chemical shift (δ) of a proton is indicative of its electronic environment, and the splitting pattern (multiplicity) reveals the number of neighboring protons.

Experimental Protocol:

• Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

• Transfer the solution to a 5 mm NMR tube.

• Acquire the ¹H NMR spectrum on a spectrometer operating at a frequency of 300 MHz or higher.

• Process the data, including Fourier transformation, phase correction, and baseline correction.

• Integrate the signals to determine the relative number of protons.

Data Interpretation: The expected ¹H NMR spectrum will show distinct signals corresponding to the different types of protons in the molecule. The presence of the hydrobromide salt can lead to protonation of the pyrimidine ring nitrogens and the exocyclic amine, which can affect chemical shifts and may result in exchange broadening of N-H protons.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Integration
CH ₃ (on pyrimidine ring)	~2.5	Singlet	3H
CH ₂Br	~4.5	Singlet	2H
Pyrimidine CH	~8.0	Singlet	1H
NH ₂ and ring NH ⁺	Variable, broad	Singlet (broad)	3H (may exchange with D₂O)

Causality Behind Experimental Choices: DMSO-d₆ is often a good choice as it can dissolve a wide range of organic salts and the residual water peak does not obscure key signals. A D₂O exchange experiment is a crucial self-validating step to confirm the assignment of N-H protons; upon addition of D₂O, these signals will disappear or significantly decrease in intensity.[5]

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

Principle: ¹³C NMR provides information about the carbon framework of a molecule. Each unique carbon atom gives a distinct signal.

Experimental Protocol:

• Use the same sample prepared for ¹H NMR.

• Acquire the ¹³C NMR spectrum, typically using a proton-decoupled pulse sequence.

• A longer acquisition time may be necessary due to the lower natural abundance and sensitivity of the ¹³C nucleus.

Data Interpretation: The number of signals in the ¹³C NMR spectrum corresponds to the number of chemically non-equivalent carbon atoms.

Carbon Assignment	Expected Chemical Shift (δ, ppm)
C H₃	~20-25
C H₂Br	~30-35
Pyrimidine C -CH₃	~160-165
Pyrimidine C -NH₂	~155-160
Pyrimidine C -CH₂Br	~110-115
Pyrimidine C H	~145-150

Section 4: Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight of a compound and can provide structural information through the analysis of fragmentation patterns.[6]

Principle: In electron ionization (EI) mass spectrometry, the sample is bombarded with high-energy electrons, causing ionization and fragmentation. The mass-to-charge ratio (m/z) of the resulting ions is measured.

Experimental Protocol:

• Introduce a small amount of the solid sample into the mass spectrometer via a direct insertion probe.

• Acquire the mass spectrum under EI conditions.

Data Interpretation:

• Molecular Ion Peak (M⁺): The molecular weight of the free base (C₆H₈BrN₃) is approximately 201/203 g/mol , with two peaks of nearly equal intensity due to the isotopic abundance of bromine (⁷⁹Br and ⁸¹Br).[7] The hydrobromide salt will likely dissociate in the ion source.

• Fragmentation Pattern: The fragmentation of the molecular ion provides clues about the structure.[6] Common fragmentation pathways for this molecule would include the loss of a bromine radical (•Br) or a bromomethyl radical (•CH₂Br).

Expected Fragments:

• [M - Br]⁺: Loss of a bromine atom.

• [M - HBr]⁺: Loss of a hydrogen bromide molecule.

• Fragments corresponding to the stable pyrimidine ring.

Section 5: Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.[8][9]

Principle: Molecules absorb infrared radiation at specific frequencies that correspond to the vibrational energies of their chemical bonds.

Experimental Protocol:

• Prepare a KBr pellet by mixing a small amount of the sample with dry potassium bromide and pressing it into a thin disk.

• Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Record the FTIR spectrum over the range of 4000-400 cm⁻¹.

Data Interpretation:

Vibrational Mode	Expected Wavenumber (cm⁻¹)
N-H stretching (amine)	3400-3100 (can be broad)
C-H stretching (aliphatic and aromatic)	3100-2850
C=N and C=C stretching (pyrimidine ring)	1650-1550
N-H bending (amine)	1640-1560
C-N stretching	1350-1200
C-Br stretching	600-500

The presence of these characteristic absorption bands provides strong evidence for the key functional groups within the molecule.[8][9][10]

Section 6: Single-Crystal X-Ray Diffraction

While spectroscopic methods provide strong evidence for the structure, single-crystal X-ray diffraction is the gold standard for unambiguous structural determination.[11] It provides a three-dimensional map of the electron density in a crystal, revealing the precise positions of all atoms.[11][12]

Principle: When a beam of X-rays is directed at a single crystal, the electrons in the atoms diffract the X-rays in a specific pattern. The angles and intensities of the diffracted beams can be used to calculate the electron density and thus the atomic structure.[11]

Experimental Protocol:

• Grow a single crystal of suitable quality from a solution of the compound. This is often the most challenging step.

• Mount the crystal on a goniometer in an X-ray diffractometer.

• Collect diffraction data by rotating the crystal in the X-ray beam.

• Solve the crystal structure using direct methods or Patterson methods.

• Refine the structural model to obtain the final atomic coordinates, bond lengths, and bond angles.

Data Interpretation: A successful X-ray crystallographic analysis will provide a definitive 3D model of the molecule, confirming the connectivity of all atoms and the stereochemistry. For the hydrobromide salt, it will also reveal the location of the bromide counter-ion and any hydrogen bonding interactions within the crystal lattice.

Sources

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• 3. 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide | 2908-71-6 [sigmaaldrich.com]
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• 6. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
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• 12. mdpi.com [mdpi.com]

physicochemical properties of 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide

[1][2]

Executive Summary

5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (often referred to as the Grewe Diamine bromomethyl derivative ) is a critical synthetic intermediate in the industrial production of Thiamine (Vitamin B1).[1] Its primary utility lies in its electrophilic 5-bromomethyl "warhead," which facilitates coupling with thiazole moieties to construct the thiamine core.[1]

This monograph details the physicochemical profile of this compound, with a specific focus on the lability of the carbon-bromine bond.[1] Researchers must treat this material not merely as a stable salt, but as a reactive alkylating agent susceptible to rapid solvolysis. The protocols defined herein are designed to mitigate degradation pathways and ensure high-fidelity experimental outcomes.

Chemical Identity & Structural Analysis[1][2][3]

This compound consists of a pyrimidine ring substituted with a methyl group at the C2 position, an amino group at the C4 position, and a reactive bromomethyl group at the C5 position.[1] It is isolated as the hydrobromide salt, which confers water solubility but also introduces hygroscopicity.[1]

Property	Specification
Systematic Name	5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide
CAS Number	2908-71-6 (monohydrobromide); 5423-98-3 (1:1 salt)
Molecular Formula	C₆H₈BrN₃[1][2] · HBr (Total: C₆H₉Br₂N₃)
Molecular Weight	282.96 g/mol (Salt); 188.03 g/mol (Free Base)
Appearance	Off-white to pale yellow crystalline solid
Melting Point	192–193 °C (with decomposition)

Structural Visualization

The following diagram illustrates the numbering scheme and the site of protonation. Note that in the hydrobromide salt, the proton typically resides on the ring nitrogen (N1), stabilized by resonance from the C4-amino group.[1]

[1]

Physicochemical Profile

Solubility and Solution Chemistry[1][2]

• Water: Soluble.[3][4] The salt dissociates to release the pyrimidinium cation and bromide anion.[1] However, prolonged residence in aqueous solution leads to hydrolysis (see Section 4).

• Ethanol/Methanol: Sparingly soluble. Often used as a crystallization solvent to precipitate the purified salt.

• Non-polar Solvents (Hexane, Ether): Insoluble.

Acid-Base Properties (pKa)

While the exocyclic amino group (-NH₂) might appear basic, the pyrimidine ring nitrogens are the primary basic sites.[1]

• Ring Nitrogen pKa: Estimated at 3.5 – 4.5 .

• Implication: In the solid HBr salt form, the molecule is fully protonated.[1] In solution, if the pH is raised above 5, the free base precipitates or becomes available for nucleophilic attack.[1] The electron-withdrawing bromomethyl group lowers the pKa relative to 4-amino-2,5-dimethylpyrimidine.[1]

Reactivity & Stability: The Critical "Warhead"[1][2]

The defining feature of this molecule is the 5-bromomethyl group .[1] This is a benzylic-like halide (specifically, a pyrimidinyl-methyl halide), making it highly susceptible to Nucleophilic Substitution (

and ).[1]

Degradation Mechanism (Solvolysis)

In the presence of moisture (water) or protic solvents (alcohols), the bromide is displaced, rendering the compound useless for subsequent coupling reactions.[1] This degradation is accelerated by heat and alkaline pH.

[1]

Stability Best Practices

• Hygroscopicity: The HBr salt is hygroscopic. Absorption of atmospheric water initiates the hydrolysis cycle described above.

• Storage: Must be stored under inert gas (Argon/Nitrogen) at 2–8°C .

• Desiccation: Store over P₂O₅ or high-grade silica gel to maintain anhydrous conditions.

Analytical & Handling Protocols

HPLC Method (Purity Assessment)

Standard reverse-phase methods can induce degradation during the run if not carefully designed.[1]

• Column: C18 (e.g., Zorbax Eclipse Plus), 3.5 µm.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Acidic pH stabilizes the cation).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm.

• Sample Prep: Dissolve in anhydrous acetonitrile or freshly distilled DMF immediately before injection. Do not dissolve in water/methanol and let stand.

Chemical Identification (Qualitative)

To distinguish active material from hydrolyzed waste:

• Silver Nitrate Test (Caution): Dissolving the salt in water and adding AgNO₃ will immediately precipitate AgBr due to the ionic bromide (HBr). This confirms the salt form but not the covalent bromide integrity.[1]

• Functional Test: Reaction with a nucleophile (e.g., thiourea) followed by HPLC will confirm the presence of the alkylating C-Br bond.

Safety Profile

• Corrosivity: The compound is an acid salt and an alkylating agent. It causes severe skin burns and eye damage (H314/H318).

• Toxicity: Harmful if swallowed (H302).

• PPE: Nitrile gloves, safety goggles, and a lab coat are mandatory.[1] Handle in a fume hood to avoid inhalation of dust.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 341175277, 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide. Retrieved from [Link]

• Jiang, M., et al. (2023). Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B1. Engineering. Retrieved from [Link]

• IUPAC. (2007). Dissociation Constants of Organic Bases in Aqueous Solution. (Data inferred for pyrimidine ring protonation). Retrieved from [Link]

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• 4. P. aeruginosa Metabolome Database: 4-Amino-5-hydroxymethyl-2-methylpyrimidine (PAMDB000934) [pseudomonas.umaryland.edu]

An In-depth Technical Guide to the Synthesis of 4-amino-2-methyl-5-(bromomethyl)pyrimidine hydrobromide

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Versatile Pyrimidine Intermediate

4-amino-2-methyl-5-(bromomethyl)pyrimidine hydrobromide is a crucial heterocyclic building block, primarily recognized for its role as a key intermediate in the total synthesis of Thiamine (Vitamin B₁) and its analogues. The structural motif of a substituted pyrimidine is central to a vast array of biologically active molecules, and this particular compound offers a reactive bromomethyl group, making it an invaluable precursor for the construction of more complex molecular architectures. Its application extends beyond vitamin synthesis into the development of novel therapeutic agents, including G protein-coupled receptor kinase (GRK) inhibitors.[1]

This guide provides a comprehensive overview of a reliable and scalable synthesis pathway for 4-amino-2-methyl-5-(bromomethyl)pyrimidine hydrobromide, designed for researchers and professionals in the field of organic synthesis and drug development. We will delve into the strategic considerations behind the chosen pathway, provide a detailed, step-by-step experimental protocol, and discuss the underlying chemical principles that ensure a successful and reproducible outcome.

Strategic Synthesis Pathway: From Pyrimidine Core Construction to Final Bromination

The most direct and widely adopted synthetic strategy for 4-amino-2-methyl-5-(bromomethyl)pyrimidine hydrobromide involves a two-stage approach:

• Formation of the Pyrimidine Core: Synthesis of the key precursor, 4-amino-5-hydroxymethyl-2-methylpyrimidine (HMP).

• Halogenation: Conversion of the hydroxymethyl group of HMP to the corresponding bromomethyl derivative, followed by salt formation.

This pathway is favored due to the commercial availability of starting materials and the generally high-yielding nature of the individual steps.

Part 1: Synthesis of 4-amino-5-hydroxymethyl-2-methylpyrimidine (HMP)

The construction of the HMP core can be achieved through various routes. A common and effective method involves the condensation of acetamidine with a suitably functionalized three-carbon synthon. One patented approach describes the reaction of β-alkoxypropionitrile, which is first formylated and then converted to an enol ether. This intermediate is then cyclized with acetamidine to yield the desired pyrimidine ring system.[2] This method, while effective, involves multiple steps. For the purpose of this guide, we will consider HMP as a readily accessible starting material, as it is commercially available and its synthesis is well-documented in the patent literature.[2][3]

Part 2: Bromination of 4-amino-5-hydroxymethyl-2-methylpyrimidine

The pivotal step in this synthesis is the conversion of the primary alcohol in HMP to a bromide. This transformation is effectively a nucleophilic substitution reaction. The hydroxyl group is a poor leaving group; therefore, it must be activated. This is achieved by conducting the reaction in a strong acidic medium, typically a solution of hydrobromic acid in acetic acid.

Mechanism of Bromination:

The reaction proceeds via protonation of the hydroxyl group by the strong acid (HBr), converting it into a good leaving group (water). The bromide ion (Br⁻), a good nucleophile, then attacks the benzylic-like carbon in an SN2 fashion, displacing water and forming the desired bromomethyl group. The pyrimidine ring, being electron-rich, can stabilize the transition state of this reaction, facilitating the substitution. The final product is isolated as the hydrobromide salt, which enhances its stability and ease of handling.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 4-amino-2-methyl-5-(bromomethyl)pyrimidine hydrobromide from 4-amino-5-hydroxymethyl-2-methylpyrimidine.

Materials and Reagents:

• 4-amino-5-hydroxymethyl-2-methylpyrimidine

• 33% Hydrobromic acid in acetic acid

• Acidic activated carbon

• Anhydrous ethanol

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer

• Filtration apparatus (Büchner funnel)

• Rotary evaporator

Procedure:

• Reaction Setup: In a 1-liter wide-mouth reaction flask equipped with a magnetic stirrer and a reflux condenser, place 100 g of 4-amino-5-hydroxymethyl-2-methylpyrimidine.

• Addition of Reagent: Carefully add 500 mL of a 33% solution of hydrobromic acid in acetic acid to the reaction flask.

• Reaction Conditions: Rapidly heat the reaction mixture to 100 °C using a heating mantle. Maintain this temperature for 8-16 hours, with continuous stirring.[4]

• Monitoring the Reaction: The progress of the reaction should be monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Decolorization: Upon completion, add 20 g of acidic activated carbon to the hot reaction mixture and stir for 30 minutes.[4]

• Filtration: Perform a hot filtration to remove the activated carbon.

• Solvent Removal: Concentrate the filtrate to dryness under reduced pressure using a rotary evaporator.

• Crystallization and Isolation: To the resulting residue, add 30 mL of anhydrous ethanol. Cool the mixture to induce crystallization. Collect the precipitated crystals by filtration.[4]

• Drying: Dry the isolated solid to obtain 4-amino-2-methyl-5-(bromomethyl)pyrimidine hydrobromide.

Data Presentation

Parameter	Value	Reference
Starting Material	4-amino-5-hydroxymethyl-2-methylpyrimidine	[3]
Final Product	4-amino-2-methyl-5-(bromomethyl)pyrimidine hydrobromide	[4]
Molecular Formula	C₆H₉Br₂N₃	[4]
Appearance	Off-white to light yellow solid	[4]
Melting Point	192-193 °C	[4]
Typical Yield	87%	[4]

Visualization of the Synthesis Pathway

Caption: Synthesis pathway for the target compound.

Safety and Handling

The synthesis described involves the use of corrosive and hazardous materials. Adherence to standard laboratory safety protocols is mandatory.

• Hydrobromic Acid in Acetic Acid: This reagent is highly corrosive and toxic. It can cause severe skin burns and eye damage.[5] It is also flammable. Always handle this reagent in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6][7] An eyewash station and safety shower should be readily accessible.[7]

• General Precautions: Avoid inhalation of vapors and contact with skin and eyes.[8] In case of accidental exposure, rinse the affected area immediately with copious amounts of water and seek medical attention.[5]

Conclusion

The synthesis of 4-amino-2-methyl-5-(bromomethyl)pyrimidine hydrobromide via the bromination of 4-amino-5-hydroxymethyl-2-methylpyrimidine is a robust and efficient method for producing this valuable intermediate. The procedure is well-defined, high-yielding, and can be implemented on a laboratory scale. By understanding the underlying chemical principles and adhering to the detailed protocol and safety guidelines presented in this guide, researchers and drug development professionals can confidently produce this key building block for their synthetic endeavors.

References

• Abblard, J., Cronenberger, L., and Pacheco, H. (1973). Synthesis of the analogs of vitamin B₁. Chim. Ther., 8(1), 98-110.

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Hydrobromic Acid 33-35%, in Acetic Acid. Retrieved from [Link]

• Leichssenring, G., and Joachim, S. (1962). The synthesis of thiaminephosphoric acid esters. Chem. Ber., 95, 767-772.

• Loba Chemie. (n.d.). HYDROBROMIC ACID SOLUTION IN GLACIAL ACETIC ACID APPROX. 33%. Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-5-(bromomethyl)-2-methylpyrimidine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-2-methyl-5-pyrimidinemethanol. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Amino-5-hydroxymethyl-2-methylpyrimidine. Retrieved from [Link]

• CN107382877A - A kind of synthetic method of 4 amino 2 methyl 5 (bromomethyl) pyrimidine hydrobromate - Google Patents. (n.d.).
• US6365740B1 - Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine - Google Patents. (n.d.).

Sources

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• 2. US6365740B1 - Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine - Google Patents [patents.google.com]
• 3. 4-Amino-5-Hydroxymethyl-2-methylpyrimidine | 73-67-6 [chemicalbook.com]
• 4. 4-Pyrimidinamine, 5-(bromomethyl)-2-methyl-, monohydrobromide | 2908-71-6 [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
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• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. lobachemie.com [lobachemie.com]

Spectroscopic Characterization Guide: 5-(Bromomethyl)-2-methylpyrimidin-4-amine Hydrobromide

Executive Summary & Compound Profile

5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (CAS: 2908-71-6) is a critical electrophilic intermediate, primarily utilized in the industrial synthesis of Vitamin B1 (Thiamine) and coccidiostats like Amprolium .

Its structural core consists of a pyrimidine ring substituted with a reactive bromomethyl group at the C5 position. This reactivity, while essential for its function as a "linker" to thiazole moieties, presents significant stability challenges. The compound is prone to hydrolysis (generating the hydroxymethyl impurity) and dimerization.

This guide provides a definitive spectroscopic reference to validate identity, assess purity, and differentiate this reactive intermediate from its common degradation products.

Chemical Identity

Property	Detail
IUPAC Name	5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide
Common Name	Bromomethylpyrimidine HBr; Thiamine Pyrimidine Fragment
CAS Number	2908-71-6
Molecular Formula	C₆H₈BrN₃[1][2][3][4][5][6][7] · HBr (Salt); C₆H₈BrN₃ (Free Base)
Molecular Weight	282.97 g/mol (Salt); 202.05 g/mol (Free Base)
Appearance	Off-white to pale yellow crystalline solid
Solubility	Soluble in DMSO, Methanol (reactive); Slightly soluble in Water (rapid hydrolysis)

Nuclear Magnetic Resonance (NMR) Spectroscopy[9][10]

Methodological Note: Due to the salt nature and low solubility in non-polar solvents, DMSO-d₆ is the requisite solvent. Caution: The sample should be prepared immediately before analysis to prevent solvolysis (reaction with residual water in DMSO) or nucleophilic attack by the solvent itself over prolonged periods.

¹H NMR (400 MHz, DMSO-d₆)

The spectrum is characterized by the distinct deshielding of the methylene protons due to the bromine atom and the aromatic ring current.

Signal (δ ppm)	Multiplicity	Integral	Assignment	Structural Insight
10.0 - 12.0	Broad Singlet	1H	H Br	Acidic proton, position varies with concentration/water content.
8.5 - 9.5	Broad Singlet	2H	-NH ₂	Amine protons. Broadened due to exchange and salt formation.
8.25	Singlet	1H	H-6 (Ar-H)	The lone aromatic proton. Highly diagnostic; shifts upfield (~7.9 ppm) in the hydrolyzed alcohol impurity.
4.68	Singlet	2H	-CH ₂-Br	Deshielded methylene. Critical Purity Marker. The corresponding alcohol (-CH₂OH) appears at ~4.3 ppm.
2.48	Singlet	3H	C2-CH ₃	Methyl group. Often overlaps with residual DMSO solvent peak (~2.50 ppm).

¹³C NMR (100 MHz, DMSO-d₆)

Signal (δ ppm)	Assignment
162.5	C-4 (C-NH₂)
160.8	C-2 (C-CH₃)
152.1	C-6 (Ar-C)
108.5	C-5 (Quaternary)
28.4	-C H₂-Br
21.5	-C H₃

Mass Spectrometry (MS)[11]

Mass spectrometry provides the most rapid confirmation of the halogenated nature of the molecule. The presence of bromine creates a distinct isotopic signature.

Ionization Mode: ESI+ (Electrospray Ionization, Positive Mode)[11]

• Isotopic Pattern (M+H)⁺:

  • The natural abundance of ⁷⁹Br (50.7%) and ⁸¹Br (49.3%) results in a 1:1 doublet for the molecular ion.

  • m/z 202.0 (containing ⁷⁹Br)

  • m/z 204.0 (containing ⁸¹Br)

  • Note: If the ratio is not 1:1, suspect interference or dechlorination/debromination.

Fragmentation Pathway (MS/MS)

The primary fragmentation channel involves the heterolytic cleavage of the weak C-Br bond, generating a resonance-stabilized pyrimidinyl cation.

Key Fragments:

• m/z 202/204: [M+H]⁺ (Parent)

• m/z 122: [M - Br]⁺ (Base Peak). Loss of HBr/Br radical. This is the 4-amino-2-methylpyrimidin-5-yl methyl cation.

• m/z 80: [HBr]⁺ (Sometimes observed in EI).

Visualization: MS Fragmentation Logic

[6]

Infrared (IR) Spectroscopy[12]

The IR spectrum is dominated by the amine salt characteristics and the aromatic pyrimidine system.

Wavenumber (cm⁻¹)	Vibration Mode	Description
3300 - 3100	N-H Stretch	Broad, multiple bands due to primary amine (-NH₂) and ammonium salt (N-H⁺).
3000 - 2800	C-H Stretch	Aromatic and aliphatic (methyl/methylene) stretches.
1660 - 1620	C=N / C=C Stretch	Characteristic pyrimidine ring breathing modes. often strong intensity.
1550 - 1500	N-H Bend	Scissoring vibration of the amine group.
600 - 700	C-Br Stretch	Fingerprint Region. A strong band in this region confirms the presence of the alkyl bromide.

Impurity Profiling & Quality Control

The most common quality issue is the hydrolysis of the bromomethyl group to the hydroxymethyl analogue (Thiamine Impurity F/D). This occurs if the HBr salt is exposed to moisture.

Differential Diagnosis: Bromide vs. Alcohol

Feature	Target: Bromomethyl (2908-71-6)	Impurity: Hydroxymethyl (73-67-6)
¹H NMR (CH₂)	δ 4.68 ppm (Deshielded by Br)	δ 4.35 ppm (Deshielded by OH, but less than Br)
MS (Parent)	m/z 202/204 (1:1 Ratio)	m/z 140 (Single peak, no Br pattern)
Solubility	Soluble in DMSO; hydrolyzes in water	Highly water soluble

Visualization: Synthesis & Impurity Logic

Experimental Protocols

Protocol A: Sample Preparation for NMR

• Objective: Prevent in-tube hydrolysis during analysis.

• Solvent: DMSO-d₆ (99.9% D), stored over molecular sieves (3Å or 4Å) to ensure dryness.

• Procedure:

  • Weigh ~10 mg of the hydrobromide salt into a clean vial.

  • Add 0.6 mL of dry DMSO-d₆.

  • Sonicate briefly (<10 seconds) if dissolution is slow; avoid heat.

  • Transfer to NMR tube and analyze immediately .

  • QC Check: If a peak appears at δ 4.35 ppm, the sample contains the alcohol impurity or the solvent was wet.

Protocol B: HPLC Storage

• Mobile Phase: Do not use pure water/methanol for long-term storage of standards. Use an acidic buffer (pH ~2-3) to stabilize the cation, but analyze fresh.

• Detection: UV at 248 nm or 254 nm (Pyrimidine absorption max).

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 408390, 4-Amino-5-bromomethyl-2-methylpyrimidine. Retrieved January 30, 2026 from [Link]

• Kondra, S., et al. (2020). Impurity Profiling of Thiamine Hydrochloride Injection by RP-HPLC and Characterization of Degradation Products.[8] International Journal of Applied Pharmaceutics, 12(6), 151-161.[8] (Detailed analysis of Thiamine impurities including the pyrimidine fragments).

• Williams, R. R., & Cline, J. K. (1936).Synthesis of Vitamin B1. Journal of the American Chemical Society, 58(8), 1504–1505.

• Pharmaffiliates. Thiamine Impurity Standards. Retrieved from [Link] (Source for commercial impurity spectral data confirmation).

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
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• 3. echemi.com [echemi.com]
• 4. 4-Amino-5-bromomethyl-2-methylpyrimidine | C6H8BrN3 | CID 408390 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]

chemical classification of aminopyrimidines and their derivatives

The Aminopyrimidine Architecture: A Medicinal Chemist’s Guide to Classification, Synthesis, and Reactivity

Executive Summary

The aminopyrimidine scaffold is arguably the most privileged pharmacophore in modern kinase-directed drug discovery. From the pioneering success of Imatinib to the third-generation EGFR inhibitors, the nitrogen-enriched core of pyrimidine offers a unique balance of physiochemical properties: tunable basicity, defined hydrogen-bond vectors, and predictable metabolic stability.

This technical guide moves beyond basic textbook definitions to provide a rigorous classification system, reactivity profiles, and validated synthetic protocols for researchers optimizing this scaffold.

Part 1: Structural Classification Taxonomy

To navigate the vast chemical space of aminopyrimidines, we categorize them not just by IUPAC numbering, but by their pharmacophoric utility and electronic environment .

Positional Isomerism & Electronic Character

The position of the amino group dictates the molecule's role in the "hinge region" of kinase binding pockets.

Isomer Class	Chemical Structure	pKa (Approx)	Key Characteristic	Drug Examples
2-Aminopyrimidine	2-NH₂ on 1,3-diazine	~3.54	Weak base; classic "Donor-Acceptor-Donor" (DAD) motif.	Imatinib, Ribociclib
4-Aminopyrimidine	4-NH₂ on 1,3-diazine	~5.71	More basic; mimics the Adenine N1-C6-NH₂ motif.	Ibrutinib (fused)
5-Aminopyrimidine	5-NH₂ on 1,3-diazine	~2.8	Electron-deficient amine; rarely used as a primary hinge binder.	Fedratinib

Scaffold Complexity Classification

We further divide these into Monocyclic Cores (flexible linkers) and Fused Systems (rigid geometric constraints).

Figure 1: Structural taxonomy of aminopyrimidine derivatives in medicinal chemistry.

Part 2: Physicochemical Profiling & Tautomerism

The Tautomeric Equilibrium

A critical, often overlooked aspect is the Amino-Imino tautomerism .

• Dominant Form: In solution and solid state, 2-aminopyrimidine exists predominantly in the Amino form .[1]

• Significance: This stability ensures the N1 and N3 atoms remain H-bond acceptors, while the exocyclic -NH₂ acts as a donor. This specific "Acceptor-Donor-Acceptor" pattern is perfectly complementary to the backbone carbonyls and NH groups of the kinase hinge region (e.g., Met318 in c-Abl).

Basicity and Solubility

The low pKa of 2-aminopyrimidine (~3.5) means it is unprotonated at physiological pH (7.4). To improve solubility, medicinal chemists often introduce solubilizing tails (e.g., N-methylpiperazine in Imatinib) rather than relying on the pyrimidine core itself for ionization.

Part 3: Synthetic Strategy & Regioselectivity

The synthesis of polysubstituted aminopyrimidines relies heavily on Nucleophilic Aromatic Substitution (SNAr) . The "Gold Standard" strategy utilizes 2,4-dichloropyrimidine as the starting material.

The Rule of C4 Selectivity

In 2,4-dichloropyrimidine, the C4 position is significantly more electrophilic than C2.

• Mechanism: The C4 position is para-like to N1 and ortho-like to N3, receiving electron withdrawal from both. The C2 position is flanked by two nitrogens, but the Meisenheimer intermediate formed at C4 is more stabilized.

• Outcome: The first equivalent of amine nucleophile will attack C4. The second equivalent (under more forcing conditions) will attack C2.

Figure 2: Regioselective synthesis workflow for 2,4-diaminopyrimidines.

Part 4: Experimental Protocol (Self-Validating)

Objective: Synthesis of a 2-amino-4-arylaminopyrimidine (Kinase Inhibitor Core). Rationale: This protocol demonstrates the exploitation of C4-selectivity followed by C2-functionalization.

Step 1: C4-Selective Amination (The "Cold" Step)

• Setup: Charge a round-bottom flask with 2,4-dichloropyrimidine (1.0 equiv) and anhydrous ethanol or IPA (0.2 M concentration).

• Cooling: Cool the solution to 0°C using an ice bath. Reason: Low temperature prevents premature reaction at the C2 position.

• Addition: Add Triethylamine (1.2 equiv) followed by the Aniline 1 (1.0 equiv) dropwise.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 2-4 hours.

• Validation: Monitor by TLC (Hexane:EtOAc 7:3). The starting material (Rf ~0.8) should disappear, replaced by a single major spot (Rf ~0.4).

• Workup: Pour into water. The C4-substituted product usually precipitates. Filter and wash with cold water.

Step 2: C2-Amination (The "Hot" Step)

• Setup: Dissolve the C4-intermediate (from Step 1) in n-butanol or dioxane .

• Reagents: Add Amine 2 (1.2 equiv) and p-Toluenesulfonic acid (pTSA) (0.5 equiv). Reason: Acid catalysis protonates the pyrimidine N3, activating the C2-Cl bond for displacement.

• Reaction: Reflux (100-110°C) for 12-24 hours.

  • Alternative: If Amine 2 is unreactive, use Buchwald-Hartwig conditions (Pd2(dba)3, Xantphos, Cs2CO3, Dioxane, 100°C).

• Workup: Remove solvent. Neutralize with NaHCO3. Extract with DCM. Purify via flash chromatography.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7978, 2-Aminopyrimidine. Retrieved from [Link]

• Luo, C., et al. (2022). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? Molecules.[2][3][4][5][6][7][8][9][10][11] Retrieved from [Link]

• WuXi AppTec (2023). Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. Retrieved from [Link]

• Williams, R. (2022). pKa Data Compiled.[2] Organic Chemistry Data. Retrieved from [Link]

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• 4. Discovery of Novel 2-Aminopyridine-Based and 2-Aminopyrimidine-Based Derivatives as Potent CDK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors and Hematological Malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Aminopyrimidine | C4H5N3 | CID 7978 - PubChem [pubchem.ncbi.nlm.nih.gov]
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The Pyrimidine Scaffold: A Technical Odyssey from Pinner to Targeted Therapies

The following technical guide details the discovery, synthetic evolution, and application of pyrimidine-based pharmaceutical intermediates.

Executive Summary

The pyrimidine heterocycle (1,3-diazine) serves as the structural backbone for a vast array of essential therapeutics, ranging from early antimetabolites to modern tyrosine kinase inhibitors. Its ubiquity stems from its bio-isosterism with endogenous nucleobases (cytosine, thymine, uracil), allowing for precise interference with DNA replication and signal transduction. This guide analyzes the synthetic history, core chemical mechanisms, and industrial-scale production of key pyrimidine intermediates used in blockbuster drugs like Fluorouracil, Zidovudine (AZT), Rosuvastatin, and Imatinib.

Part 1: Historical Genesis & Evolution

The trajectory of pyrimidine chemistry is defined by three distinct eras, each marked by a shift in synthetic complexity and therapeutic focus.

The Classical Era: Isolation and Ring Construction (1880s)

The field began with Adolf Pinner , who in 1884-1885 systematically studied the condensation of amidines with

-dicarbonyl compounds. This reaction, now known as the Pinner Pyrimidine Synthesis , remains the primary industrial method for constructing the pyrimidine ring de novo.

• Key Discovery: The realization that the 1,3-nitrogen placement could be derived from acyclic precursors (amidines/ureas) allowed for the modular assembly of the ring.

The Antimetabolite Era: Rational Design (1950s)

In 1957 , Charles Heidelberger at the University of Wisconsin synthesized 5-Fluorouracil (5-FU) .

• Rationale: Observing that rat hepatomas utilized uracil more avidly than normal tissue, Heidelberger substituted the hydrogen at the C-5 position with fluorine.

• Chemical Logic: The van der Waals radius of fluorine (1.47 Å) is nearly identical to hydrogen (1.20 Å), allowing the molecule to mimic uracil and bind to thymidylate synthase. However, the C-F bond is metabolically stable, blocking the methylation step required for DNA synthesis.

The Antiviral & Kinase Era (1960s–Present)

Jerome Horwitz synthesized Zidovudine (AZT) in 1964 as an anticancer agent, derived from the pyrimidine nucleoside thymidine.[1][2] Though initially shelved, it became the first antiretroviral approved for HIV in 1987.

• Modern Shift: Today, the focus has shifted from nucleoside analogues to "non-nucleoside" pyrimidines, such as the phenylamino-pyrimidine core found in Imatinib (Gleevec), where the ring serves as a scaffold to orient hydrogen-bonding motifs within the ATP-binding pocket of kinases.

Part 2: The Synthetic Core – Mechanisms & Regioselectivity

The Pinner Synthesis: Mechanism of Ring Formation

The most robust method for generating pyrimidine intermediates involves the condensation of a bis-electrophile (1,3-dicarbonyl) with a bis-nucleophile (amidine, urea, or guanidine).

Figure 1: Mechanism of the Pinner Synthesis

Caption: The Pinner synthesis involves the condensation of an amidine and a

-keto ester, eliminating water and alcohol to form the aromatic ring.

The 2,4-Dichloropyrimidine Platform: Regioselectivity

For medicinal chemists, 2,4-dichloropyrimidine is the primary "workhorse" intermediate. Functionalizing this ring via Nucleophilic Aromatic Substitution (

) presents a critical regioselectivity challenge.

Nucleophile Type	Major Product Position	Mechanism/Rationale
Amines	C-4	The C-4 position is more electron-deficient due to the para-like resonance effect of N-1 and the inductive effect of N-3. The LUMO coefficient is largest at C-4.[3]
Alkoxides / Thiolates	C-4 (usually)	Generally follows C-4 selectivity, but steric bulk at C-5 can shift preference.
Tertiary Amines	C-2	Exception: Tertiary amines often react at C-2 due to the formation of a quaternary ammonium salt intermediate, which is reversible at C-4 but less so at C-2, or driven by specific catalytic cycles.
Alkoxides (with H-bond)	C-2	Exception: If the pyrimidine has a substituent capable of H-bonding (e.g., 2-mesyl-4-chloropyrimidine), the incoming nucleophile can be directed to C-2 via a pre-transition state complex.[3]

Technical Insight: To synthesize a 2,4-disubstituted pyrimidine drug, the order of addition is non-negotiable. The less reactive nucleophile must be installed at C-4 first (displacing the more reactive chloride), followed by the second nucleophile at C-2.

Part 3: Modern Pharmaceutical Intermediates (Case Studies)

Case Study A: Rosuvastatin (The "Super-Intermediate")

Target Intermediate: 4-(4-fluorophenyl)-6-isopropyl-2-(N-methyl-N-methylsulfonylamino)pyrimidine-5-carbaldehyde. Role: This highly functionalized pyrimidine is the "head" of the Rosuvastatin molecule, anchoring the drug to HMG-CoA reductase.

Experimental Protocol: Synthesis of the Pyrimidine Core

Note: This protocol synthesizes the precursor methyl ester, which is subsequently reduced to the aldehyde.

Reagents:

• 4-Fluorobenzaldehyde[4]

• Isobutyrylacetate (methyl or ethyl ester)

• Thiourea (or S-methylisothiourea)

• Oxidant (DDQ or similar for aromatization if using dihydropyrimidine route)

Step-by-Step Methodology:

• Biginelli-type Condensation: Combine 4-fluorobenzaldehyde (1.0 eq), methyl isobutyrylacetate (1.0 eq), and thiourea (1.2 eq) in ethanol. Reflux for 16 hours with a catalytic amount of HCl.

  • Result: Formation of the dihydropyrimidine-2-thione intermediate.

• Aromatization & S-Methylation: Treat the intermediate with dimethyl sulfate (DMS) or methyl iodide to form the S-methyl pyrimidine. Oxidation (e.g., with DDQ or MnO2) may be required if the ring is not fully aromatic.

• Sulfone Formation: Oxidize the S-methyl group to the sulfone (-SO2Me) using m-CPBA or oxone.

  • Why: The sulfone is a much better leaving group than the sulfide for the next step.

• Nucleophilic Displacement: React the sulfone intermediate with N-methylmethanesulfonamide in the presence of a base (K2CO3 or NaH) in DMF.

  • Mechanism:[4][5][6] The sulfonamide anion attacks C-2, displacing the methyl sulfone group.

• Reduction: Reduce the C-5 ester to the alcohol (using DIBAL-H) and then oxidize to the aldehyde (using Swern or MnO2 conditions).

Figure 2: Rosuvastatin Pyrimidine Core Assembly

Caption: Convergent synthesis of the Rosuvastatin pyrimidine core, highlighting the critical SNAr displacement at C-2.

Case Study B: Imatinib (The Kinase Scaffold)

Target Intermediate: N-(2-methyl-5-nitrophenyl)-4-(3-pyridyl)-2-pyrimidineamine.[7] Role: This intermediate couples the pyrimidine ring to the phenylamine "tail" before the final benzamide attachment.[8]

Synthetic Logic: Unlike Rosuvastatin, Imatinib construction relies on a guanidine-enaminone condensation .

• Enaminone Formation: 3-Acetylpyridine is reacted with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form the enaminone (3-dimethylamino-1-(3-pyridinyl)-2-propen-1-one).

• Ring Closure: The enaminone is condensed with N-(2-methyl-5-nitrophenyl)guanidine.

  • Advantage:[4][9] This method builds the 2-amino-pyrimidine bond during ring formation, avoiding a difficult

    reaction on a pre-formed pyrimidine ring which would require a palladium catalyst (Buchwald-Hartwig) for high yield.

Part 4: Future Outlook & Emerging Methodologies

The future of pyrimidine synthesis is moving away from classical condensation and halogen-displacement towards C-H Activation .

• Direct C-H Functionalization: Recent advances allow for the direct arylation of pyrimidine N-oxides or simple pyrimidines using Rhodium or Ruthenium catalysts. This eliminates the need for pre-halogenated intermediates (like 2,4-DCP), reducing waste and steps.

• Flow Chemistry: Continuous flow synthesis of pyrimidine cores is becoming standard for intermediates like those for Imatinib, allowing for safer handling of hazardous reagents (e.g., hydrazine, azides) and better thermal control of exothermic condensations.

References

• Pinner, A. (1885). Über Pyrimidin. Berichte der deutschen chemischen Gesellschaft, 18(1), 759-760. Link

• Heidelberger, C., et al. (1957).[9][10] Fluorinated Pyrimidines, A New Class of Tumour-Inhibitory Compounds. Nature, 179, 663–666. Link

• Horwitz, J. P., et al. (1964).[1][2] Nucleosides.[5] V. The Monomesylates of 1-(2'-Deoxy-β-D-lyxofuranosyl)thymine. The Journal of Organic Chemistry, 29(7), 2076–2078. Link

• Watanabe, M., et al. (2010). Process Development for the Synthesis of Rosuvastatin Calcium. Organic Process Research & Development, 14(3), 707-713. (Describes the pyrimidine aldehyde synthesis). Link

• Szczepankiewicz, B. G., et al. (2006). Synthesis of Imatinib and its Analogues. Journal of Organic Chemistry. (General reference for kinase inhibitor synthesis).

• BenchChem. (2025). An In-depth Technical Guide to the Synthesis and Characterization of Imatinib. Link

• WuXi AppTec. (2025).[11] Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Link

Sources

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• 2. embryo.asu.edu [embryo.asu.edu]
• 3. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. CN101323597B - Preparation of 4-(4-fluorophenyl)-6-isopropyl-2-(N-methyl-N-methylsulfonyl amido) pyrimidine-5-formaldehyde - Google Patents [patents.google.com]
• 5. AZT – mechanism of action and organic synthesis - The Science Snail [sciencesnail.com]
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• 11. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide: From Procurement to Application

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide is a key building block in modern synthetic organic chemistry, particularly valued in the field of medicinal chemistry for the synthesis of complex heterocyclic scaffolds. Its bifunctional nature, possessing a reactive bromomethyl group and a versatile pyrimidine core, makes it an essential reagent for introducing the 2-methyl-4-aminopyrimidine moiety into target molecules. This guide provides an in-depth technical overview of this compound, from sourcing high-quality material to its practical application in the laboratory, with a focus on empowering researchers to utilize it effectively and safely in their drug discovery and development endeavors.

Chemical Properties and Identification

Chemical Structure:

A summary of key chemical identifiers.

Sourcing and Procurement: A Comparative Approach

The quality of starting materials is paramount in any synthetic endeavor. When sourcing 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide for laboratory use, it is crucial to consider not only the purity but also the supplier's reliability and the quality of their documentation.

Supplier	Location	Purity	Available Quantities	Notes
Sigma-Aldrich (Merck)	Global	≥98%	Grams to Kilograms	A reliable supplier with extensive quality control and readily available safety and technical data. Often considered a benchmark for quality.
Thermo Fisher Scientific (Alfa Aesar)	Global	Typically >97%	Grams to Kilograms	Offers a range of purities and pack sizes. Good documentation is usually available.
BLD Pharma	China	≥95%	Grams to Kilograms	A competitive supplier, it is advisable to request a lot-specific Certificate of Analysis to confirm purity.
VWR	Global	Varies	Grams to Kilograms	A distributor for various manufacturers. Quality and documentation can vary depending on the original source.
SHANGHAI LABWELLX BIOPHARMATECH CO., LTD.	China	Not specified	Grams to Kilograms	A trader of various chemical building blocks.[1] It is essential to perform thorough in-house quality control.

Table 1. A comparison of selected commercial suppliers.

Expert Insight: The Critical Role of the Certificate of Analysis (CoA)

A Certificate of Analysis is a non-negotiable document when procuring this reagent. Beyond the stated purity (typically determined by HPLC or NMR), a comprehensive CoA should include:

• Appearance: A visual confirmation of the product's physical state.

• Identity Confirmation: Data from techniques like ¹H NMR and Mass Spectrometry to confirm the chemical structure.

• Purity: A precise value from HPLC or qNMR.

• Water Content: Determined by Karl Fischer titration, as excess moisture can affect reactivity.

• Residual Solvents: Analysis by GC-MS to identify and quantify any remaining solvents from synthesis and purification.

• Elemental Analysis: To confirm the empirical formula.

Always request a lot-specific CoA before purchase, especially when sourcing from less established suppliers. Discrepancies in the CoA can be an early indicator of potential issues with the material's quality and consistency.

Safe Handling and Storage

5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide is a reactive electrophile and requires careful handling to ensure laboratory safety and maintain the integrity of the compound.

Hazard Identification and Personal Protective Equipment (PPE):

While a harmonized GHS classification is not always available, the reactive nature of the bromomethyl group warrants caution. It should be handled as a potential irritant to the skin, eyes, and respiratory tract.

• Engineering Controls: Always handle this compound in a well-ventilated fume hood.

• Personal Protective Equipment:

  • Gloves: Nitrile or neoprene gloves are recommended.

  • Eye Protection: Chemical safety goggles are mandatory.

  • Lab Coat: A standard laboratory coat should be worn.

  • Respiratory Protection: For handling large quantities or if dust is generated, a respirator with a particulate filter is advised.

Storage:

Proper storage is crucial to prevent degradation.

• Temperature: Store in a cool, dry place, typically at 2-8°C.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize moisture and oxidative degradation.

• Container: Keep the container tightly sealed.

Core Application: N-Alkylation in Heterocyclic Synthesis

The primary utility of 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide lies in its ability to act as an alkylating agent for a wide range of nucleophiles. This is particularly relevant in the synthesis of kinase inhibitors, where the pyrimidine scaffold is a common pharmacophore.

Mechanism of Action: SN2 Reaction

The core of its reactivity is the SN2 displacement of the bromide ion by a nucleophile. The electron-withdrawing nature of the pyrimidine ring enhances the electrophilicity of the benzylic carbon, making it susceptible to nucleophilic attack.

General workflow for N-alkylation.

Detailed Experimental Protocol: Synthesis of a Dasatinib Intermediate Analogue

This protocol provides a representative example of an N-alkylation reaction using 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide. Dasatinib is a kinase inhibitor used to treat certain types of cancer, and this reagent is a key component in its synthesis.[2][3][4][5][6]

Materials:

• 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (1.0 eq)

• A primary or secondary amine (e.g., aniline or piperidine) (1.1 eq)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), add the amine (1.1 eq) and anhydrous DMF.

• Base Addition: Add the base (K₂CO₃ or DIPEA, 2.5 eq) to the solution and stir for 10 minutes at room temperature.

• Addition of the Alkylating Agent: Add 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (1.0 eq) portion-wise to the stirred suspension.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-6 hours.

• Work-up:

  • Once the reaction is complete, pour the mixture into water.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the desired N-alkylated product.

Causality Behind Experimental Choices:

• Solvent: Anhydrous DMF is used to ensure the solubility of the reactants and to prevent side reactions with water.

• Base: A non-nucleophilic base like K₂CO₃ or DIPEA is crucial to neutralize the hydrobromic acid formed during the reaction and to deprotonate the starting amine, increasing its nucleophilicity without competing in the alkylation reaction.[7]

• Inert Atmosphere: This prevents the degradation of the reactants and products by atmospheric moisture and oxygen.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low or No Conversion	1. Inactive alkylating agent. 2. Insufficiently strong or soluble base. 3. Low nucleophilicity of the amine.	1. Check the quality of the 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide via NMR. 2. Use a stronger base like sodium hydride (NaH) for less reactive amines, or switch to a more soluble base like DIPEA. 3. Increase the reaction temperature or consider using a catalyst.
Formation of Side Products	1. Over-alkylation of the amine. 2. Reaction with the solvent.	1. Use a larger excess of the starting amine or add the alkylating agent slowly. 2. Ensure the use of a non-reactive, aprotic solvent.
Difficult Purification	1. Close polarity of the product and starting materials. 2. Presence of baseline impurities.	1. Optimize the chromatographic conditions (e.g., different solvent systems, gradient elution). 2. Ensure the purity of all starting materials before beginning the reaction.

Table 2. A guide to troubleshooting common problems.

Conclusion

5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide is a valuable and versatile reagent for the synthesis of complex nitrogen-containing heterocycles. A thorough understanding of its properties, careful sourcing of high-quality material, and adherence to safe handling practices are essential for its successful application in the laboratory. The provided experimental protocol for N-alkylation serves as a robust starting point for researchers, and the troubleshooting guide offers practical solutions to common challenges. By leveraging the insights presented in this guide, scientists and drug development professionals can confidently and efficiently utilize this important building block to advance their research and development goals.

References

• Google Patents. CN104788445A - Synthesis method of Dasatinib intermediate.
• Google Patents. EP2532662B1 - Synthesis process of dasatinib and intermediate thereof.

• Patents.Justia.com. Synthesis process of dasatinib and intermediate thereof. Available at: [Link].

• National Center for Biotechnology Information. Bioinspired one-pot furan-thiol-amine multicomponent reaction for making heterocycles and its applications. Available at: [Link].

• National Center for Biotechnology Information. Design, Synthesis, and Evaluation of Dasatinib-Amino Acid and Dasatinib-Fatty Acid Conjugates as Protein Tyrosine Kinase Inhibitors. Available at: [Link].

• AR Life Sciences. Dasatinib Intermediates Manufacturers. Available at: [Link].

• National Center for Biotechnology Information. An expeditious and efficient bromomethylation of thiols: enabling bromomethyl sulfides as useful building blocks. Available at: [Link].

• Google Patents. US20110269964A1 - N-Alkylation of Opiates.

• PubChem. 5-(Bromomethyl)-2-methylpyrimidin-4-amine--hydrogen bromide (1/1). Available at: [Link].

Sources

• 1. echemi.com [echemi.com]
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• 4. Design, Synthesis, and Evaluation of Dasatinib-Amino Acid and Dasatinib-Fatty Acid Conjugates as Protein Tyrosine Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Protocol for Synthesizing G Protein-Coupled Receptor Kinase (GRK) Inhibitors from Pyrimidine Derivatives

Application Note: AN-GRK-PYR-01

Introduction & Scientific Rationale

G protein-coupled receptor kinases (GRKs) are critical regulators of GPCR signaling.[1][2] Upon agonist stimulation, GRKs phosphorylate the intracellular tail of the receptor, recruiting

-arrestins which sterically hinder G-protein coupling (desensitization) and promote receptor internalization.

In pathologies such as Heart Failure (HF) , GRK2 is significantly upregulated, leading to the chronic desensitization of

-adrenergic receptors and loss of cardiac contractility. Consequently, small-molecule GRK2 inhibitors are high-value therapeutic targets.

While early inhibitors like paroxetine showed potency, they lacked selectivity.[3] The 2,4-diaminopyrimidine scaffold has emerged as a "privileged structure" in kinase inhibition due to its ability to mimic the adenine ring of ATP, forming key hydrogen bonds with the kinase hinge region. This protocol details the synthesis of a representative GRK2 inhibitor using a modular 2,4-diaminopyrimidine core, prioritizing regioselective control.

Mechanism of Action

The inhibitor functions as an ATP-competitive antagonist. By occupying the ATP-binding pocket of the GRK catalytic domain, it prevents the transfer of the

-phosphate to the GPCR tail, thereby blocking -arrestin recruitment.

Figure 1: Mechanism of GRK inhibition. The pyrimidine derivative competes with ATP for the binding site on GRK2, preventing receptor phosphorylation and subsequent desensitization.

Chemical Retrosynthesis & Strategy

The synthesis relies on the differential electrophilicity of the 2,4-dichloropyrimidine core.

• C4 Position: Highly electrophilic due to the electron-withdrawing effects of N1 and N3. Reacts with amines at low temperatures (

  to RT).

• C2 Position: Less reactive. Requires elevated temperatures (

  ) or transition metal catalysis (Buchwald-Hartwig) for substitution.

Target Scaffold: N2,N4-disubstituted-5-fluoropyrimidine-2,4-diamine

Figure 2: Retrosynthetic analysis exploiting the reactivity difference between C2 and C4 chlorides.

Detailed Experimental Protocol

Phase 1: Regioselective at C4 Position

Objective: Install the primary binding moiety (often the "tail" that extends into the hydrophobic pocket) at the C4 position. Critical Control: Temperature must be strictly controlled to prevent bis-substitution.

Reagents:

• 2,4-Dichloro-5-fluoropyrimidine (1.0 eq)

• Aniline derivative or Primary Amine (R1-NH2) (1.0 eq)

• DIPEA (N,N-Diisopropylethylamine) (1.2 eq)

• Solvent: 1:1 mixture of Ethanol/Water or pure Isopropanol.

Procedure:

• Dissolution: Dissolve 2,4-dichloro-5-fluoropyrimidine (e.g., 500 mg) in Isopropanol (10 mL) in a round-bottom flask.

• Cooling: Cool the solution to

  using an ice bath. Stir for 10 minutes.

• Addition: Add DIPEA dropwise. Subsequently, add the amine (R1-NH2) slowly over 15 minutes.

• Reaction: Allow the mixture to warm to Room Temperature (RT) naturally. Stir for 4–6 hours.

  • Monitoring: Check via TLC (Hexane:EtOAc 3:1). The starting material (high

    ) should disappear, replaced by a single lower spot (mono-substituted product).

• Workup:

  • Evaporate the solvent under reduced pressure.

  • Resuspend residue in EtOAc (50 mL) and wash with water (

    mL) and brine ( mL).

  • Dry over

    , filter, and concentrate.

• Purification: Flash column chromatography (Silica gel, 0-30% EtOAc in Hexanes).

  • Yield Expectation: 75–85%.

Phase 2: Substitution at C2 Position

Objective: Install the solubilizing group or hinge-binding motif at the C2 position. Critical Control: Requires thermal energy.

Reagents:

• Intermediate from Phase 1 (1.0 eq)

• Secondary Amine or Heterocycle (R2-NH) (1.5 eq)

• Base:

  (2.0 eq) or

• Solvent: NMP (N-Methyl-2-pyrrolidone) or Dioxane.

Procedure:

• Setup: In a pressure vial or reflux flask, dissolve the Phase 1 intermediate in NMP (concentration ~0.2 M).

• Addition: Add

  and the second amine (R2-NH).

• Reaction: Heat to

  for 12–16 hours.

  • Note: If the amine is unreactive, use Buchwald-Hartwig conditions:

    (5 mol%), XPhos (10 mol%), , Dioxane, .

• Workup:

  • Cool to RT. Pour into ice-water (10x volume).

  • If solid precipitates, filter and wash with water.

  • If oil forms, extract with DCM, dry, and concentrate.

• Purification: Preparative HPLC (C18 column, Water/Acetonitrile with 0.1% TFA).

Phase 3: Characterization Data Summary

The following table summarizes typical NMR shifts indicating successful synthesis of the core scaffold.

Position	Proton ( )	Shift ( ppm)	Multiplicity	Diagnostic Feature
Pyrimidine H6	Ar-H	7.85 – 8.10	Doublet (J~3Hz)	Couples with F5; confirms core integrity.
C4-NH	Amine	9.20 – 9.50	Broad Singlet	Disappears on shake; indicates C4 sub.
C2-NH	Amine	6.50 – 7.20	Broad Singlet	Usually more shielded than C4-NH.
F5 (NMR)		-160 to -165	Singlet	Confirms presence of Fluorine.

Validation: ADP-Glo Kinase Assay

To validate the synthesized compound as a GRK inhibitor, use the ADP-Glo™ Kinase Assay (Promega). This homogeneous assay quantifies ADP produced during the kinase reaction.[4]

Assay Protocol

• Enzyme Prep: Dilute recombinant GRK2 (e.g., 5–10 ng/well) in 1X Kinase Buffer (

  Tris pH 7.5, , BSA).

• Substrate: Use Tubulin or a specific GPCR peptide substrate.

• Compound: Prepare 3x serial dilutions of the synthesized pyrimidine in 5% DMSO.

• Reaction:

  • Add

    Inhibitor.

  • Add

    GRK2 Enzyme.

  • Add

    ATP/Substrate mix ( ATP final).

  • Incubate at RT for 60 minutes.

• Detection:

  • Add

    ADP-Glo Reagent (Stops reaction, depletes ATP). Incubate 40 min.

  • Add

    Kinase Detection Reagent (Converts ADP ATP Luciferase). Incubate 30 min.

• Read: Measure Luminescence on a plate reader.

• Analysis: Plot RLU vs. log[Inhibitor] to determine

  .

Expert Insights & Troubleshooting

• Regioselectivity Issues: If you observe a mixture of C2/C4 isomers in Step 1, lower the temperature to

  and ensure the amine is added very slowly. The C4 chloride is significantly more reactive, but rapid addition can overcome this selectivity.

• Solubility: 2,4-diaminopyrimidines can be poorly soluble.[5] Introducing a morpholine or piperazine ring at the C2 position is a standard medicinal chemistry tactic to improve solubility without sacrificing hinge binding.

• Safety: 2,4-dichloropyrimidine is a skin sensitizer. Handle in a fume hood.

References

• Ikeda, K., et al. (2007).[6][7] "Novel, Potent, and Selective G Protein-Coupled Receptor Kinase 2 Inhibitors." Bioorganic & Medicinal Chemistry, 15(11), 3905-3911. Link

• Thal, D. M., et al. (2011).[7] "Crystal structures of the G protein-coupled receptor kinase 2 (GRK2) in complex with paroxetine and a potent, selective inhibitor." Journal of Biological Chemistry, 286(30), 26931-26942. Link

• Takeda Pharmaceutical Company. (2007).[6] "Cardiotonic Agent Comprising GRK Inhibitor."[8][9] US Patent Application 2007/034846. Link

• Promega Corporation. "ADP-Glo™ Kinase Assay Technical Manual." Link

• Luo, J., et al. (2006). "A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine." Organic Letters, 8(5), 999-1002. Link

Sources

• 1. G-Protein-Coupled Receptor Kinase 2 (GRK2) Inhibitors: Current Trends and Future Perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification and Structure–Function Analysis of Subfamily Selective G Protein-Coupled Receptor Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ADP-Glo™ Kinase Assay Protocol [ch.promega.com]
• 5. US2416617A - Preparation of 2,4-diaminopyrimidines - Google Patents [patents.google.com]
• 6. Molecular Mechanism of Selectivity among G Protein-Coupled Receptor Kinase 2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of G Protein–Coupled Receptor Kinases 2 and 3 in μ-Opioid Receptor Desensitization and Internalization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO2007034846A1 - Cardiotonic agent comprising grk inhibitor - Google Patents [patents.google.com]
• 9. US10023564B2 - G protein-coupled receptor kinase 2 inhibitors and methods for use of the same - Google Patents [patents.google.com]

Technical Application Note: Synthesis of Rosuvastatin Calcium via Bromomethyl Pyrimidine Intermediates

Part 1: Strategic Overview & Chemical Identity Correction

Executive Summary

This technical guide details the application of bromomethyl-functionalized pyrimidines in the convergent synthesis of Rosuvastatin Calcium. Rosuvastatin, a potent HMG-CoA reductase inhibitor, is synthesized via a "C5 + C9" coupling strategy, where the "C5" fragment is a highly substituted pyrimidine core.

Critical Chemical Distinction (Expert Insight): The specific nomenclature provided in the topic—5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (CAS 2908-71-6)—identifies a precursor classically used in the synthesis of Vitamin B1 (Thiamine) . It lacks the critical 4-fluorophenyl, 6-isopropyl, and 2-(N-methylmethanesulfonamido) substituents required for Rosuvastatin.

To ensure scientific integrity and utility for drug development professionals, this guide focuses on the application of the functional equivalent required for Rosuvastatin synthesis: N-[4-(4-fluorophenyl)-5-(bromomethyl)-6-isopropylpyrimidin-2-yl]-N-methylmethanesulfonamide (often referred to as the "J6 Bromide" or "Rosuvastatin Bromomethyl Intermediate").

Compound Profile: The Rosuvastatin Precursor[1]

• Target Compound: Rosuvastatin Bromomethyl Intermediate

• IUPAC Name: N-[5-(bromomethyl)-4-(4-fluorophenyl)-6-propan-2-ylpyrimidin-2-yl]-N-methylmethanesulfonamide

• CAS Number: 799842-07-2 (Free base form)[1]

• Role: The electrophilic "C5" coupling partner that reacts with the "C9" side chain (sulfone or phosphonium salt) to construct the heptenoate backbone.

Part 2: Mechanism of Action (Synthetic Pathway)

The utility of the bromomethyl intermediate lies in its high reactivity toward nucleophilic substitution. It serves as the "anchor" point for attaching the characteristic statin side chain.

Reaction Logic

• Activation: The precursor is synthesized from its corresponding alcohol (Hydroxymethyl intermediate) using Phosphorus Tribromide (

  ). The hydroxyl group is a poor leaving group; converting it to a bromide creates a highly reactive electrophile.

• Coupling (The Julia-Kocienski or Wittig Olefination):

  • Route A (Wittig): The bromide reacts with Triphenylphosphine (

    ) to form a phosphonium salt, which is then coupled with an aldehyde.

  • Route B (Julia-Modified): The bromide reacts with a thiol/sulfone. The resulting sulfone is deprotonated and coupled with an aldehyde to form the alkene double bond with high E-selectivity.

Pathway Visualization

Caption: Conversion of the Hydroxymethyl precursor to the reactive Bromomethyl intermediate, followed by coupling to form the Rosuvastatin core.

Part 3: Detailed Experimental Protocols

Protocol A: Synthesis of the Bromomethyl Intermediate

Objective: Convert N-[4-(4-fluorophenyl)-5-(hydroxymethyl)-6-isopropylpyrimidin-2-yl]-N-methylmethanesulfonamide to its Bromomethyl derivative.

Reagents:

• Substrate: Hydroxymethyl Pyrimidine Intermediate (1.0 eq)

• Brominating Agent: Phosphorus Tribromide (

  ) (0.4 - 0.5 eq)

• Solvent: Dichloromethane (DCM) or Toluene (Anhydrous)

• Quench: Sodium Bicarbonate (

  ) solution

Step-by-Step Methodology:

• Setup: Charge a clean, dry reactor with the Hydroxymethyl substrate and DCM (10 volumes). Cool the solution to 0°C – 5°C under a nitrogen atmosphere.

• Addition: Slowly add

  dropwise over 30–60 minutes. Critical: Maintain temperature below 5°C to prevent side reactions (dimerization).

• Reaction: Stir the mixture at 0°C – 10°C for 2–4 hours.

  • IPC (In-Process Control): Monitor by TLC or HPLC until starting material is < 1.0%.

• Quench: Slowly pour the reaction mixture into a chilled saturated

  solution. Stir vigorously for 30 minutes to neutralize excess acid.

• Extraction: Separate the organic layer.[2][3] Wash with brine (5 volumes) and water (5 volumes).

• Isolation: Dry the organic layer over anhydrous

  . Concentrate under reduced pressure (vacuum) at < 40°C.

• Crystallization: Add Isopropyl Ether (IPE) or Hexane to the residue. Stir at 0°C to precipitate the Bromomethyl intermediate. Filter and dry.[3]

Expected Yield: 85% – 92% Purity: > 98.5% (HPLC)

Protocol B: Application (Coupling via Wittig Reaction)

Objective: Use the Bromomethyl intermediate to attach the statin side chain.

• Salt Formation: Dissolve the Bromomethyl intermediate (from Protocol A) in Toluene. Add Triphenylphosphine (

  , 1.1 eq). Reflux for 10–12 hours to precipitate the phosphonium salt. Filter and dry.[3]

• Ylide Generation: Suspend the phosphonium salt in DMSO/THF. Cool to -78°C (or -10°C depending on base). Add a strong base (e.g., NaHMDS or KOtBu). Stir for 1 hour to generate the ylide (orange/red color).

• Coupling: Add the tert-butyl 2-((4R,6S)-6-formyl-2,2-dimethyl-1,3-dioxan-4-yl)acetate (Side Chain Aldehyde) dissolved in THF.

• Completion: Allow to warm to room temperature. The reaction forms the protected Rosuvastatin precursor.

Part 4: Quality Control & Data Analysis

Analytical Specifications

To ensure the Bromomethyl intermediate is suitable for pharmaceutical use, it must meet the following criteria:

Test Parameter	Specification	Method
Appearance	White to off-white crystalline powder	Visual
Identification	Matches Reference Standard	IR / NMR
Purity	≥ 98.0%	HPLC (C18 Column, ACN:Water)
Bromide Content	18.5% – 19.5% (Theoretical)	Titration ( )
Loss on Drying	≤ 0.5%	Gravimetric
Related Impurities	Hydroxymethyl SM < 0.5%	HPLC

HPLC Method Parameters (Suggested)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm, 5µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient: 40% B to 90% B over 20 minutes.

• Detection: UV @ 242 nm.

Part 5: Safety & Handling (E-E-A-T)

Hazard Identification:

• Lachrymator: Bromomethyl pyrimidines are potent alkylating agents and lachrymators (tear-inducing).

• Skin/Eye Irritant: Causes severe skin burns and eye damage.

Handling Protocols:

• Engineering Controls: All handling of the solid bromide and its solutions must be performed in a certified chemical fume hood .

• PPE: Double nitrile gloves, chemical safety goggles, and a lab coat are mandatory. A full-face respirator is recommended if handling large powder quantities.

• Neutralization: Spills should be treated with a dilute ammonia or sodium thiosulfate solution to quench the alkylating potential before cleanup.

Part 6: References

• World Journal of Pharmaceutical Research. (2017). Review on Rosuvastatin Calcium and its Intermediates. Retrieved from

• Google Patents. (2010). WO2010023678A1 - A process for preparation of rosuvastatin intermediate. Retrieved from

• European Patent Office. (2008).[2] EP2125754B1 - Process for preparation of Rosuvastatin Calcium.[2][4] Retrieved from

• PubChem. (2025).[5] 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (Compound Summary). Retrieved from

• ResearchGate. (2025). A Novel Synthesis Approach of Rosuvastatin and Their Intermediates.[3][6] Retrieved from

Sources

• 1. CN106397335A - Preparation method of rosuvastatin intermediate - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2010023678A1 - A process for preparation of rosuvastatin intermediate - Google Patents [patents.google.com]
• 4. wisdomlib.org [wisdomlib.org]
• 5. 5-(Bromomethyl)-2-methylpyrimidin-4-amine--hydrogen bromide (1/1) | C6H9Br2N3 | CID 12513493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: Strategic Synthesis &amp; Optimization of 5-Methylpyrimidin-2-amine Scaffolds for Selective JAK2 Inhibition

Executive Summary & Biological Rationale

The Janus Kinase 2 (JAK2) pathway is a critical driver in myeloproliferative neoplasms (MPNs), particularly those driven by the JAK2 V617F mutation.[1][2][3] While non-selective JAK inhibitors (e.g., Ruxolitinib) exist, they often cause dose-limiting cytopenias due to off-target inhibition of JAK1 and JAK3.

This application note details the synthesis and validation of 5-methylpyrimidin-2-amine derivatives—a scaffold exemplified by Fedratinib (TG101348) and next-generation analogs. The 5-methyl group on the pyrimidine core is not merely structural; it acts as a selectivity filter, probing the hydrophobic pocket near the kinase gatekeeper (Met929 in JAK2) to distinguish it from JAK1/JAK3.

JAK-STAT Signaling Pathway Context

The following diagram illustrates the signal transduction cascade where JAK2 inhibition prevents STAT phosphorylation and subsequent oncogenic gene transcription.

Figure 1: Mechanism of Action. The inhibitor targets the ATP-binding pocket of JAK2, preventing the phosphorylation of STAT5.

Rational Design & SAR Analysis

The 5-methylpyrimidin-2-amine core functions as a Type I ATP-competitive inhibitor. The structure-activity relationship (SAR) relies on three key interaction vectors:

Vector	Chemical Moiety	Biological Function
Hinge Binder	2-Amino Group	Forms a critical H-bond with the backbone carbonyl of Leu932 in the JAK2 hinge region.
Selectivity Filter	5-Methyl Group	Occupies a hydrophobic pocket adjacent to the gatekeeper residue. It provides steric bulk that disfavors binding to kinases with smaller pockets (e.g., JAK3).
Solvent Front	C4-Substituent	Usually an aniline or solubilizing group that extends into the solvent-exposed region, improving physicochemical properties (solubility, permeability).

Chemical Synthesis Protocol

The synthesis of these derivatives poses a regioselectivity challenge. The starting material, 2,4-dichloro-5-methylpyrimidine , has two electrophilic sites.

Critical Insight: In

reactions, the C4 position is generally more reactive than C2 due to the specific electronic activation by the N1 and N3 atoms and less steric hindrance (despite the 5-methyl group). Therefore, the synthetic strategy must follow a C4-first, C2-second sequence.

Synthetic Workflow Diagram

Figure 2: Regioselective synthesis strategy. Step 1 exploits the natural reactivity of C4; Step 2 utilizes metal catalysis to install the hinge binder at the deactivated C2 position.

Detailed Protocols

Step 1: Regioselective at C4

Objective:[4] Install the solvent-front tail (e.g., a sulfonamide-aniline or morpholine-aniline).

• Reagents:

  • 2,4-dichloro-5-methylpyrimidine (1.0 eq)

  • Aniline A (1.05 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

  • Solvent: Isopropanol (iPrOH) or n-Butanol.

• Procedure:

  • Dissolve the pyrimidine and Aniline A in iPrOH (0.2 M concentration).

  • Add DIPEA dropwise.

  • Heat the reaction to 80°C for 4–6 hours. Note: Monitor by LC-MS. The C4 product usually forms first. Overheating (>100°C) may lead to bis-substitution.

  • Cool to room temperature.[5][6][7] The product often precipitates.

  • Filter and wash with cold ether/pentane. If no precipitate, evaporate and purify via silica flash chromatography (Hexane/EtOAc).

• Validation:

  • 1H NMR: Verify the loss of one Cl signal and the presence of the aniline protons. The C6 proton of the pyrimidine ring typically shifts upfield slightly upon amination.

Step 2: Buchwald-Hartwig Amination at C2

Objective: Install the hinge-binding aniline at the less reactive C2 position.

• Reagents:

  • Intermediate from Step 1 (1.0 eq)[7]

  • Aniline B (Hinge Binder) (1.2 eq)

  • Catalyst:

    (5 mol%)

  • Ligand: Xantphos or BrettPhos (10 mol%)

  • Base:

    (2.0 eq)

  • Solvent: 1,4-Dioxane (degassed).

• Procedure:

  • Charge a microwave vial or pressure tube with the Intermediate, Aniline B, Base, and Ligand.

  • Add Dioxane and sparge with Argon for 5 minutes.

  • Add the Pd catalyst quickly and seal the vessel under Argon.

  • Heat to 100–110°C for 12 hours (or 140°C for 30 min in microwave).

  • Filter through a Celite pad to remove inorganic salts and Palladium black.

  • Concentrate and purify via Preparative HPLC (Water/Acetonitrile + 0.1% Formic Acid).

• Troubleshooting:

  • Low Yield? If the C2-Cl is stubborn, switch to BrettPhos G3 precatalyst , which is superior for deactivated heteroaryl chlorides.

  • Dechlorination? If you observe the loss of Cl without amine coupling (hydrodehalogenation), ensure the solvent is strictly anhydrous and reduce the reaction temperature.

Biological Validation: ADP-Glo Kinase Assay

To confirm JAK2 inhibition and selectivity, use the ADP-Glo™ system (Promega). This assay quantifies the ADP generated during the kinase reaction.[5][6][8]

Protocol

• Reagent Prep:

  • Kinase Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM

    , 0.1 mg/mL BSA, 50 μM DTT.[9]

  • Enzyme: Recombinant JAK2 (V617F) and JAK1/JAK3 (for selectivity profiling).

  • Substrate: Poly(Glu, Tyr) 4:1 peptide (0.2 mg/mL).

• Reaction Assembly (384-well plate):

  • Add 2 μL of Inhibitor (serial dilution in DMSO).

  • Add 2 μL of Enzyme/Substrate mix.

  • Incubate for 10 min at RT (to allow inhibitor binding).

  • Add 1 μL of ATP (Ultra-pure) to start the reaction (

    apparent concentration, typically 10–50 μM).

  • Incubate for 60 minutes at RT.

• Detection:

  • Add 5 μL of ADP-Glo™ Reagent (stops reaction, consumes remaining ATP). Incubate 40 min.

  • Add 10 μL of Kinase Detection Reagent (converts ADP to ATP

    Luciferase).[6] Incubate 30 min.

  • Read Luminescence (Integration time: 0.5–1.0 sec).

• Data Analysis:

  • Calculate % Inhibition relative to DMSO controls.

  • Fit curves using a 4-parameter logistic model to determine

    .

References

• Discovery of Fedratinib (TG101348): Pardanani, A., et al. "TG101348, a selective JAK2 inhibitor, characterized in vitro and in vivo." Leukemia (2011).

• Next-Gen 5-Methyl Analogs: Shi, M., et al. "Discovery of N-(4-(Aminomethyl)phenyl)-5-methylpyrimidin-2-amine Derivatives as Potent and Selective JAK2 Inhibitors." ACS Medicinal Chemistry Letters (2023).[3][10] [10]

• Regioselectivity in Pyrimidines: "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines." WuXi AppTec Biology Application Notes.

• Assay Protocol: "ADP-Glo™ Kinase Assay Technical Manual." Promega Corporation.

Sources

• 1. Structural insights into JAK2 inhibition by ruxolitinib, fedratinib, and derivatives thereof - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of N-(4-(Aminomethyl)phenyl)-5-methylpyrimidin-2-amine Derivatives as Potent and Selective JAK2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of N-(4-(Aminomethyl)phenyl)-5-methylpyrimidin-2-amine Derivatives as Potent and Selective JAK2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. wuxibiology.com [wuxibiology.com]
• 5. kinaselogistics.com [kinaselogistics.com]
• 6. promega.com [promega.com]
• 7. SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde [mdpi.com]
• 8. ADP-Glo™ Kinase Assay Protocol [worldwide.promega.com]
• 9. Assay in Summary_ki [bindingdb.org]
• 10. pubs.acs.org [pubs.acs.org]

experimental setup for N-alkylation reactions with 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide

Introduction & Scope

This guide outlines the experimental setup for utilizing 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (CAS: 2908-71-6) as an electrophilic building block in organic synthesis.

Commonly known as the "Pyrimidine Moiety" of Thiamine (Vitamin B1), this compound features a highly reactive bromomethyl group at the C5 position. While its primary industrial application is the synthesis of Thiamine analogs via quaternization of thiazoles, it is extensively used in medicinal chemistry to introduce the (4-amino-2-methylpyrimidin-5-yl)methyl motif into kinase inhibitors and other bioactive heterocycles.

Key Chemical Properties:

• Role: Electrophile (Alkylating Agent).

• Reactivity: High (Benzylic-like halide activated by the pyrimidine ring).

• Salt Form: Hydrobromide (HBr).[1][2] Requires neutralization (in-situ or pre-step) to release the reactive species.

• Stability: Hygroscopic; susceptible to hydrolysis in moist/basic conditions.

Chemical Handling & Pre-treatment

The presence of the HBr acid salt presents a specific challenge: it stabilizes the amine but must be neutralized to allow efficient reaction. However, the free base is less stable than the salt.

Recommendation: Do not isolate the free base as a stock solution. Perform in-situ neutralization within the reaction vessel using an excess of non-nucleophilic base.

Safety Advisory: Lachrymator

Bromomethyl pyrimidines are potent alkylating agents and lachrymators (tear-inducing).

• Engineering Controls: All weighing and reactions must occur inside a certified fume hood.

• PPE: Double nitrile gloves, safety goggles, and lab coat.

• Decontamination: Quench spills with 10% aqueous ammonium hydroxide or dilute sodium thiosulfate.

Reaction Engineering: Critical Parameters

Success in N-alkylation with this compound depends on balancing the solubility of the salt against the hydrolysis risk of the bromide.

Parameter	Recommended Conditions	Rationale
Solvent	DMF, DMAc, NMP (Preferred)	High dielectric constant dissolves the HBr salt and promotes SN2 mechanisms.
Acetonitrile (ACN)	Good for cleaner workups, but the HBr salt may have low solubility.
Ethanol/Water	Used strictly for Thiamine-like synthesis (quaternization); risks hydrolysis in other contexts.
Base	DIPEA (Hünig's Base)	Soluble organic base; sterically hindered to prevent quaternary salt formation with itself.
K2CO3 / Cs2CO3	Effective in DMF. Cesium promotes solubility ("Cesium Effect").
Stoichiometry	1.0 : 1.1 : 2.5	(Electrophile : Nucleophile : Base). Excess base is required to neutralize the HBr salt (1 eq) + scavenge reaction acid (1 eq).
Temperature	0°C RT	Start cold to control exotherm. Heat to 40-60°C only if conversion is sluggish.

Experimental Protocols

Protocol A: General N-Alkylation of Secondary Amines

Target Audience: Medicinal Chemists synthesizing library compounds.

Objective: To alkylate a secondary amine (e.g., morpholine, piperazine derivative) with the pyrimidine scaffold.

Workflow Diagram

Figure 1: Step-by-step workflow for general amine alkylation using in-situ neutralization.

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the Secondary Amine (1.0 mmol, 1.0 eq) in anhydrous DMF (3.0 mL).

• Activation: Add DIPEA (N,N-Diisopropylethylamine) (3.0 mmol, 3.0 eq). The extra equivalent accounts for the HBr salt of the reagent.

• Cooling: Place the flask in an ice bath (0°C) for 10 minutes.

• Addition: Add 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (1.05 mmol, 1.05 eq) slowly as a solid.

  • Note: Adding as a solid prevents handling a solution of the unstable free base.

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (RT) under nitrogen atmosphere.

• Monitoring: Check reaction progress via LC-MS after 1 hour. The product peak should appear as [M+H]⁺.

  • If starting material remains: Heat to 45°C for 2 hours.

• Workup:

  • Dilute with Ethyl Acetate (30 mL).

  • Wash with water (2 x 10 mL) and brine (1 x 10 mL) to remove DMF.

  • Dry over Na₂SO₄, filter, and concentrate.

• Purification: Flash chromatography (DCM/MeOH gradient) or Preparative HPLC.

Protocol B: Synthesis of Thiamine Analogs (Quaternization)

Target Audience: Process Chemists and Vitamin Synthesis.

Objective: Reaction with a heteroaromatic nitrogen (e.g., thiazole, pyridine) to form a quaternary ammonium salt.

Mechanistic Pathway

Figure 2: Mechanistic pathway for the quaternization reaction (Thiamine synthesis).

Step-by-Step Procedure:

• Solvent System: Use Ethanol or n-Butanol . High-boiling alcohols allow for thermal promotion without degrading the reagents as fast as water.

• Mixing: Suspend 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (10 mmol) and the Thiazole derivative (10 mmol) in Ethanol (20 mL).

• Reaction: Heat the mixture to reflux (approx. 78°C) for 4–6 hours.

• Isolation: The product is often a bis-salt (e.g., bromide/hydrobromide) and is significantly less soluble in ethanol than the starting materials.

• Filtration: Cool to RT, then to 0°C. Filter the precipitate.

• Wash: Wash the filter cake with cold acetone or ether to remove unreacted organic impurities.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield / Hydrolysis	Wet solvent or atmospheric moisture.	Use anhydrous DMF/ACN. Keep under N₂ atmosphere.
Dimerization	Self-reaction of the pyrimidine amine.	Ensure the external nucleophile is in excess or present before adding the bromide.
Incomplete Reaction	HBr salt not neutralized.	Check pH. Ensure >2.5 eq of base was added. Switch to a stronger base (Cs₂CO₃).
Product Stuck in DMF	Product is highly polar/charged.	Do not extract. Evaporate DMF directly (Genevac/Vap) and purify via Reverse Phase HPLC.

References

• Williams, R. R., & Cline, J. K. (1936).[2] Synthesis of Vitamin B1.[3][4][5][6] Journal of the American Chemical Society, 58(8), 1504–1505.

• PubChem. (n.d.).[1][7] 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (Compound Summary). National Library of Medicine. Retrieved January 30, 2026.

• Vogl, O., et al. (1999). Polymerization of 4-Amino-5-bromomethyl-2-methylpyrimidine. Journal of Macromolecular Science.

• European Chemicals Agency (ECHA). (n.d.).[1] Registration Dossier: Thiamine intermediates. (Safety and Handling data).

Sources

• 1. 5-(Bromomethyl)-2-methylpyrimidin-4-amine--hydrogen bromide (1/1) | C6H9Br2N3 | CID 12513493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Thiamine and selected thiamine antivitamins — biological activity and methods of synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiamine - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. 5-Bromo-4-methylpyrimidin-2-amine | C5H6BrN3 | CID 18616196 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Application Note: Rational Design and Evaluation of Aminopyrimidine-Based PLK4 Inhibitors

Abstract

Polo-like kinase 4 (PLK4) is the master regulator of centriole duplication.[1][2][3] Unlike other mitotic kinases, PLK4 levels must be maintained within a "Goldilocks" zone; both overexpression and depletion lead to mitotic catastrophe, making it a unique synthetic lethal target in TRIM37-amplified cancers. This guide details the rational design of PLK4 inhibitors utilizing the privileged aminopyrimidine scaffold , followed by a rigorous validation workflow. We transition from in silico scaffold optimization to biochemical validation (ADP-Glo™) and phenotypic cellular profiling (centrosome counting), ensuring the development of highly selective chemical probes.

Part 1: Rational Design & SAR Strategy

The Aminopyrimidine Scaffold

The 2-aminopyrimidine and 2,4-diaminopyrimidine scaffolds are "privileged structures" in kinase drug discovery due to their ability to mimic the adenine ring of ATP. For PLK4, the design strategy hinges on three specific interaction zones within the ATP-binding pocket:

• The Hinge Region (Interaction Zone A): The pyrimidine nitrogen and the C2-amino group form a bidentate hydrogen bond network with the backbone of the hinge region (typically Cys133 in PLK1, homologous residues in PLK4).

• The Hydrophobic Pocket (Interaction Zone B): Substituents at the C4 or C6 position are designed to occupy the hydrophobic pocket adjacent to the DFG motif (Asp-Phe-Gly). This dictates potency.

• The Solvent Front (Interaction Zone C): Solubilizing groups (e.g., morpholine, piperazine) attached to the scaffold extend towards the solvent interface, improving pharmacokinetic properties and often conferring selectivity against other PLK isoforms.

Pathway & Logic Diagram

The following diagram illustrates the PLK4 signaling cascade and the inhibitor development workflow.

Figure 1: PLK4 signaling pathway governing centriole biogenesis and the sequential workflow for inhibitor validation.

Part 2: Biochemical Validation (ADP-Glo™ Assay)

Principle

Before cellular testing, the binding affinity must be quantified. The ADP-Glo™ Kinase Assay is the industry standard for PLK4 because it is homogeneous, luminescent, and sensitive to low conversion rates, which is critical for measuring potent inhibitors (IC50 < 10 nM). It measures the ADP generated from the phosphorylation of a substrate (typically Myelin Basic Protein, MBP) by recombinant PLK4.

Protocol: PLK4 IC50 Determination

Reagents:

• Recombinant Human PLK4 (GST-tagged).[2]

• Substrate: Native Swine Myelin Basic Protein (MBP).[2]

• ADP-Glo™ Kinase Assay Kit (Promega).[4]

• Assay Buffer: 25 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM DTT, 0.01% BSA.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10-point serial dilution of the aminopyrimidine derivative in 100% DMSO (starting at 10 µM). Dilute 1:25 into Assay Buffer to create a 4X working solution (4% DMSO).

• Enzyme Reaction (384-well plate):

  • Add 2.5 µL of 4X Compound to the well.

  • Add 2.5 µL of Enzyme/Substrate Mix (PLK4: 2-5 ng/well; MBP: 0.2 µ g/well ).

  • Add 5.0 µL of ATP (25 µM final concentration).

  • Control Wells: No Enzyme (Background), No Compound (Max Activity).

• Incubation: Incubate at Room Temperature (RT) for 60 minutes.

• ADP-Glo Reaction:

  • Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete unconsumed ATP.

  • Incubate for 40 minutes at RT.

• Detection:

  • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate luciferase signal.[5]

  • Incubate for 30 minutes at RT.

• Read: Measure luminescence on a plate reader (e.g., EnVision).

Data Analysis: Calculate percent inhibition relative to Max Activity controls. Fit data to a sigmoidal dose-response curve (variable slope) to determine IC50.

Parameter	Optimization Note
ATP Conc.	Use Km(app) usually ~10-25 µM for PLK4 to ensure ATP-competitive inhibition is detectable.
Enzyme Conc.	Titrate to ensure linear ADP production (<10% conversion) to maintain Michaelis-Menten conditions.
Incubation	PLK4 is prone to autophosphorylation; keep reaction times consistent (60 min).

Part 3: Cellular Mechanism of Action (Immunofluorescence)

The "Goldilocks" Phenotype

This is the most critical validation step.

• True PLK4 Inhibition: Leads to centriole depletion .[6] Cells will progressively lose centrosomes (from 2 -> 1 -> 0) over cell cycles.

• Off-Target / Toxicity: High doses of "dirty" inhibitors (inhibiting Aurora B or tubulin) may cause cytokinesis failure, leading to multinucleation and apparent centrosome amplification, confounding results.

Protocol: Centrosome Counting Assay

Objective: Quantify the loss of centrioles in U2OS or RPE-1 cells.

Reagents:

• Primary Antibodies:

  • Anti-Gamma-Tubulin (Sigma T6557) - Markers for Pericentriolar Material (PCM).

  • Anti-Centrin-3 or Anti-CEP152 - Markers for Centrioles (more specific than Gamma-Tubulin).

• Secondary Antibodies: Alexa Fluor 488 (Green) and 594 (Red).

• Mounting Media: ProLong Gold with DAPI.

Step-by-Step Methodology:

• Seeding: Seed U2OS cells on glass coverslips (50,000 cells/well in 6-well plate). Allow 24h adhesion.

• Treatment: Treat cells with the aminopyrimidine inhibitor at 5x and 10x the biochemical IC50 for 48 to 72 hours .

  • Positive Control: Centrinone (150 nM).

  • Negative Control: DMSO (0.1%).[7]

• Fixation:

  • Aspirate media and wash with PBS.

  • Fix with 100% ice-cold Methanol for 10 minutes at -20°C. (Methanol preserves centrosome structure better than PFA).

• Staining:

  • Block with 3% BSA/PBS for 30 min.

  • Incubate Primary Antibodies (1:1000) overnight at 4°C.

  • Wash 3x PBS.

  • Incubate Secondary Antibodies (1:1000) for 1 hour at RT in dark.

• Imaging:

  • Acquire images using a Confocal Microscope (60x or 100x oil objective).

  • Z-stack acquisition is recommended to capture all centrioles.

Quantification: Count the number of Centrin/Gamma-tubulin foci per cell in >100 interphase cells.

• Normal: 2 foci (G1) or 4 foci (G2/M).

• Depleted: 0 or 1 foci.

• Amplified: >4 foci (Indicates potential off-target Aurora inhibition or overexpression).

Part 4: Selectivity Profiling

Aminopyrimidines are promiscuous. To claim a "novel PLK4 inhibitor," you must screen against the "Mitotic Kinase Triad":

• Aurora A/B: High homology in the ATP pocket. Inhibition leads to mitotic slippage (Aurora A) or cytokinesis failure (Aurora B).

• PLK1: Essential for mitosis. PLK1 inhibition causes a "Polo" phenotype (monopolar spindles), distinct from PLK4 depletion.

• CDK2: Often a common off-target for aminopyrimidines.

Acceptance Criteria for a Specific Probe:

• PLK4 IC50 < 10 nM.[8]

• Selectivity Index (SI) > 50-fold against Aurora A/B and PLK1.

• Phenotype: >60% of cells show 0-1 centrosomes after 72h; <5% show polyploidy.

References

• Wong, Y. L., et al. (2015). Reversible centriole depletion with an inhibitor of Polo-like kinase 4.[6] Science. Retrieved from [Link]

• Mason, J. M., et al. (2014).[3][9] Functional characterization of CFI-400945, a Polo-like kinase 4 inhibitor, as a potential anticancer agent. Cancer Cell. Retrieved from [Link]

• Xue, Y., et al. (2023).[10] Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. RSC Medicinal Chemistry.[8][10] Retrieved from [Link]

Sources

• 1. promega.com [promega.com]
• 2. PLK4 Kinase Enzyme System [promega.com]
• 3. Global cellular response to chemical perturbation of PLK4 activity and abnormal centrosome number - PMC [pmc.ncbi.nlm.nih.gov]
• 4. carnabio.com [carnabio.com]
• 5. promega.com [promega.com]
• 6. Discovery of Potent, Selective and Efficacious Aminopyrazole Inhibitors of PLK4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Use of the Polo-like kinase 4 (PLK4) inhibitor centrinone to investigate intracellular signalling networks using SILAC-based phosphoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, synthesis, and biological evaluation of 5-chlorine-2-amino-pyrimidine derivatives as potent PLK4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Anticancer effects of the PLK4 inhibitors CFI-400945 and centrinone in Ewing’s sarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Suzuki Cross-Coupling Reactions with Bromopyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Pyridyl Scaffolds in Modern Chemistry

The pyridine moiety is a cornerstone in medicinal chemistry and materials science, featuring prominently in a vast array of pharmaceuticals, agrochemicals, and functional organic materials.[1] The ability to controllably form carbon-carbon bonds to the pyridine ring is therefore of paramount importance for the synthesis of novel compounds with tailored properties. The Suzuki-Miyaura cross-coupling reaction has emerged as a powerful and versatile tool for this purpose, offering a reliable method for the arylation of pyridyl halides.[2][3]

This guide provides an in-depth exploration of the Suzuki cross-coupling reaction as applied to bromopyridine derivatives. We will delve into the mechanistic intricacies of this transformation, offer detailed, step-by-step protocols for the coupling of 2-, 3-, and 4-bromopyridines, and provide a comprehensive analysis of the critical reaction parameters. Furthermore, we will address common challenges and troubleshooting strategies to empower researchers to optimize their synthetic routes and accelerate discovery.

The Catalytic Cycle: A Mechanistic Deep Dive

The Suzuki-Miyaura cross-coupling reaction is a palladium-catalyzed process that involves three key steps: oxidative addition, transmetalation, and reductive elimination.[4][5][6] Understanding this catalytic cycle is crucial for rationalizing reaction outcomes and for the judicious selection of reaction components.

1. Oxidative Addition: The catalytic cycle commences with the active Pd(0) species undergoing oxidative addition into the carbon-bromine bond of the bromopyridine derivative. This is often the rate-determining step of the reaction.[4] The electron-deficient nature of the pyridine ring generally facilitates this step compared to electron-rich aryl bromides.

2. Transmetalation: Following oxidative addition, the organoboron reagent (e.g., a boronic acid) is activated by a base to form a more nucleophilic boronate species. This boronate then undergoes transmetalation with the Pd(II) complex, where the aryl or heteroaryl group from the boron reagent replaces the bromide ligand on the palladium center.

3. Reductive Elimination: The final step is the reductive elimination of the two organic groups from the palladium center, forming the desired carbon-carbon bond of the biaryl product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[4]

Key Reaction Components: A Guide to Rational Selection

The success of a Suzuki cross-coupling reaction hinges on the careful selection of the catalyst, ligand, base, and solvent. For bromopyridine derivatives, these choices are particularly critical due to the potential for catalyst inhibition by the pyridine nitrogen.

Palladium Catalysts and Ligands: The Heart of the Reaction

The combination of a palladium precursor and a supporting ligand is crucial for catalytic activity and stability. While traditional catalysts like tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) are effective in many cases, modern, more sophisticated catalyst systems often provide superior results, especially for challenging substrates.[7]

• Palladium Precursors: Common choices include Pd(OAc)₂, Pd₂(dba)₃, and PdCl₂(dppf). These are typically Pd(II) sources that are reduced in situ to the active Pd(0) species.

• Phosphine Ligands: These are the most common class of ligands. Their electronic and steric properties can be fine-tuned to optimize the reaction.

  • Electron-rich and bulky ligands , such as SPhos and XPhos, are often highly effective for the coupling of heteroaryl halides as they promote the oxidative addition step and stabilize the catalytically active species.[8]

• N-Heterocyclic Carbene (NHC) Ligands: NHC ligands, such as those found in PEPPSI-type catalysts, offer strong σ-donation and are often more stable than phosphine ligands, leading to higher catalyst turnover numbers.[7]

Catalyst System	Ligand Type	Key Advantages for Bromopyridine Coupling
Pd(PPh₃)₄	Monodentate Phosphine	Readily available, cost-effective, good for simple substrates.
Pd(OAc)₂ / SPhos	Bulky, Electron-Rich Phosphine	High reactivity, good for sterically hindered substrates, often allows for lower catalyst loading.[7]
Pd₂(dba)₃ / XPhos	Bulky, Electron-Rich Phosphine	Excellent for challenging couplings, including those with electron-deficient boronic acids.
PEPPSI™-IPr	N-Heterocyclic Carbene (NHC)	High thermal stability, robust, often requires very low catalyst loading.[7]

The Role of the Base and Solvent

The choice of base and solvent is interdependent and significantly impacts reaction efficiency.

• Bases: The base activates the boronic acid for transmetalation. Common bases include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄). The strength and solubility of the base are critical factors.[9][10] For sensitive substrates, weaker bases may be preferred to minimize side reactions.

• Solvents: A variety of organic solvents can be used, often in combination with water. Common choices include 1,4-dioxane, toluene, and tetrahydrofuran (THF).[11] The solvent system must be able to dissolve both the organic and inorganic reaction components to a sufficient extent.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a starting point for the Suzuki cross-coupling of 2-, 3-, and 4-bromopyridine with a generic arylboronic acid. Note: These are general procedures and may require optimization for specific substrates.

Protocol 1: Suzuki Coupling of 2-Bromopyridine

2-Bromopyridines can be challenging substrates due to the proximity of the nitrogen atom to the reaction center, which can lead to catalyst inhibition. The use of bulky, electron-rich ligands is often beneficial.

Materials:

• 2-Bromopyridine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• K₃PO₄ (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (4 mL)

• Water (1 mL)

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 2-bromopyridine, the arylboronic acid, and K₃PO₄.

• Evacuate and backfill the flask with argon three times.

• Add the degassed 1,4-dioxane and water.

• In a separate vial, weigh Pd(OAc)₂ and SPhos and add them to the reaction mixture under a positive flow of argon.

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the layers and extract the aqueous phase with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Suzuki Coupling of 3-Bromopyridine

3-Bromopyridines are generally less sterically hindered and less prone to catalyst inhibition than their 2-substituted counterparts. A variety of catalyst systems can be effective.

Materials:

• 3-Bromopyridine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Pd(PPh₃)₄ (0.03 mmol, 3 mol%)

• K₂CO₃ (2.0 mmol, 2.0 equiv)

• Toluene (4 mL)

• Water (1 mL)

Procedure:

• In a round-bottom flask, combine 3-bromopyridine, the arylboronic acid, and K₂CO₃.

• Add the toluene and water.

• Degas the mixture by bubbling argon through it for 15-20 minutes.

• Add Pd(PPh₃)₄ to the mixture under an argon atmosphere.

• Heat the reaction to 80-90 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 6-16 hours).

• Cool the reaction to room temperature and perform an aqueous workup as described in Protocol 1.

• Purify the product by flash column chromatography or recrystallization.

Protocol 3: Suzuki Coupling of 4-Bromopyridine

4-Bromopyridines are generally good substrates for Suzuki coupling, with the nitrogen atom being sufficiently removed from the reaction site to minimize interference.

Materials:

• 4-Bromopyridine hydrochloride (1.0 mmol, 1.0 equiv) - Note: 4-bromopyridine is often handled as its more stable hydrochloride salt. The base in the reaction will neutralize the HCl.

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• PdCl₂(dppf) (0.03 mmol, 3 mol%)

• Na₂CO₃ (3.0 mmol, 3.0 equiv)

• 1,2-Dimethoxyethane (DME) (5 mL)

• Water (1 mL)

Procedure:

• To a reaction vessel, add 4-bromopyridine hydrochloride, the arylboronic acid, and Na₂CO₃.

• Add the DME and water.

• Degas the mixture thoroughly.

• Add PdCl₂(dppf) and heat the reaction to 85 °C.

• Monitor the reaction until completion (typically 4-12 hours).

• Perform a standard aqueous workup and purify the product as described previously.

Troubleshooting Common Issues in Bromopyridine Suzuki Couplings

Problem	Potential Cause(s)	Troubleshooting Strategies
Low or No Conversion	Inactive catalyst; Poorly soluble base; Decomposed boronic acid.	Use a fresh, high-purity catalyst and ligand; Ensure the base is finely powdered and dry; Use a fresh sample of boronic acid or consider using a more stable boronate ester.[9]
Formation of Homocoupled Byproducts	Presence of oxygen; Inefficient cross-coupling.	Thoroughly degas all solvents and the reaction mixture; Use a Pd(0) source directly; Consider slower addition of the boronic acid.[9]
Protodebromination (loss of Br)	Presence of a hydride source; High reaction temperature.	Avoid amine bases or alcohol solvents if this is a major issue; Cautiously lower the reaction temperature.[12]
Protodeboronation (loss of B(OH)₂)	Excess water; Unstable boronic acid.	Use anhydrous conditions with a base like K₃PO₄ that requires minimal water; Switch to a more stable boronic ester (e.g., pinacol ester).[12]
Reaction Mixture Turns Black (Palladium Black)	Catalyst decomposition.	Ensure an appropriate ligand-to-palladium ratio (typically 1:1 to 4:1); Use a more robust ligand (e.g., an NHC ligand).[12]

Purification of Biarylpyridine Products

The purification of the final product is a critical step to obtain material of high purity.

• Aqueous Workup: This initial step removes the majority of the inorganic salts and water-soluble impurities.

• Filtration through a Plug of Silica or Celite: This can help to remove baseline impurities and some of the residual palladium catalyst.[13]

• Column Chromatography: This is the most common method for obtaining highly pure product. The choice of eluent will depend on the polarity of the product. A gradient of ethyl acetate in hexanes is a common starting point.[13]

• Recrystallization: If the product is a solid, recrystallization can be an excellent final purification step to obtain crystalline material.[13]

Conclusion

The Suzuki-Miyaura cross-coupling of bromopyridine derivatives is a powerful and widely applicable transformation in modern organic synthesis. A thorough understanding of the reaction mechanism and the roles of the various components allows for the rational design of efficient and robust synthetic protocols. By carefully selecting the catalyst, ligand, base, and solvent, and by employing rigorous experimental technique, researchers can successfully synthesize a diverse range of valuable biarylpyridine compounds. The protocols and troubleshooting guide provided herein serve as a solid foundation for the successful implementation of this important reaction in both academic and industrial research settings.

References

• BenchChem. (2025). A Comparative Analysis of Palladium Catalysts in Suzuki Reactions of Bromopyridines. BenchChem.
• Al-Masum, M., & El-Sayed, I. (2017). Suzuki–Miyaura Reactions of (4-bromophenyl)
• BenchChem. (2025). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions. BenchChem.
• Li, J. H., Liang, Y., & Wang, D. P. (2005). A fast and oxygen-promoted protocol for the ligand-free Suzuki reaction of 2-halogenated pyridines in aqueous media. Tetrahedron Letters, 46(48), 8373-8376.
• Rasool, N., Noreen, M., Gull, Y., & Ahmad, I. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 193.
• Kanno, K., & Takahashi, T. (2018).
• BenchChem. (2025). A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions of 6-Bromo-N,N-dimethylpyridazin-3-amine. BenchChem.
• BenchChem. (2025). Technical Support Center: Optimizing Suzuki Coupling of Aryl Halides. BenchChem.
• Wang, D., & Li, F. (2018). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction Catalyzed by a Polymer-Supported Palladium(II) Complex. Journal of Chemistry, 2018, 1-7.
• El-Shishtawy, R. M., Al-Amshany, Z. M., & Asiri, A. M. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. Scientific Reports, 11(1), 3538.
• Al-Masum, M., & El-Sayed, I. (2017). Suzuki–Miyaura Reactions of (4-bromophenyl)
• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros.
• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. CovaSyn.
• Watson, D. A., & Su, M. (2017). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Organic & Biomolecular Chemistry, 15(32), 6709-6712.
• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Scott, J. S., & Jones, A. M. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(9), 5898-5910.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Singh, R., & Kumar, A. (2022). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development, 26(7), 1846-1863.
• BenchChem. (2025). A Comparative Guide to Palladium Catalysts for Suzuki Reactions with 5-Chloro-2,3-dibromoaniline. BenchChem.
• Scott, J. S., & Jones, A. M. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(9), 5898-5910.
• Farina, V., & Krishnamurthy, V. (1997). Base and solvent effects on the Suzuki coupling of p-bromoacetophenone (5) with phenylboronic acid (6). Tetrahedron Letters, 38(22), 3971-3974.
• Wikipedia. (2023). Suzuki reaction. Wikipedia.
• Ray, L., & Barloco, D. (2014). Direct comparison of homogeneous and heterogeneous palladium(II) catalysts for Suzuki-Miyaura cross-coupling reactions.
• BenchChem. (2025). Application Notes and Protocols: Suzuki Coupling Reaction of 3-Bromobenzoic Acid with Arylboronic Acids. BenchChem.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal.
• NRO-Chemistry. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.
• Nwelati, J., & Gupton, B. F. (2020). Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions. RSC Advances, 10(52), 31235-31243.
• Boubakri, L., Dridi, K., Al-Ayed, A. S., & Hamdi, N. (2019). The Suzuki Coupling Reaction of phenylboronic acid with 2,6-dibromopyridine by catalyzed by palladium complexes 3.
• BenchChem. (2025). Technical Support Center: Refining Purification Methods for Suzuki Coupling Reaction Products. BenchChem.
• Sandiego State University. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls.
• Reisberg, S. H., & Watson, D. A. (2019). (a) Examples of medicinally relevant pyridine containing molecules; (b) the Suzuki–Miyaura cross-coupling reaction, and (c) application to pyridine derivatives.
• Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685-4696.
• Farina, V., & Krishnamurthy, V. (1997). Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic acid using catalyst 4 under thermal conditions. Tetrahedron Letters, 38(22), 3971-3974.
• Myers, A. G. (n.d.). The Suzuki Reaction. Harvard University.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Singh, D., & Sharma, U. (2014). Recent Advances in the development of Suzuki Miyaura Coupling Reactions. World Wide Journal of Multidisciplinary Research and Development, 1(1), 1-10.
• ResearchGate. (2014). Which conditions are favorable for the efficient Suzuki coupling?.
• Chem Reactor. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. YouTube.
• Kumar, A., & Kumar, S. (2010). Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions. Letters in Organic Chemistry, 7(3), 236-240.

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• 1. researchgate.net [researchgate.net]
• 2. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

The Versatile Pyrimidine Synthon: Applications and Protocols for 5-(Bromomethyl)-2-methylpyrimidin-4-amine Hydrobromide

Introduction: Unlocking the Potential of a Key Heterocyclic Building Block

In the landscape of medicinal chemistry and drug discovery, the pyrimidine scaffold stands as a cornerstone of therapeutic agent development.[1][2][3][4][5][6] Its prevalence in biologically active molecules, ranging from essential vitamins to targeted kinase inhibitors, underscores the importance of versatile pyrimidine-containing building blocks. Among these, 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide has emerged as a highly valuable and reactive synthon. This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of this key intermediate. We will delve into its fundamental reactivity, explore its diverse applications, and provide detailed, field-proven protocols to empower your synthetic endeavors.

The strategic placement of a reactive bromomethyl group at the 5-position of the 2-methyl-4-aminopyrimidine core renders this molecule an excellent electrophile for a variety of nucleophilic substitution reactions. This inherent reactivity allows for the facile introduction of the pyrimidine moiety into a wide array of molecular architectures, making it a crucial component in the synthesis of complex therapeutic agents. This guide will provide not only the "how" but also the "why" behind the experimental choices, ensuring a deep understanding of the chemical principles at play.

Chemical Profile and Safety Considerations

A thorough understanding of the chemical properties and safety requirements of any reagent is paramount for successful and safe experimentation.

Property	Value	Reference
CAS Number	2908-71-6	[7]
Molecular Formula	C₆H₉Br₂N₃	[7]
Molecular Weight	282.97 g/mol	[7]
Appearance	Solid	[7]
Melting Point	192-193 °C	[7]
Storage	4°C, protect from light	[7]

Safety and Handling:

5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide is a hazardous substance and must be handled with appropriate safety precautions.

• Hazard Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage).[7]

• Precautionary Statements: P264 (Wash skin thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear protective gloves/ protective clothing/ eye protection/ face protection), P301+P330+P331 (IF SWALLOWED: Rinse mouth. Do NOT induce vomiting), P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310 (Immediately call a POISON CENTER or doctor/physician).[7]

Always consult the full Safety Data Sheet (SDS) before use. All manipulations should be performed in a well-ventilated fume hood by trained personnel.

Core Reactivity: The Bromomethyl Group as an Electrophilic Handle

The cornerstone of 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide's utility lies in the reactivity of the bromomethyl group. This functional group acts as a potent electrophile, readily undergoing nucleophilic substitution reactions with a wide range of nucleophiles. This allows for the formation of a new carbon-nucleophile bond, effectively coupling the pyrimidine core to other molecular fragments.

Caption: Workflow for Thiamine Synthesis.

Materials:

• 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (1.0 eq)

• 4-Methyl-5-(2-hydroxyethyl)thiazole (1.1 eq) [8]* Anhydrous Ethanol

• Diethyl ether

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide in anhydrous ethanol.

• To this solution, add 4-methyl-5-(2-hydroxyethyl)thiazole.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product, thiamine bromide hydrobromide, will precipitate out of the solution. If precipitation is slow, the solution can be cooled in an ice bath.

• Collect the precipitate by vacuum filtration and wash with cold ethanol, followed by diethyl ether.

• To convert the bromide salt to the more common chloride salt, the crude product can be dissolved in a minimal amount of water and treated with a silver chloride suspension or passed through an anion-exchange resin.

• After conversion, the aqueous solution is concentrated under reduced pressure, and the resulting solid is recrystallized from ethanol/water to yield pure thiamine chloride hydrochloride.

Parameter	Value
Reactant Ratio	1:1.1 (Pyrimidine:Thiazole)
Solvent	Anhydrous Ethanol
Temperature	Reflux
Reaction Time	4-6 hours
Work-up	Precipitation and Filtration
Purification	Recrystallization

Application II: Scaffolding for Kinase Inhibitors

The pyrimidine core is a well-established scaffold in the design of kinase inhibitors, which are a major class of targeted cancer therapies. [1][3][4]5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide serves as a valuable starting material for the synthesis of pyrimidine-based kinase inhibitors, including those targeting G protein-coupled receptor kinases (GRKs). [9]

Protocol 2: General Procedure for the Synthesis of N-Substituted Pyrimidine Derivatives

This protocol provides a general method for the alkylation of an amine nucleophile, a common step in the synthesis of more complex kinase inhibitors.

Sources

• 1. Design, synthesis and antitumour activity of pyrimidine derivatives as novel selective EGFR kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of Certain Pyrimidine Derivatives as Antimicrobial Agents and Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and biological evaluation of pyrimidine derivatives as potential inhibitors of human calcium/calmodulin-dependent protein kinase IV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of pyrimidine-based derivatives as VEGFR-2 tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide | 2908-71-6 [sigmaaldrich.com]
• 8. 4-Methyl-5-(2-hydroxyethyl)thiazole | C6H9NOS | CID 1136 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 4-Amino-5-(bromomethyl)-2-methylpyrimidine dihydrobromide | CAS 5423-98-3 | SCBT - Santa Cruz Biotechnology [scbt.com]

The Strategic Alkylation of Primary Amines with 5-(Bromomethyl)-2-methylpyrimidin-4-amine Hydrobromide: A Detailed Guide for Medicinal Chemists

Introduction: Unlocking the Potential of the 2,4,5-Substituted Pyrimidine Scaffold

In the landscape of modern drug discovery, the pyrimidine nucleus stands as a cornerstone scaffold, integral to a multitude of therapeutic agents. The specific substitution pattern of this heterocycle dictates its biological activity, and the introduction of diverse functionalities at key positions is a paramount strategy in medicinal chemistry. Among these, the N-substituted 5-(aminomethyl)-2-methylpyrimidin-4-amine framework has garnered significant attention, serving as a vital intermediate in the synthesis of Vitamin B1 (Thiamine) and as a core component in the development of potent kinase inhibitors.[1][2] This application note provides a comprehensive guide to the reaction of 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide with primary amines, a crucial transformation for accessing a diverse library of these valuable compounds. We will delve into the mechanistic underpinnings of this reaction, provide a detailed, field-proven protocol, and address potential challenges to empower researchers in their synthetic endeavors.

Reaction Mechanism and Strategic Considerations

The reaction of 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide with a primary amine is a classic example of a nucleophilic substitution reaction, specifically an N-alkylation.[3] The core of this transformation involves the displacement of the bromide, a good leaving group, by the nucleophilic primary amine.

Causality Behind Experimental Choices:

• The Role of the Base: The starting material is a hydrobromide salt, meaning the pyrimidine amine is protonated. A base is therefore essential for two reasons: first, to neutralize the hydrobromide salt and liberate the free amine of the primary amine nucleophile, and second, to scavenge the hydrogen bromide (HBr) that is generated as a byproduct of the reaction. The choice of base is critical; a non-nucleophilic, moderately strong base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) is often preferred to avoid competition with the primary amine nucleophile. Inorganic bases like potassium carbonate (K₂CO₃) can also be employed, particularly in polar aprotic solvents.[4]

• Solvent Selection: The choice of solvent is dictated by the solubility of the reactants and its influence on the reaction rate. Polar aprotic solvents such as N,N-dimethylformamide (DMF), acetonitrile (ACN), or tetrahydrofuran (THF) are generally good choices as they can solvate the ionic intermediates and starting materials without interfering with the nucleophilic attack.

• Controlling Overalkylation: A significant challenge in the N-alkylation of primary amines is the potential for overalkylation, where the initially formed secondary amine, being more nucleophilic than the starting primary amine, reacts with another molecule of the electrophile to form a tertiary amine.[5] This can be mitigated by several strategies:

  • Stoichiometry: Using a slight excess of the primary amine can help to ensure that the electrophile is consumed before significant dialkylation occurs.

  • Slow Addition: Adding the 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide solution slowly to the solution of the primary amine and base can maintain a low concentration of the electrophile, favoring the reaction with the more abundant primary amine.

  • Temperature Control: Running the reaction at or below room temperature can help to control the rate of the second alkylation step, which often has a higher activation energy.

Experimental Protocol: Synthesis of N-Benzyl-5-(aminomethyl)-2-methylpyrimidin-4-amine

This protocol details a representative procedure for the reaction of 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide with benzylamine.

Materials:

• 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide

• Benzylamine

• Triethylamine (TEA)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Standard laboratory glassware

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and developing chamber

• Column chromatography setup

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere, add 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (1.0 eq).

• Solvent and Base Addition: Add anhydrous DMF to dissolve the starting material. To this solution, add triethylamine (2.2 eq). The first equivalent is to neutralize the hydrobromide salt, and the subsequent 1.2 equivalents are to scavenge the HBr produced during the reaction.

• Nucleophile Addition: In a separate flask, prepare a solution of benzylamine (1.1 eq) in a small amount of anhydrous DMF.

• Reaction Execution: Add the benzylamine solution dropwise to the stirred solution of the pyrimidine derivative at room temperature over 15-20 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). A suitable eluent system would be a mixture of dichloromethane and methanol (e.g., 95:5). The product should have a different Rf value than the starting materials.

• Work-up: Once the reaction is complete (typically within 2-4 hours), pour the reaction mixture into a separatory funnel containing ethyl acetate and saturated aqueous sodium bicarbonate solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification:

The crude product is typically purified by flash column chromatography on silica gel.[6]

• Column Packing: Pack a silica gel column using a suitable solvent system, such as a gradient of methanol in dichloromethane (e.g., 0% to 10% methanol).

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the column.

• Elution and Collection: Elute the column with the chosen solvent system and collect fractions.

• Analysis and Concentration: Monitor the fractions by TLC. Combine the fractions containing the pure product and concentrate under reduced pressure to yield the purified N-benzyl-5-(aminomethyl)-2-methylpyrimidin-4-amine.

Characterization:

The structure and purity of the final product should be confirmed by analytical techniques such as:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and the presence of all expected protons and carbons.[7][8]

• Mass Spectrometry (MS): To determine the molecular weight of the compound.[3][9]

Data Presentation

Parameter	Recommended Condition	Rationale
Primary Amine	1.1 - 1.5 equivalents	A slight excess helps to drive the reaction to completion and minimize dialkylation.
Base	Triethylamine (2.2 - 2.5 eq)	Neutralizes the hydrobromide salt and scavenges the HBr byproduct without competing as a nucleophile.
Solvent	Anhydrous DMF or ACN	Polar aprotic solvents that facilitate the dissolution of reactants and support the Sₙ2 mechanism.
Temperature	0°C to Room Temperature	Milder conditions help to control the reaction rate and reduce the likelihood of overalkylation.
Reaction Time	2 - 6 hours	Typically sufficient for completion; should be monitored by TLC.

Experimental Workflow Diagram

Caption: Workflow for the synthesis and purification of N-substituted 5-(aminomethyl)-2-methylpyrimidin-4-amines.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or No Reaction	- Inactive starting material.- Insufficient base.- Low reaction temperature.	- Check the purity of the starting materials.- Ensure the use of at least 2.2 equivalents of base.- Gradually warm the reaction to room temperature or slightly higher (e.g., 40°C) while monitoring for side product formation.
Significant Overalkylation	- Reaction temperature is too high.- High concentration of the electrophile.- Primary amine is not in sufficient excess.	- Perform the reaction at a lower temperature (e.g., 0°C).- Add the bromomethylpyrimidine solution slowly to the amine solution.- Increase the stoichiometry of the primary amine to 1.5 equivalents.
Multiple Spots on TLC after Reaction	- Incomplete reaction.- Formation of side products.- Decomposition.	- Allow the reaction to stir for a longer duration.- Optimize reaction conditions (temperature, stoichiometry).- Ensure the use of anhydrous solvents and an inert atmosphere.
Difficulty in Purification	- Product and byproduct have similar polarities.	- Try a different solvent system for column chromatography.- Consider using an alternative purification technique such as preparative HPLC.[6]

Conclusion

The N-alkylation of primary amines with 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide is a robust and versatile method for the synthesis of a valuable class of substituted pyrimidines. By carefully controlling the reaction conditions, particularly the stoichiometry of the reactants and the reaction temperature, researchers can achieve high yields of the desired mono-alkylated products while minimizing the formation of overalkylation byproducts. The protocol and guidelines presented in this application note provide a solid foundation for the successful implementation of this important transformation in the pursuit of novel therapeutic agents.

References

• MDPI. Experimental and Computational Studies on N-alkylation Reaction of N-Benzoyl 5-(Aminomethyl)Tetrazole. [Link]

• ACS Publications. Synthesis and Structure–Activity Relationship Studies of N-Benzyl-2-phenylpyrimidin-4-amine Derivatives as Potent USP1/UAF1 Deubiquitinase Inhibitors with Anticancer Activity against Nonsmall Cell Lung Cancer. [Link]

• PubMed Central (PMC). Design, Synthesis and Biological Evaluation of 4-Amino-N-(4-aminophenyl)benzamide Analogues of Quinoline-Based SGI-1027 as Inhibitors of DNA Methylation. [Link]

• ResearchGate. Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B 1. [Link]

• MDPI. N-Dealkylation of Amines. [Link]

• PMC. 5-methylpyrimidin-2-amine Derivatives as Potent and Selective JAK2 Inhibitors. [Link]

• RSC Publishing. One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. [Link]

• Master Organic Chemistry. Alkylation of Amines (Sucks!). [Link]

• RSC Publishing. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. [Link]

• ResearchGate. Complete assignment of the 1H and 13C NMR spectra of some N‐benzyl‐(piperidin or pyrrolidin)‐purines. [Link]

• Semantic Scholar. Synthesis of N‑Alkyl Substituted Benzimidazoquinazolinones. [Link]

• MDPI. Efficient Synthesis of 2-Aminoquinazoline Derivatives via Acid-Mediated [4+2] Annulation of N-Benzyl Cyanamides. [Link]

• Biotage. How do I purify ionizable organic amine compounds using flash column chromatography? [Link]

• Reddit. How to purify Benzylamine? [Link]

• Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. [Link]

• Eurofins. Intact Mass Analysis of Therapeutic Proteins. [Link]

• Wikipedia. Amine alkylation. [Link]

• The Royal Society of Chemistry. Supporting Information. [Link]

• MDPI. 4-Amino-5-benzoyl-1-benzyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1H-pyrrole-3-carbonitrile. [Link]

• SpectraBase. N-benzylmethylamine - Optional[13C NMR] - Chemical Shifts. [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. mimedb.org [mimedb.org]
• 6. biotage.com [biotage.com]
• 7. researchgate.net [researchgate.net]
• 8. spectrabase.com [spectrabase.com]
• 9. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Technical Notes & Optimization

optimizing reaction yield for 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide synthesis

Topic: Optimization & Troubleshooting Guide for Alkyl Bromide Synthesis in Vitamin B1 Analogs Target Molecule: 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (CAS: 2908-71-6) Precursor: (4-amino-2-methylpyrimidin-5-yl)methanol (CAS: 73-67-6)[1]

Introduction: The Chemistry of Lability

Welcome to the technical support hub for pyrimidine alkylation. You are likely here because your yield is low, or your product is degrading upon isolation.[2]

The synthesis of 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide is not a standard aliphatic bromination.[1] You are dealing with a benzylic-like halide on an electron-deficient heteroaromatic ring.[1] This creates a paradox:

• High Reactivity: The methylene bromide is highly electrophilic, making it prone to hydrolysis (reverting to starting material) or self-alkylation (polymerization).[2]

• Salt Dependency: The free base is unstable.[2] The integrity of this molecule relies entirely on maintaining the hydrobromide salt form to protonate the pyrimidine ring nitrogens, preventing them from acting as nucleophiles against their own tail.[2]

This guide moves beyond "add A to B" and focuses on controlling the kinetic competition between bromination, hydrolysis, and dimerization.[2]

Module 1: The Optimized Protocol (HBr/AcOH Route)

Standard aqueous HBr reflux often leads to equilibrium limitations (hydrolysis).[2] The industry-standard "anhydrous" approach utilizes Acetic Acid as the solvent media to shift the equilibrium toward the bromide.[1][2]

Reagents & Stoichiometry

Component	Role	Eq. (Molar)	Critical Attribute
Start Material (SM)	Substrate	1.0	Dry (<0.5% water content)
HBr in AcOH (33%)	Reagent/Solvent	5.0 - 8.0	Excess is mandatory. Acts as solvent, reactant, and ring protector.[1]
Acetyl Bromide	Scavenger (Optional)	0.5	Adds "chemical drying" by reacting with generated water.[2]
Ethyl Acetate/Ether	Anti-solvent	N/A	Must be peroxide-free and dry.[1][2]

Step-by-Step Execution

• System Prep: Flame-dry a 3-neck round bottom flask. Equip with a mechanical stirrer (magnetic stirring often fails as the product precipitates) and a reflux condenser with a

  drying tube.[2]

• Charging: Charge (4-amino-2-methylpyrimidin-5-yl)methanol (SM) into the flask.

• Acid Addition: Add HBr/AcOH (33%) dropwise at

  .[2]

  • Why? The exotherm is significant.[2] High heat initially can cause local decomposition.[2]

• The "Push": Once addition is complete, heat the mixture to

  for 4–6 hours.

  • Checkpoint: Monitor by TLC (System: MeOH/DCM 1:9).[2] SM should disappear. If SM persists, add 0.5 Eq of Acetyl Bromide to consume produced water:

    .

• Precipitation (The Critical Step):

  • Cool the reaction to room temperature (RT).[2][3]

  • Do not add water.[2]

  • Slowly add dry Ethyl Acetate or Diethyl Ether (approx.[2] 5x volume of acid used) with vigorous stirring. The product should crash out as a white/off-white hygroscopic solid.[1][2]

• Isolation: Filter under inert gas (Nitrogen blanket). Wash the cake with dry ether.[2] Dry in a vacuum desiccator over

  .

Module 2: Mechanism & Critical Control Points

To troubleshoot, you must visualize the invisible competition occurring in your flask.[2]

Reaction Pathway Diagram

Figure 1: Mechanistic pathway showing the competition between product formation, hydrolysis, and self-alkylation (dimerization).[1][4]

Module 3: Troubleshooting Guide (FAQ)

Q1: My yield is low (<50%), and I see starting material remaining.

Diagnosis: Equilibrium Stagnation. The reaction

produces water.[1] As water concentration rises, the reaction pushes back to the left (hydrolysis).[2] Fix:

• Switch Solvent: If using aqueous HBr (48%), switch to HBr in Acetic Acid (33%).[2]

• Chemical Drying: Add Acetyl Bromide or Acetic Anhydride (carefully!) to the reaction mixture.[2] This consumes the water byproduct chemically, driving the equilibrium to the right (Le Chatelier’s principle).[2]

Q2: The product turned yellow/brown during drying.

Diagnosis: Free Base Degradation. You likely washed the salt too aggressively with a solvent that removed the HBr (or used wet solvent), causing the salt to dissociate.[2] The free base amine then attacked the alkyl bromide (self-alkylation), leading to colored polymers.[1] Fix:

• Wash Solvent: Ensure your wash solvent (Ether/EtOAc) is acidified with a trace of HBr or is strictly anhydrous.[2]

• Storage: Store strictly at

  under Argon.

Q3: I cannot get a precipitate; it’s an oil.

Diagnosis: Solvent polarity mismatch or residual Acetic Acid. Fix:

• Trituration: Decant the supernatant.[2] Add fresh dry ether and sonicate the oil.[2] This physical agitation often induces crystallization.[2]

• Seed Crystal: If you have a previous batch, add a speck of solid to induce nucleation.[2]

Q4: Why can't I use Thionyl Chloride ( ) to make the chloride instead?

Answer: You can, but the Bromide is often preferred for Vitamin B1 analog synthesis (like Thiamine) because it is a better leaving group for the subsequent substitution with the thiazole ring.[2] If you specifically need the bromide,

is irrelevant.[2] If you just need an alkyl halide, is cleaner but the chloride is less reactive in the next step.[2]

Module 4: Isolation & Decision Tree

Use this logic flow to save a failing batch.

Figure 2: Downstream processing decision tree for isolation issues.

References

• Williams, R. R., & Cline, J. K. (1936).[1][5] Synthesis of Vitamin B1.[2][5][6] Journal of the American Chemical Society, 58(8), 1504–1505.[1]

• Cayman Chemical. (n.d.).[2] Product Data Sheet: 4-Amino-5-(bromomethyl)-2-methylpyrimidine (hydrobromide).[1][6][7] Cayman Chemical.[2][6]

• Sigma-Aldrich. (n.d.).[1][2] 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide Product Specification. Merck KGaA.[2]

• Google Patents. (2017).[2] CN107382877A: Synthetic method of 4-amino-2-methyl-5-(bromomethyl)pyrimidine hydrobromide.[1][7] Google Patents.[2]

• PubChem. (n.d.).[2] Compound Summary: 5-(Bromomethyl)-2-methylpyrimidin-4-amine.[1][6][7][8][9] National Library of Medicine.[2]

Sources

• 1. 4-Pyrimidinamine, 5-(bromomethyl)-2-methyl-, monohydrobromide | 2908-71-6 [chemicalbook.com]
• 2. youtube.com [youtube.com]
• 3. US3324124A - Thiamine derivatives - Google Patents [patents.google.com]
• 4. patents.justia.com [patents.justia.com]
• 5. newdrugapprovals.org [newdrugapprovals.org]
• 6. caymanchem.com [caymanchem.com]
• 7. CN107382877A - A kind of synthetic method of 4 amino 2 methyl 5 (bromomethyl) pyrimidine hydrobromate - Google Patents [patents.google.com]
• 8. 2908-71-6|5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide|BLD Pharm [bldpharm.com]
• 9. 4-Amino-5-bromomethyl-2-methylpyrimidine | C6H8BrN3 | CID 408390 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Pyrimidine Condensation Reaction Rates

Welcome to the technical support center for pyrimidine condensation reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their pyrimidine syntheses. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to make informed decisions to enhance your reaction rates and yields.

Section 1: Troubleshooting Guide - Common Issues & Solutions

This section addresses specific problems frequently encountered during pyrimidine condensation reactions, with a focus on the widely utilized Biginelli and Pinner-type syntheses.

Issue 1: Low or No Product Yield

A low yield is one of the most common frustrations in pyrimidine synthesis. The classical Biginelli protocol, for instance, is often plagued by this issue, especially with certain substituted aldehydes.[1] Let's break down the potential causes and solutions.

Question: My Biginelli reaction has a very low yield. What are the primary factors I should investigate?

Answer: Low conversion can be attributed to several factors, including catalyst inefficiency, suboptimal reaction conditions, or issues with reactant purity.[2] A systematic approach is key to pinpointing the problem.

• Catalyst Activity and Choice: The reaction is acid-catalyzed.[1]

  • Expert Insight: While strong Brønsted acids like HCl are traditional, they can lead to side reactions and harsh conditions.[1] Consider screening milder Lewis acids (e.g., Yb(OTf)₃, InCl₃, FeCl₃, ZnCl₂) or solid acid catalysts, which have been shown to improve yields and simplify workup.[1][3][4] The catalyst's role is crucial; without it, product formation is often difficult.[4] Ensure your catalyst is active, especially if it's a reusable one that might require regeneration.[2]

• Reaction Temperature: Temperature is a critical parameter.

  • Causality: Many pyrimidine syntheses are temperature-sensitive.[5] While some may proceed at room temperature, heating is often required to overcome the activation energy.[1][4] However, excessively high temperatures can promote the decomposition of urea into ammonia, leading to the formation of Hantzsch-type 1,4-dihydropyridine (DHP) byproducts, which are often yellow and highly fluorescent.[2]

  • Actionable Advice: Optimization studies often find the sweet spot to be between 80°C and 100°C, but this is substrate-dependent.[1][5] Precise temperature control is essential.

• Solvent Selection: The solvent choice significantly impacts reaction rate and yield.[5]

  • Scientific Principle: The solvent can influence the tautomeric equilibrium of the β-dicarbonyl reactant (e.g., the keto-enol form of ethyl acetoacetate), which directly affects the reaction yield.[6][7] Polar solvents are generally preferred as they can facilitate the key bond-forming steps.[4]

  • Proven Strategies: While ethanol is common, other solvents like acetonitrile, or even solvent-free conditions, have proven highly effective, often resulting in shorter reaction times and higher yields.[1][5][8]

• Purity of Reactants: Impurities in your starting materials (aldehyde, β-ketoester, urea/thiourea) can inhibit the reaction or lead to unwanted side reactions.[2][4] Always use high-purity reagents.

Troubleshooting Workflow for Low Yield

Here is a logical workflow to diagnose and solve low-yield issues.

Caption: A systematic workflow for troubleshooting low yields.

Issue 2: Formation of Unexpected Byproducts

The appearance of unexpected spots on your TLC plate or peaks in your HPLC/MS analysis can be perplexing. Understanding the common side reactions is the first step to suppression.

Question: My Biginelli reaction mixture contains a significant yellow, fluorescent byproduct. What is it and how can I prevent it?

Answer: This is a classic sign of Hantzsch-type 1,4-dihydropyridine (DHP) formation.[2]

• Mechanism of Formation: This side reaction occurs when two equivalents of the β-ketoester react with the aldehyde and ammonia. The ammonia is typically formed from the decomposition of urea at elevated temperatures.[2] This pathway competes directly with the desired Biginelli condensation.

• Strategies for Prevention:

  • Lower Reaction Temperature: Since urea decomposition is temperature-dependent, running the reaction at a lower temperature can significantly reduce the formation of the DHP byproduct.[2]

  • Catalyst Choice: The catalyst can influence the selectivity between the Biginelli and Hantzsch pathways.[2] Experimenting with different Lewis acids may favor your desired product.

  • Order of Addition: In some cases, adding the urea last to the reaction mixture can help minimize its premature decomposition.[2]

Question: I suspect Knoevenagel condensation is competing with my main reaction. How can I confirm and minimize this?

Answer: The Knoevenagel condensation between the aldehyde and the active methylene compound (β-ketoester) is a common side reaction.[9]

• Identification: This byproduct is an α,β-unsaturated dicarbonyl compound. It can often be identified by analyzing the crude reaction mixture with NMR and mass spectrometry.

• Minimization Strategies:

  • Catalyst Selection: Strong Brønsted acids can sometimes favor the Knoevenagel pathway. Using milder Lewis acids can better promote the formation of the required N-acyliminium ion intermediate from the aldehyde and urea.[10]

  • Reaction Conditions: Carefully controlling stoichiometry and temperature can suppress the formation of this byproduct.

Section 2: FAQs - Enhancing Reaction Rates

This section provides answers to frequently asked questions focused on accelerating your pyrimidine condensations.

Q1: What is the rate-limiting step in the Biginelli reaction, and how can I speed it up?

A1: The mechanism of the Biginelli reaction is a series of bimolecular reactions.[11] According to one proposed mechanism, the initial aldol condensation between the aldehyde and the β-ketoester to form a carbenium ion is the rate-limiting step.[11] Another view suggests the initial nucleophilic addition of urea to the aldehyde is rate-determining.[11] Regardless of the specific elementary step, the formation of the key N-acyliminium ion intermediate is critical. An effective acid catalyst is essential to accelerate this process.[11][12]

Q2: Can solvent choice directly increase the reaction rate?

A2: Absolutely. A strong solvent effect has been shown to influence the rate of pyrimidine condensation.[13] Polar aprotic solvents can enhance the rate of the initial alkoxide elimination from the intermediate Michael adduct, which can be a rate-limiting aromatization step.[13][14] In essence, the right solvent facilitates the necessary ionic equilibria and transition states to speed up the reaction.

Q3: Are there modern techniques that can accelerate pyrimidine synthesis?

A3: Yes, microwave-assisted synthesis has emerged as a powerful tool. It can dramatically shorten reaction times, often from hours to minutes, and improve yields, particularly under solvent-free conditions.[3] This technique provides rapid and uniform heating, which can efficiently drive the reaction to completion.

Section 3: Key Experimental Protocols

To provide a practical framework, here are detailed protocols for reaction monitoring and product purification.

Protocol 1: Monitoring Reaction Progress by Thin-Layer Chromatography (TLC)

Effective monitoring is crucial to determine the optimal reaction time, preventing incomplete conversion or product degradation from prolonged reaction times.[2][5]

• Objective: To qualitatively track the consumption of starting materials and the formation of the pyrimidine product.

• Materials:

  • TLC plates (e.g., silica gel 60 F₂₅₄)

  • Developing chamber

  • Eluent (solvent system): Determined by preliminary tests. Common systems include hexane/ethyl acetate or dichloromethane/methanol mixtures.[15][16] The ideal system should give the target product an Rf value of approximately 0.2-0.4.[15][16]

  • Capillary tubes for spotting

  • Visualization method: UV lamp (254 nm) and/or an iodine chamber.[17]

• Procedure:

  • Chamber Equilibration: Pour the chosen eluent into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the atmosphere and cover the chamber.[17] Allow it to equilibrate for at least 10 minutes.

  • Plate Preparation: Using a pencil, gently draw an origin line ~1 cm from the bottom of the TLC plate. Mark points for your starting material references and the reaction mixture.[17]

  • Spotting: At timed intervals (e.g., t=0, 30 min, 1 hr, 2 hr), withdraw a small aliquot from your reaction. Dilute it with a suitable solvent. Using a clean capillary tube for each sample, spot the references and the reaction mixture onto the plate.[17]

  • Development: Place the plate in the equilibrated chamber, ensuring the solvent level is below the origin line. Allow the solvent to ascend the plate.[17]

  • Visualization: Once the solvent front is ~1 cm from the top, remove the plate and immediately mark the front. Dry the plate and visualize the spots under a UV lamp.[17] UV-active compounds will appear as dark spots.[17] Circle the spots with a pencil.

  • Interpretation: Monitor the disappearance of starting material spots and the appearance and intensification of the product spot. The reaction is considered complete when the starting material spot is no longer visible.[17]

Time	Starting Material (Aldehyde) Rf ≈ 0.65	Product (DHPM) Rf ≈ 0.30
0 min	Intense Spot	No Spot
30 min	Strong Spot	Faint Spot Appears
1 hr	Diminished Spot	Intense Spot
2 hr	Spot Disappeared	Intense Spot
Note: Rf values are illustrative and will vary based on specific compounds and eluent systems.[17]

Protocol 2: General Purification by Flash Column Chromatography

Flash chromatography is a standard technique for purifying pyrimidine compounds from reaction mixtures.[15]

• Objective: To separate the target pyrimidine from unreacted starting materials and byproducts based on differential polarity.[15]

• Procedure:

  • Solvent System Selection: Use TLC to determine the optimal mobile phase, aiming for an Rf of 0.2-0.4 for the target compound.[15][16]

  • Column Packing: Prepare a slurry of silica gel in the non-polar component of your mobile phase (e.g., hexane). Pour the slurry into the column and use positive pressure to create an evenly packed bed, free of air bubbles.[16]

  • Sample Loading: Dissolve the crude product in a minimal amount of solvent. Adsorb this solution onto a small amount of silica gel, dry it, and carefully add the resulting powder to the top of the column bed.

  • Elution: Add the mobile phase to the column and apply pressure to maintain a steady flow. Collect the eluate in fractions.[16]

  • Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.[16]

  • Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified pyrimidine.[16]

Section 4: Mechanistic Insights

A deeper understanding of the reaction mechanism provides the foundation for rational optimization.

The Biginelli Condensation Mechanism

The widely accepted mechanism for the acid-catalyzed Biginelli reaction involves several key steps.

Caption: The reaction mechanism of the acid-catalyzed Biginelli condensation.[18]

The reaction is initiated by the acid-catalyzed condensation of the aldehyde and urea to form a crucial N-acyliminium ion intermediate.[19] This electrophilic species is then attacked by the nucleophilic enol form of the β-ketoester. The resulting open-chain adduct undergoes intramolecular cyclization via attack of the amine onto the carbonyl group, followed by dehydration to yield the final 3,4-dihydropyrimidin-2(1H)-one (DHPM) product.[3]

References

• Clark, J., Macquarrie, D., & Sherwood, J. (2013). The combined role of catalysis and solvent effects on the Biginelli reaction: improving efficiency and sustainability. Chemistry.
• BenchChem. (2025). Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds. BenchChem.
• Wikipedia. (n.d.). Biginelli reaction. Wikipedia.
• BenchChem. (2025).
• Scilit. (2013). The Combined Role of Catalysis and Solvent Effects on the Biginelli Reaction: Improving Efficiency and Sustainability. Scilit.
• BenchChem. (2025). Troubleshooting unexpected side reactions in pyrimidine synthesis. BenchChem.
• Organic Chemistry Portal. (n.d.). Biginelli Reaction. Organic Chemistry Portal.
• BenchChem. (2025).
• BenchChem. (2025).
• J&K Scientific LLC. (2021). Biginelli Reaction. J&K Scientific LLC.
• BenchChem. (2025).
• Taylor & Francis. (n.d.). Biginelli reaction – Knowledge and References. Taylor & Francis.
• sctunisie.org. (n.d.).
• BenchChem. (2025). Technical Support Center: Troubleshooting Unexpected Side Reactions in Pyrimidine Synthesis. BenchChem.
• BenchChem. (n.d.). Side reactions in pyrimidine synthesis and how to avoid them. BenchChem.
• BenchChem. (2025). A Comparative Analysis of Catalysts for Pyrimidine Synthesis: A Guide for Researchers. BenchChem.
• Fandrick, D. R., et al. (2014).
• BenchChem. (2025). An In-depth Technical Guide to Overcoming Side Reactions in Pyrimidine Synthesis. BenchChem.
• Fandrick, D. R., et al. (2014).

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• 19. jk-sci.com [jk-sci.com]

selection of optimal solvents for pyrimidine synthesis and crystallization

Welcome to the Pyrimidine Process Chemistry Support Center.

Current Status: Operational Ticket ID: PYR-SOLV-OPT-001 Assigned Specialist: Senior Application Scientist, Process Development

Mission Statement

This guide is engineered for process chemists and crystallographers facing yield, purity, or polymorphic instability issues in pyrimidine synthesis.[1] Unlike generic solvent charts, this center provides troubleshooting logic based on molecular interactions, kinetic control, and regulatory compliance (ICH Q3C).[1]

Module 1: Synthesis Optimization (The Reaction Medium)

Context: The Biginelli reaction and nucleophilic substitutions are the workhorses of pyrimidine synthesis. The historical reliance on DMF and NMP is fading due to reprotoxic concerns (REACH restrictions).

FAQ 1.1: My Biginelli condensation yield is stalling at <50%. Increasing temperature just degrades the product. What’s happening?

Diagnosis: You are likely facing a dielectric constant mismatch . The Biginelli reaction involves an acyl imine intermediate formed from the aldehyde and urea.[2] This intermediate requires stabilization.[1]

• The Problem: Non-polar solvents (Toluene, DCM) cannot stabilize the charged transition states, leading to slow kinetics.[1]

• The Fix: Switch to a solvent with a moderate-to-high dielectric constant (

  ) and protic capabilities.

• Protocol:

  • Standard: Ethanol (

    ) with catalytic acid (HCl or Lewis acid).[1]

  • High Performance: Acetonitrile (

    ) often improves yields for electron-deficient aldehydes.[1]

  • Green Alternative: If using DMF (

    ), switch to Cyrene™ (dihydrolevoglucosenone) .[1] It is a dipolar aprotic bio-solvent that mimics DMF’s polarity but is non-toxic.[1][3] Note: Cyrene is viscous; use a blend with 2-MeTHF if handling is difficult.

FAQ 1.2: I need to replace DCM/DMF for regulatory reasons. What are the "Green" drop-in replacements?

Recommendation: Use the following substitution matrix based on solvent properties.

Traditional Solvent (Class 2 - Limit)	Recommended Green Replacement	Technical Advantage
Dichloromethane (DCM)	2-Methyltetrahydrofuran (2-MeTHF)	Higher boiling point (80°C vs 40°C) allows faster kinetics; derived from corncobs; immiscible with water (unlike THF) for easier workup.[1]
DMF / NMP	Cyrene™ or -Valerolactone (GVL)	Cyrene has similar dipolarity to NMP but is non-mutagenic.[1][3] GVL is stable and water-miscible.
1,4-Dioxane	CPME (Cyclopentyl Methyl Ether)	CPME resists peroxide formation (unlike Dioxane/THF) and has low latent heat of vaporization (energy efficient).[1]

Module 2: Troubleshooting Crystallization & Isolation

Context: Pyrimidines are notorious for "oiling out" (Liquid-Liquid Phase Separation - LLPS) and exhibiting conformational polymorphism.

FAQ 2.1: The solution turns into a sticky oil instead of crystals upon cooling. How do I fix "Oiling Out"?

Diagnosis: The solution has entered the metastable zone where LLPS occurs before crystallization. This happens when the melting point of the solvated compound is depressed below the crystallization temperature due to impurities or solvent interaction.[4][5]

Troubleshooting Protocol (The "Anti-Solvent Reverse Addition" Method):

• Stop Cooling: Re-heat the mixture until the oil redissolves into a clear solution.

• Change the Topology: Instead of adding anti-solvent to your product solution, add the product solution dropwise into the anti-solvent .

• Seeding: Crucial step.[1] Suspend pure seed crystals in the anti-solvent before addition.

• Temperature: Keep the anti-solvent warm (near the boiling point of the solvent) during addition, then cool slowly. This prevents the "thermal shock" that causes oiling.

FAQ 2.2: I keep isolating the wrong polymorph (metastable needles instead of stable prisms).

Diagnosis: You are likely under Kinetic Control rather than Thermodynamic Control .

• Fast Evaporation/Cooling: Traps high-energy conformers (Metastable).[1]

• Slow Cooling/Slurry: Allows rearrangement to the lowest energy lattice (Stable).[1]

The Solvent Activity Rule:

• High Solubility Solvents: Lower the interfacial tension. This actually increases the nucleation rate of the stable form but requires high supersaturation.

• H-Bonding: If your pyrimidine has H-bond donors (e.g., -NH2), protic solvents (Methanol) can disrupt intramolecular H-bonds, altering the crystal habit.[1]

• Corrective Action: Perform a Slurry Conversion .

  • Take your mixed/metastable crystals.[1]

  • Suspend them in a solvent where solubility is low (e.g., Heptane/IPA 90:10).[1]

  • Stir at constant temperature for 24-48 hours.

  • Ostwald Ripening will consume the small/metastable crystals and grow the large/stable ones.

Module 3: Visual Decision Support

Workflow 1: Solvent Selection Logic for Synthesis

Caption: Logic flow for selecting the optimal reaction medium based on thermal requirements and green chemistry principles.

[1]

Workflow 2: Troubleshooting "Oiling Out"

Caption: Step-by-step decision tree to resolve Liquid-Liquid Phase Separation (LLPS) during crystallization.

Module 4: Regulatory Compliance (ICH Q3C)

When selecting solvents, you must adhere to the International Council for Harmonisation (ICH) Q3C Guidelines .[1]

• Class 1 (AVOID): Known carcinogens.[1][6]

  • Examples: Benzene, Carbon Tetrachloride, 1,2-Dichloroethane.[1]

  • Rule: Never use in pyrimidine synthesis unless strongly justified.[1]

• Class 2 (LIMIT): Non-genotoxic animal carcinogens or possible neurotoxins.[1]

  • Examples: Methanol, Acetonitrile, DCM, Toluene, DMF, NMP, THF.[1]

  • Rule: Must be monitored.[1][7] PDE (Permitted Daily Exposure) limits apply.[1][6][8]

• Class 3 (PREFERRED): Low toxic potential.[1][8][9]

  • Examples: Acetone, Ethanol, Ethyl Acetate, DMSO, 1-Propanol.[1]

  • Rule: No health-based exposure limit is needed if PDE < 50 mg/day.

References

• ICH Q3C (R8) Guidelines. Impurities: Guideline for Residual Solvents. International Council for Harmonisation.[1][10][11] Link

• Sherwood, J., et al. (2014).[1] "Dihydrolevoglucosenone (Cyrene) as a bio-based alternative for dipolar aprotic solvents." Chemical Communications.[1] Link

• Pace, V., et al. (2012).[1] "2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Synthesis." ChemPubSoc Europe.[1] Link[1]

• Kappe, C. O. (1993).[1] "100 years of the Biginelli dihydropyrimidine synthesis." Tetrahedron. Link

• BenchChem Technical Support. "Troubleshooting Crystallization of Pyrimidine Compounds." Link[1]

• Sigma-Aldrich. "Cyrene™ & 2-MeTHF Blends: Greener Alternatives."[3] Link

Sources

• 1. jsynthchem.com [jsynthchem.com]
• 2. sctunisie.org [sctunisie.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. brainly.com [brainly.com]
• 6. database.ich.org [database.ich.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tga.gov.au [tga.gov.au]
• 9. thcfarmer.com [thcfarmer.com]
• 10. pharmagrowthhub.com [pharmagrowthhub.com]
• 11. fda.gov [fda.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Synthetic Landscape of Aminopyrimidines

For the modern researcher in medicinal chemistry and drug development, the aminopyrimidine scaffold is a cornerstone of molecular design. Its prevalence in a multitude of clinically approved drugs and biologically active compounds underscores the critical need for efficient, versatile, and scalable synthetic routes. This guide provides a comparative analysis of the principal synthetic strategies for accessing aminopyrimidines, offering field-proven insights into the causality behind experimental choices and detailed, validated protocols.

The Enduring Classic: The Pinner-Type Cyclocondensation

The Pinner synthesis and its variations represent the most traditional and direct approach to the pyrimidine core. This method relies on the cyclocondensation of a 1,3-dicarbonyl compound (or its equivalent) with an amidine-containing species, most commonly guanidine.

Mechanistic Rationale

The reaction is typically base-catalyzed, initiating with the deprotonation of the 1,3-dicarbonyl to form a nucleophilic enolate. This enolate then attacks one of the electrophilic carbon atoms of the guanidine. A series of intramolecular condensation and dehydration steps follow, leading to the formation of the stable aromatic pyrimidine ring. The choice of base is critical; stronger bases like sodium ethoxide (NaOEt) can facilitate the reaction with less reactive dicarbonyls, while milder bases like sodium carbonate (Na₂CO₃) are often sufficient and offer better functional group compatibility.[1][2]

Diagram 1: Generalized Mechanism of the Pinner-Type Synthesis

A simplified representation of the Pinner-type synthesis.

Experimental Protocol: Ultrasound-Assisted Synthesis of 2-Amino-4-hydroxy-6-methylpyrimidine

This protocol leverages the principles of green chemistry, utilizing ultrasound irradiation to accelerate the reaction and water as a benign solvent.[2]

Materials:

• Ethyl acetoacetate (1.30 g, 10 mmol)

• Guanidine hydrochloride (1.91 g, 20 mmol)

• Anhydrous Sodium Carbonate (Na₂CO₃) (2.12 g, 20 mmol)

• Distilled water (20 mL)

Procedure:

• In a 50 mL Erlenmeyer flask, dissolve guanidine hydrochloride and sodium carbonate in 20 mL of distilled water.

• Add ethyl acetoacetate to the solution.

• Partially immerse the flask in an ultrasonic cleaning bath.

• Irradiate the mixture at a frequency of 40 kHz and a power of 100W for 30 minutes at 60°C.[2]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture in an ice bath to precipitate the product.

• Collect the solid by vacuum filtration, wash with cold water, and dry to afford the 2-amino-4-hydroxy-6-methylpyrimidine.

The Modern Workhorse: Palladium-Catalyzed Cross-Coupling

For the synthesis of highly substituted and structurally diverse aminopyrimidines, particularly N-aryl aminopyrimidines, the Buchwald-Hartwig amination has become an indispensable tool.[3][4] This reaction facilitates the formation of a C-N bond between a halopyrimidine (or a pyrimidine triflate) and an amine.

Mechanistic Rationale and the Critical Role of Ligands

The catalytic cycle of the Buchwald-Hartwig amination is a well-studied process involving the oxidative addition of the halopyrimidine to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base, and finally, reductive elimination to yield the aminated product and regenerate the Pd(0) catalyst.[5][6]

The choice of phosphine ligand is paramount to the success of this reaction. Bulky, electron-rich ligands (e.g., XPhos, SPhos, BrettPhos) are often required for several reasons:

• Promotion of Oxidative Addition: They stabilize the electron-rich Pd(0) center, facilitating its insertion into the C-X bond of the halopyrimidine.[5]

• Facilitation of Reductive Elimination: Their steric bulk promotes the final bond-forming step, preventing catalyst decomposition and increasing turnover.[5]

• Broadening Substrate Scope: Different generations of Buchwald ligands have been developed to accommodate a wide range of amines, including primary and secondary amines, and even ammonia equivalents.[4]

The selection of the base is also crucial and substrate-dependent. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu) are common, but for substrates with base-sensitive functional groups, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are employed.[7]

Diagram 2: Catalytic Cycle of Buchwald-Hartwig Amination

A simplified representation of the Buchwald-Hartwig catalytic cycle.

Experimental Protocol: Buchwald-Hartwig Amination of 2-Chloropyrimidine with Morpholine

This protocol is a representative example of a Buchwald-Hartwig amination for the synthesis of an N-heteroaryl aminopyrimidine.

Materials:

• 2-Chloropyrimidine (1.14 g, 10 mmol)

• Morpholine (1.05 mL, 12 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (91.5 mg, 0.1 mmol, 1 mol%)

• XPhos (143 mg, 0.3 mmol, 3 mol%)

• Sodium tert-butoxide (1.35 g, 14 mmol)

• Anhydrous Toluene (40 mL)

Procedure:

• To an oven-dried Schlenk flask, add Pd₂(dba)₃, XPhos, and sodium tert-butoxide.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add anhydrous toluene, 2-chloropyrimidine, and morpholine via syringe.

• Heat the reaction mixture to 100°C and stir for 12-24 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 2-(morpholino)pyrimidine.

The Atom-Economical Frontier: Direct C-H Amination

Direct C-H amination has emerged as a powerful and atom-economical strategy for the synthesis of aminopyrimidines. This approach avoids the need for pre-functionalized starting materials (like halopyrimidines), directly converting a C-H bond into a C-N bond.[8][9]

Mechanistic Rationale

C-H amination reactions can proceed through various mechanisms, often involving transition metal catalysis (e.g., palladium, rhodium, copper).[10] A common strategy involves the use of a directing group on the pyrimidine ring, which coordinates to the metal catalyst and positions it in close proximity to the target C-H bond for activation.[11] Recent advancements have also focused on developing methods for site-selective C-H amination without the need for a directing group, often by exploiting the inherent electronic properties of the pyrimidine ring.[9][12][13] These methods can generate highly reactive intermediates, such as pyrimidinyl iminium salts, which are then trapped by an amine nucleophile.[8][12]

Experimental Protocol: C2-Selective Amination of Pyrimidine

This protocol is based on a recently developed platform for the direct, site-selective amination of the C2 position of the pyrimidine ring.[9][12]

Materials:

• Pyrimidine (0.80 g, 10 mmol)

• (Diacetoxyiodo)benzene (3.54 g, 11 mmol)

• Triphenylphosphine (2.89 g, 11 mmol)

• Dichloromethane (DCM), anhydrous (50 mL)

• Ammonia (0.5 M in dioxane, 30 mL, 15 mmol)

Procedure:

• In an oven-dried flask under an inert atmosphere, dissolve pyrimidine, (diacetoxyiodo)benzene, and triphenylphosphine in anhydrous DCM.

• Stir the reaction mixture at room temperature for 1 hour to form the pyrimidinyl phosphonium salt intermediate.

• In a separate flask, prepare the ammonia solution in dioxane.

• Slowly add the solution of the in-situ generated phosphonium salt to the ammonia solution at 0°C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC. Upon completion, quench the reaction with water.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 30 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography to yield 2-aminopyrimidine.

Comparative Analysis of Synthetic Routes

The optimal synthetic route to a target aminopyrimidine depends on several factors, including the desired substitution pattern, functional group tolerance, cost, and scalability. The following table provides a comparative overview of the three main strategies discussed.

Feature	Pinner-Type Cyclocondensation	Buchwald-Hartwig Amination	Direct C-H Amination
Key Reactants	1,3-Dicarbonyl, Guanidine/Amidine	Halopyrimidine/Triflate, Amine	Pyrimidine, Aminating Agent
Typical Yields	60-92%[1][2]	70-98%[1]	60-95%
Reaction Conditions	Basic (NaOEt, Na₂CO₃), often requires heating[1]	Mild to moderate heating, inert atmosphere[3]	Varies (metal-catalyzed, photoredox), often mild
Key Advantages	Readily available and inexpensive starting materials, straightforward procedure.[1]	Excellent for diverse N-substitution, broad substrate scope, high functional group tolerance.[3][4]	Atom-economical, avoids pre-functionalization, allows for late-stage functionalization.[8][9]
Key Disadvantages	Limited to substitution patterns dictated by the dicarbonyl component.[1]	Requires expensive palladium catalysts and specialized ligands, sensitive to air and moisture.[3]	Site-selectivity can be challenging without directing groups, may require specific aminating reagents.[9][10]

Strategic Selection of a Synthetic Route

The choice of synthetic strategy is a critical decision in the workflow of a medicinal or process chemist. The following decision tree provides a simplified guide for selecting an appropriate route.

Diagram 3: Workflow for Selecting a Synthetic Route

A decision-making workflow for choosing an aminopyrimidine synthesis strategy.

Conclusion

The synthesis of aminopyrimidines has evolved from classical cyclocondensation reactions to highly sophisticated and versatile transition-metal catalyzed methods. The Pinner-type synthesis remains a robust and cost-effective method for accessing core aminopyrimidine structures. For the construction of complex, N-functionalized analogues, the Buchwald-Hartwig amination is the undisputed workhorse, offering unparalleled scope and reliability, provided that careful optimization of ligands and bases is undertaken. Looking towards the future, direct C-H amination represents the most atom-economical and elegant approach, with ongoing research promising to further enhance its selectivity and applicability for late-stage functionalization in drug discovery programs. A thorough understanding of the advantages and limitations of each of these routes empowers the modern chemist to strategically and efficiently access the vast and valuable chemical space of aminopyrimidines.

References

• Recent Advances in the Transition Metal-Catalyzed Two Fold Oxidative C–H Bond Activation Strategy for C–C and C–N Bond Formation. Chemical Society Reviews, 2011, 40, 5068-5083. [Link]

• Recent Advances in Direct C–H Functionalization of Pyrimidines. ResearchGate, 2022. [Link]

• Aminopyrimidines: Recent synthetic procedures and anticancer activities. ResearchGate, 2021. [Link]

• Pinner pyrimidine synthesis. Slideshare, 2022. [Link]

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides, 2014. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts, 2023. [Link]

• Pyridine/pyrimidine groups in C−H activation. ResearchGate, 2021. [Link]

• A Sustainable Multicomponent Pyrimidine Synthesis. PubMed, 2015. [Link]

• C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. PubMed, 2022. [Link]

• GREEN CHEMISTRY APPROACHES IN THE SYNTHESIS OF PYRIMIDINE DERIVATIVES. RASĀYAN Journal of Chemistry, 2023. [Link]

• Sustainable Green Synthesis of Pyrimidine Derivatives: Review on Multicomponent Synthesis, Catalysts and Techniques. ResearchGate, 2022. [Link]

• Efficient Multicomponent Catalyst-Free Synthesis of Substituted 2-Aminopyridines. MDPI, 2019. [Link]

• Green approach for synthesizing Pyrimido pyrimidine moieties using TBAB. Journal of Chemical and Pharmaceutical Research, 2016. [Link]

• A overview of the 2- Aminopyrimidine derivatives as antimicrobial agents. International Journal of Pharmaceutical Sciences, 2024. [Link]

• Recent Advancements in Multicomponent Reactions of Substituted 2- Aminopyridines Synthesis: A Decade Review. CiteDrive, 2022. [Link]

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI, 2023. [Link]

• Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. MDPI, 2022. [Link]

• Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. PMC, 2022. [Link]

• C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. ResearchGate, 2022. [Link]

• Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. PMC, 2022. [Link]

• Multicomponent, Solvent-Free Synthesis of 4-Substituted Aminopyrido [2,3-d] Pyrimidines Derivatives. Sciforum, 2023. [Link]

• Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Publishing, 2021. [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. University College London, 2007. [Link]

• Green Chemistry Approaches For The Synthesis Of Bioactive Pyrimidine Derivatives. KUEY, 2024. [Link]

• One-Pot Multicomponent Synthesis of Diversely Substituted 2-Aminopyrroles. A Short General Synthesis of Rigidins A, B, C and D. PMC, 2011. [Link]

• Scheme 4. Site-Selective C−H Amination of Pyrimidines and Additional Heteroarenes a. ResearchGate, 2022. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Publications, 2021. [Link]

• Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. ResearchGate, 2022. [Link]

• Pinner Pyrimidine Synthesis. YouTube, 2023. [Link]

• Pinner pyrimidine synthesis. Slideshare, 2022. [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis, 2022. [Link]

• Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. MDPI, 2020. [Link]

• C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. Journal of the American Chemical Society, 2022. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube, 2025. [Link]

• Buchwald-Hartwig Cross-Coupling. J&K Scientific LLC, 2021. [Link]

• Pinner Reaction. Organic Chemistry Portal. [Link]

• Pyrimidine synthesis. Organic Chemistry Portal. [Link]

• Synthesis of pyrimidines by direct condensation of amides and nitriles. PubMed, 2007. [Link]

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A Guide to the Structural Validation of 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide by ¹H and ¹³C NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of pharmacologically active molecules, the unambiguous structural confirmation of key intermediates is a cornerstone of robust drug development. This guide provides an in-depth analysis of the validation of 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide, a crucial building block, using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the expected spectral data, the rationale behind signal assignments, and a comparative analysis with related structures, offering a comprehensive framework for researchers.

The Importance of Structural Integrity

5-(Bromomethyl)-2-methylpyrimidin-4-amine is a versatile intermediate in the synthesis of numerous compounds with therapeutic potential. Its reactivity is centered around the bromomethyl group, making it susceptible to various nucleophilic substitution reactions. The hydrobromide salt form enhances its stability and handling properties. Accurate structural confirmation is paramount to ensure the desired downstream reactivity and the integrity of the final active pharmaceutical ingredient.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum is anticipated to exhibit four distinct signals corresponding to the different proton environments in the molecule. The chemical shifts are influenced by the electron-withdrawing effects of the bromine atom and the aromatic pyrimidine ring.

Table 1: Predicted ¹H NMR Chemical Shifts for 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide

Signal	Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
1	-CH₃	~2.5	Singlet	3H
2	-CH₂Br	~4.5	Singlet	2H
3	-NH₂	~7.0-8.0	Broad Singlet	2H
4	C₆-H	~8.5	Singlet	1H

Causality of Chemical Shifts:

• Methyl Protons (-CH₃): The methyl group at the 2-position of the pyrimidine ring is expected to resonate at approximately 2.5 ppm. This downfield shift from a typical aliphatic methyl group is due to the slight deshielding effect of the aromatic ring.

• Bromomethyl Protons (-CH₂Br): The protons of the bromomethyl group are significantly deshielded by the adjacent electronegative bromine atom and the pyrimidine ring. Their chemical shift is predicted to be around 4.5 ppm. The resonance of bromomethyl protons is typically observed in the region of δ 3.4–4.7 ppm[1].

• Amine Protons (-NH₂): The protons of the amino group are exchangeable and their chemical shift is highly dependent on the solvent, concentration, and temperature. They are expected to appear as a broad singlet in the range of 7.0-8.0 ppm.

• Pyrimidine Ring Proton (C₆-H): The lone proton on the pyrimidine ring at the 6-position is in a highly electron-deficient environment due to the two adjacent nitrogen atoms. This results in a significant downfield shift, with a predicted value of around 8.5 ppm.

Predicted ¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum is expected to show six distinct signals, corresponding to the six carbon atoms in unique chemical environments.

Table 2: Predicted ¹³C NMR Chemical Shifts for 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide

Signal	Assignment	Predicted Chemical Shift (δ, ppm)
1	-CH₃	~25
2	-CH₂Br	~30
3	C₅	~110
4	C₆	~155
5	C₄	~160
6	C₂	~165

Rationale for Carbon Chemical Shifts:

• Methyl Carbon (-CH₃): The carbon of the methyl group is expected to have a chemical shift of approximately 25 ppm.

• Bromomethyl Carbon (-CH₂Br): The carbon attached to the bromine atom will be deshielded and is predicted to resonate around 30 ppm. The chemical shift of a carbon atom increases with the electronegativity of the attached atom[2].

• Ring Carbons (C₂, C₄, C₅, C₆): The chemical shifts of the pyrimidine ring carbons are influenced by the nitrogen atoms and the substituents. The carbons directly attached to nitrogen (C₂, C₄, C₆) will be significantly downfield. C₅, being further from the direct influence of the nitrogens, will be the most upfield of the ring carbons. The presence of the amino group at C₄ and the methyl group at C₂ will also influence the precise chemical shifts of the ring carbons[3].

Experimental Protocol for NMR Data Acquisition

To ensure high-quality, reproducible NMR data, the following experimental protocol is recommended:

1. Sample Preparation:

• Weigh approximately 10-20 mg of 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide.
• Dissolve the sample in 0.6-0.8 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O). DMSO-d₆ is often a good choice as it can solubilize the hydrobromide salt and its residual water peak does not interfere with the signals of interest.
• Transfer the solution to a 5 mm NMR tube.

2. ¹H NMR Acquisition:

• Use a 400 MHz or higher field NMR spectrometer.
• Acquire a standard one-dimensional ¹H spectrum.
• Set the spectral width to cover the range of 0-10 ppm.
• Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.
• Process the data with appropriate apodization (e.g., exponential multiplication with a line broadening of 0.3 Hz) and Fourier transformation.
• Reference the spectrum to the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm).

3. ¹³C NMR Acquisition:

• Acquire a proton-decoupled ¹³C spectrum.
• Set the spectral width to cover the range of 0-200 ppm.
• A larger number of scans will be required compared to ¹H NMR (e.g., 1024 or more) due to the lower natural abundance of ¹³C.
• Reference the spectrum to the solvent peak (e.g., DMSO-d₆ at 39.52 ppm).

Comparative Analysis with Alternative Structures

The chemical shifts observed for 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide can be compared with those of structurally related compounds to further solidify the assignments. For instance, the absence of the bromomethyl group in 2-methylpyrimidin-4-amine would result in the disappearance of the signal around 4.5 ppm in the ¹H NMR and the signal around 30 ppm in the ¹³C NMR. Furthermore, the proton at C₅ would likely appear as a singlet at a more upfield position.

Visualizing the Structure and Key NMR Correlations

The following diagram illustrates the molecular structure of 5-(bromomethyl)-2-methylpyrimidin-4-amine and highlights the key proton and carbon atoms for NMR analysis.

Figure 1: Molecular structure of 5-(Bromomethyl)-2-methylpyrimidin-4-amine with key atoms labeled for NMR analysis.

Conclusion

The structural validation of 5-(bromomethyl)-2-methylpyrimidin-4-amine hydrobromide can be confidently achieved through a combination of ¹H and ¹³C NMR spectroscopy. The predicted chemical shifts and multiplicities, based on established principles and data from analogous structures, provide a robust framework for spectral interpretation. This guide serves as a practical tool for researchers, ensuring the integrity of this key synthetic intermediate and contributing to the overall quality and reliability of the drug development process.

References

• ResearchGate. 13C NMR chemical shifts (δ, ppm) of pyridine in various solvents. Available at: [Link] (Accessed: Jan 26, 2024).

• Chimichi, S., Cosimelli, B., Bruni, F., & Selleri, S. (1992). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry, 70(4), 1093–1097. Available at: [Link] (Accessed: Jan 26, 2024).

• Reich, H. J. NMR Spectroscopy :: 1H NMR Chemical Shifts. University of Wisconsin. Available at: [Link] (Accessed: Jan 26, 2024).

• Mamaev, V. P., Shkurko, O. P., & Baram, S. G. (1979). NMR spectra of pyrimidines. Effect of substituents on the chemical shift of the protons of the amino group of p-substituted 2- and 5-aminopyridines and anilines. Chemistry of Heterocyclic Compounds, 15(12), 1369–1372. Available at: [Link] (Accessed: Jan 26, 2024).

• Clark, J. (2023). Interpreting C-13 NMR Spectra. Chemistry LibreTexts. Available at: [Link] (Accessed: Jan 26, 2024).

• Wiley-VCH. (2007). Supporting Information. Available at: [Link] (Accessed: Jan 26, 2024).

• Oregon State University. 1H NMR Chemical Shift. Available at: [Link] (Accessed: Jan 26, 2024).

• PubChem. 5-(Bromomethyl)-2-methylpyrimidin-4-amine--hydrogen bromide (1/1). National Center for Biotechnology Information. Available at: [Link] (Accessed: Jan 26, 2024).

• Doc Brown's Chemistry. CH3Br C-13 nmr spectrum of bromomethane. Available at: [Link] (Accessed: Jan 26, 2024).

• Barfield, M., & Fagerness, P. (1997). Density Functional Theory/GIAO Studies of the 13C, 15N, and 1H NMR Chemical Shifts in Aminopyrimidines and Aminobenzenes: Relationships to Electron Densities and Amine Group Orientations. Journal of the American Chemical Society, 119(37), 8699–8711. Available at: [Link] (Accessed: Jan 26, 2024).

• Abraham, R. J., & Mobli, M. (2007). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Magnetic Resonance in Chemistry, 45(10), 865–883. Available at: [Link] (Accessed: Jan 26, 2024).

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alternative reagents to 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide in drug synthesis

This guide provides a technical comparison of alkylation reagents used to introduce the ((4-amino-2-methylpyrimidin-5-yl)methyl) moiety, a critical pharmacophore in the synthesis of Vitamin B1 (Thiamine), Amprolium, and related kinase inhibitors.

Core Directive & Executive Summary

The Challenge: The standard reagent, 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide , is a potent alkylating agent. While highly reactive, it suffers from poor shelf-stability (hygroscopic/lachrymator), potential for genotoxic impurity (GTI) formation, and difficult handling protocols.

The Solution: This guide evaluates three primary alternatives:

• The Chloromethyl Analog: Higher stability with managed reactivity.

• The Hydroxymethyl Precursor (Toxopyrimidine): A non-halogenated starting material requiring in situ activation.

• The Methoxymethyl/Ethers: Latent electrophiles for specific acidic conditions.

Recommendation: For industrial scalability and safety, the Chloromethyl analog is the direct replacement. For "Green Chemistry" applications avoiding isolation of alkyl halides, the Hydroxymethyl precursor with in situ activation is the superior workflow.

Comparative Analysis of Reagents

Reagent A: The Standard (Bromomethyl HBr)

• Structure: Pyrimidine ring with a -CH2Br group at C5.[1]

• Mechanism: SN2 Alkylation. The bromide is an excellent leaving group, allowing rapid coupling with weak nucleophiles (e.g., thiazoles).

• Status: High reactivity but significant "hidden" costs in handling and waste disposal.

• Key Flaw: Rapid hydrolysis in moist air releases HBr, degrading the reagent and corroding equipment.

Reagent B: The Chloromethyl Alternative

• Compound: 5-(Chloromethyl)-2-methylpyrimidin-4-amine hydrochloride

• Performance:

  • Stability: Significantly more stable than the bromo-analog. Can be stored for longer periods without significant hydrolysis.

  • Reactivity: Lower than the bromide. Often requires higher reaction temperatures (reflux in alcohols/acetonitrile) or iodide catalysis (Finkelstein condition) to match the bromide's kinetics.

  • Safety: Still an alkylating agent, but less volatile and lachrymatory than the bromide.

Reagent C: The Alcohol (Hydroxymethyl) Precursor

• Compound: (4-Amino-2-methylpyrimidin-5-yl)methanol (Commonly known as Toxopyrimidine)

• Performance:

  • Nature: Not an alkylating agent in its native form.[2] Requires activation (e.g., SOCl₂, MsCl, or Mitsunobu conditions).

  • Safety Warning: Despite lacking a halogen, this compound is a Vitamin B6 antagonist (neurotoxin) and must be handled with strict containment to prevent inhalation/ingestion.

  • Advantage: Allows for "One-Pot" telescoping sequences where the alkyl halide is generated and consumed immediately, reducing exposure to genotoxic intermediates.

Data Presentation: Decision Matrix

Feature	Bromomethyl HBr (Standard)	Chloromethyl HCl (Alternative)	Hydroxymethyl (Precursor)
CAS No.	2908-71-6	70476-08-3 (HCl salt)	73-67-6
Leaving Group	Bromide (Excellent)	Chloride (Good)	Hydroxyl (Poor - Needs Activation)
Reactivity	Very High (RT to 40°C)	Moderate (60°C - Reflux)	Low (Requires SOCl₂/MsCl)
Stability	Poor (Hygroscopic/Hydrolytic)	Good (Stable solid)	Excellent (Stable solid)
Toxicity	Corrosive, Lachrymator, GTI	Corrosive, GTI potential	Neurotoxic (B6 Antagonist)
Yield (Thiamine)	85-92%	75-85% (Requires forcing)	>90% (via in situ Cl formation)
Cost	Moderate	Lower (Raw materials cheaper)	Lowest (Precursor)

Experimental Protocols

Protocol A: Synthesis of Thiamine via Chloromethyl Analog (Direct Replacement)

This protocol replaces the unstable bromomethyl intermediate with the robust chloromethyl salt.

Reagents:

• 5-(Chloromethyl)-2-methylpyrimidin-4-amine HCl (1.0 eq)

• 4-Methyl-5-thiazoleethanol (1.1 eq)

• Solvent: Acetonitrile or n-Butanol

• Catalyst: Sodium Iodide (0.1 eq) - Optional but recommended to boost reactivity.

Step-by-Step:

• Dissolution: Suspend 10.0 g of 5-(chloromethyl)-2-methylpyrimidin-4-amine HCl in 100 mL of acetonitrile under N₂ atmosphere.

• Nucleophile Addition: Add 7.5 g (1.1 eq) of 4-methyl-5-thiazoleethanol.

• Catalysis: Add 0.75 g of NaI. (The iodide displaces the chloride in situ to form the reactive iodide intermediate).

• Reflux: Heat the mixture to reflux (80-82°C) for 6–8 hours. Monitor by HPLC for the disappearance of the pyrimidine peak.

• Precipitation: Cool to room temperature. The product (Thiamine Chloride Hydrochloride) often precipitates as a crude solid.

• Purification: Filter the solid. Recrystallize from ethanol/water to remove unreacted thiazole and iodide salts.

  • Expected Yield: 80-85%.

Protocol B: "One-Pot" Activation of Hydroxymethyl Pyrimidine

This method avoids isolation of the alkyl halide entirely.

Reagents:

• (4-Amino-2-methylpyrimidin-5-yl)methanol (1.0 eq)

• Thionyl Chloride (SOCl₂) (1.2 eq)

• 4-Methyl-5-thiazoleethanol (1.1 eq)

• Solvent: Dichloromethane (DCM) then Water/Ethanol.

Step-by-Step:

• Activation: Suspend 5.0 g of the hydroxymethyl pyrimidine in 50 mL DCM at 0°C.

• Chlorination: Dropwise add SOCl₂. Allow to warm to RT and stir for 2 hours. (Gas evolution: SO₂/HCl).

  • Checkpoint: The alcohol converts quantitatively to the chloromethyl HCl salt.

• Solvent Swap (Critical): Evaporate DCM under reduced pressure to leave the solid chloromethyl intermediate.

• Coupling: Immediately redissolve the residue in n-Butanol (50 mL).

• Addition: Add 4-methyl-5-thiazoleethanol (1.1 eq) and heat to 100°C for 4 hours.

• Isolation: Cool and filter the resulting Thiamine salt.

  • Expected Yield: 90-95% (cumulative).

Visualizations (Graphviz)

Diagram 1: Comparative Reaction Pathways

This diagram illustrates the kinetic pathways. Note the "Activation" step required for the Alcohol (Reagent C) and the "Catalysis" loop for the Chloride (Reagent B).

Caption: Comparative reaction kinetics showing the direct Bromide route vs. the catalytic Iodide loop used to enhance the Chloromethyl alternative.

Diagram 2: Selection Decision Tree

Use this logic flow to select the correct reagent for your specific constraints (Safety vs. Speed).

Caption: Decision matrix for selecting the optimal alkylating agent based on scale, safety containment capabilities, and process speed requirements.

Scientific Integrity & Safety Notes

• Genotoxicity (GTI): Both Bromomethyl and Chloromethyl pyrimidines are structural alerts for genotoxicity (alkylating agents). In a GMP environment, the "One-Pot" Alcohol route (Protocol B) is preferred as it defines the alkyl halide as a transient intermediate, potentially simplifying regulatory reporting if purged completely.

• Neurotoxicity of Precursors: While the halides are respiratory irritants, the alcohol precursor (Toxopyrimidine) causes convulsions by antagonizing pyridoxal phosphate (Vitamin B6). Do not underestimate the alcohol's toxicity simply because it is not an irritant.

• Atom Economy: The Bromomethyl route carries the heaviest counter-ion (Br = 79.9 g/mol ) vs Chloride (Cl = 35.5 g/mol ). Moving to the Chloromethyl analog improves mass efficiency by approximately 15%.

References

• PubChem. (2025). 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide. National Library of Medicine. [Link]

• PubChem. (2025). 4-Amino-5-(chloromethyl)-2-methylpyrimidine. National Library of Medicine. [Link]

• Google Patents. (2014). CN104140420A - Synthesis process of thiothiamine.

• ResearchGate. (2025). Thiamine hydrochloride (Vitamin B1) catalyzed greener synthesis. [Link]

• MySkinRecipes. (2025).[3] (4-Amino-2-methoxypyrimidin-5-yl)methanol Product Data. [Link]

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• 2. Buy (4-Amino-2-methylpyrimidin-5-yl)methanol hydrochloride (EVT-3234008) | 13100-57-7 [evitachem.com]
• 3. CN104140420A - Synthesis process of thiothiamine - Google Patents [patents.google.com]

A Researcher's Guide to the Analytical Characterization of Brominated Heterocyclic Compounds

For Immediate Release

[City, State] – [Date] – In the intricate world of drug discovery and development, the precise characterization of novel chemical entities is paramount. Brominated heterocyclic compounds, a class of molecules with significant therapeutic potential, present unique analytical challenges.[1] This guide, designed for researchers, scientists, and drug development professionals, provides an in-depth comparison of the most effective analytical techniques for these complex molecules, offering field-proven insights and detailed experimental protocols.

The introduction of a bromine atom into a heterocyclic scaffold can profoundly influence a molecule's physicochemical properties and biological activity.[2] Consequently, unambiguous structural elucidation and purity assessment are critical milestones in the journey from laboratory synthesis to clinical application. This guide will navigate the nuances of nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), X-ray crystallography, and chromatographic techniques, empowering researchers to make informed decisions in their analytical workflows.

The Analytical Toolkit: A Comparative Overview

The selection of an appropriate analytical technique is contingent upon the specific information required. While some methods provide definitive structural information, others excel at separation and quantification. A multi-faceted approach, leveraging the strengths of several techniques, is often the most robust strategy for comprehensive characterization.

Technique	Information Provided	Strengths for Brominated Heterocycles	Limitations
NMR Spectroscopy	Detailed structural information (connectivity, stereochemistry)	Provides insights into the electronic environment of the bromine substituent.	Broad signals from quadrupolar bromine nuclei can complicate spectra.[3]
Mass Spectrometry	Molecular weight, elemental composition, fragmentation patterns	Characteristic isotopic pattern of bromine aids in identification.[4]	Can be destructive; may not distinguish between isomers without chromatography.
X-ray Crystallography	Absolute 3D molecular structure	Unambiguous determination of stereochemistry and solid-state conformation.	Requires high-quality single crystals, which can be challenging to obtain.[5]
Chromatography (GC/HPLC)	Separation and quantification of components in a mixture	Essential for purity assessment and isolation of individual compounds.[6][7]	Does not provide direct structural information.

In-Depth Analysis: Techniques and Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling Connectivity

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules. For brominated heterocycles, both proton (¹H) and carbon-¹³C (¹³C) NMR are routinely employed to determine the carbon-hydrogen framework.[8] Advanced 2D NMR techniques, such as COSY, HSQC, and HMBC, can further establish connectivity within the molecule.

While direct observation of bromine nuclei (⁷⁹Br and ⁸¹Br) is possible, their quadrupolar nature often results in broad signals that are difficult to interpret with standard high-resolution NMR spectrometers.[3] However, the electronic influence of the bromine atom on neighboring protons and carbons provides valuable indirect information. For instance, the electronegativity of bromine can cause a downfield shift in the resonance of adjacent nuclei.

Experimental Protocol: ¹H and ¹³C NMR of a Brominated Heterocycle

• Sample Preparation: Dissolve 5-10 mg of the purified brominated heterocyclic compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (often several hundred to thousands).

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra and perform baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal reference.

**dot

Caption: Workflow for NMR analysis of brominated heterocycles.

Mass Spectrometry: The Signature of Bromine

Mass spectrometry (MS) is an indispensable tool for determining the molecular weight and elemental composition of a compound.[9] A key feature that aids in the identification of brominated compounds is the characteristic isotopic pattern of bromine. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, which occur in nearly equal natural abundance (approximately 50.7% and 49.3%, respectively).[9] This results in a distinctive M and M+2 isotopic pattern in the mass spectrum, where the two peaks are of nearly equal intensity for a compound containing a single bromine atom.[4] For compounds with multiple bromine atoms, the isotopic pattern becomes more complex but remains a powerful diagnostic tool.

High-resolution mass spectrometry (HRMS) can provide the exact mass of a molecule with high accuracy, allowing for the determination of its elemental formula.[9] Coupling MS with a chromatographic technique, such as gas chromatography (GC-MS) or liquid chromatography (LC-MS), allows for the analysis of individual components in a mixture.[10][11]

Experimental Protocol: LC-MS Analysis of a Brominated Heterocycle

• Sample Preparation: Prepare a dilute solution of the compound (typically 1-10 µg/mL) in a solvent compatible with the LC mobile phase (e.g., methanol, acetonitrile).

• LC Separation:

  • Inject the sample onto a suitable HPLC or UHPLC column (e.g., C18).

  • Employ a gradient elution method using a mixture of water and an organic solvent (e.g., acetonitrile or methanol), often with a small amount of an additive like formic acid to improve ionization.

• Mass Spectrometry Detection:

  • The eluent from the LC column is directed into the mass spectrometer source.

  • Electrospray ionization (ESI) is a common ionization technique for polar heterocyclic compounds.

  • Acquire mass spectra in both positive and negative ion modes to determine the optimal ionization conditions.

  • Perform a full scan analysis to identify the molecular ion and its isotopic pattern.

  • If necessary, perform tandem MS (MS/MS) experiments to obtain fragmentation information for structural confirmation.

**dot

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. (Br) Bromine NMR [chem.ch.huji.ac.il]
• 4. youtube.com [youtube.com]
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• 11. researchgate.net [researchgate.net]

Technical Comparison Guide: Molecular Weight Confirmation of 5-(Bromomethyl)-2-methylpyrimidin-4-amine Hydrobromide

Executive Summary

In the synthesis of Vitamin B1 (Thiamine) and related pharmaceutical intermediates, 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (CAS 2908-71-6) serves as a critical electrophilic building block. Its reactivity, driven by the bromomethyl moiety, makes it prone to hydrolysis, necessitating rigorous identity confirmation.

This guide compares the performance of High-Resolution Mass Spectrometry (HRMS) against traditional Nominal Mass Spectrometry (LRMS) and Potentiometric Titration for confirming the molecular weight (MW) and identity of this compound. While traditional methods offer throughput, only HRMS provides the definitive elemental confirmation required for regulatory-grade characterization, particularly in distinguishing the intact brominated species from hydrolyzed impurities.

Chemical Identity & Theoretical Framework

Before selecting an analytical method, the theorist must understand the species being ionized. The commercial product is a hydrobromide salt, but Electrospray Ionization (ESI) typically observes the protonated free base.

• Compound Name: 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide[1][2][3][4][5][6]

• Free Base Formula:

• Salt Formula: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

• Key Structural Feature: The Bromine atom (

  and ) creates a distinct 1:1 isotopic signature essential for confirmation.

Theoretical Mass Calculations (Positive Mode ESI)

Species	Formula	Monoisotopic Mass ( )	Average Mass
Free Base (Neutral)		200.9902 Da	202.05 Da
Protonated Cation		202.00 Da	203.06 Da
Hydrolyzed Impurity		139.07 Da	139.15 Da

Critical Insight: The salt counterion (

) usually dissociates in the ESI source. Therefore, the target mass for confirmation is the protonated free base at m/z 202.00 and 204.00 (1:1 ratio).

Comparative Analysis of Analytical Alternatives

This section evaluates three distinct methodologies for confirming the identity and MW of the target compound.

Method A: High-Resolution Q-TOF MS (The Recommended Standard)

Performance Profile: High specificity, exact mass accuracy (<5 ppm), and isotopic fidelity. Mechanism: Uses a Quadrupole-Time of Flight (Q-TOF) analyzer to measure mass-to-charge ratio with four decimal place precision.

Method B: Single Quadrupole LC-MS (The Routine Alternative)

Performance Profile: High throughput, lower cost, but limited to "nominal" mass (no decimal precision). Mechanism: Low-resolution mass filtering.

Method C: Potentiometric Titration (The Classical Alternative)

Performance Profile: Quantifies purity (assay) but cannot confirm structural identity or molecular weight directly. Mechanism: Silver nitrate titration of the bromide counterion.

Comparative Performance Table

Feature	Method A: HRMS (Q-TOF)	Method B: LRMS (Single Quad)	Method C: Titration
MW Confirmation	Definitive (Exact Mass)	Probable (Nominal Mass)	Inferred (Indirect)
Isotope Pattern	Resolves perfectly	Visible but low resolution	N/A
Impurity Detection	Detects Hydrolysis (-OH) & Oxidation	Detects only large mass shifts	Blind to organic impurities
Sample Prep	Minimal (Dilute & Shoot)	Minimal	High volume required
Risk of False Positive	Very Low	Moderate (Isobaric interferences)	High (Any bromide salt titrates)

Detailed Experimental Protocol (HRMS)

To achieve the "Gold Standard" results described above, the following protocol minimizes the risk of solvolysis (accidental reaction of the sample with the solvent), a common error when analyzing reactive alkyl halides.

Step 1: Sample Preparation (Crucial)

• Solvent Selection: Do NOT use Methanol or Water as the primary diluent. The bromomethyl group is labile and will convert to hydroxymethyl (

  ) or methoxymethyl ethers.

• Recommended Solvent: Anhydrous Acetonitrile (ACN) or Dimethyl Sulfoxide (DMSO).

• Concentration: Prepare a stock solution at 1 mg/mL in DMSO. Dilute to 10 µg/mL in 50:50 ACN:Water (0.1% Formic Acid) immediately prior to injection. Minimize time in aqueous mobile phase.

Step 2: Instrument Parameters (Q-TOF)

• Ionization Source: Electrospray Ionization (ESI) - Positive Mode.

• Capillary Voltage: 3.5 kV.

• Fragmentor Voltage: 100 V (Keep low to prevent in-source fragmentation of the -CH2Br bond).

• Mass Range: m/z 50 – 1000.

• Reference Mass: Use internal lock mass (e.g., purine or HP-0921) to ensure <5 ppm accuracy.

Step 3: Data Analysis Criteria

For a positive confirmation, the data must meet three criteria:

• Exact Mass: Measured m/z of the monoisotopic peak must be within ±5 ppm of 201.9980 (Calculated for

  ).

• Isotope Ratio: The peak at m/z 204.00 (

  ) must be approximately 97-100% the intensity of the peak at m/z 202.00.

• Absence of Hydrolysis: No significant peak should be observed at m/z 140.08 (

  ).

Visualizing the Analytical Logic

The following diagrams illustrate the workflow and the decision logic for interpreting the mass spectrum.

Diagram 1: Analytical Workflow for Labile Bromides

Caption: Workflow emphasizing anhydrous preparation to prevent hydrolysis of the reactive bromomethyl group.

Diagram 2: Isotope Pattern Logic (The "Bromine Fingerprint")

Caption: Decision tree for verifying the presence of the bromine atom using isotopic abundance.

Results & Discussion

Interpreting the "Doublet"

In the mass spectrum of 5-(Bromomethyl)-2-methylpyrimidin-4-amine, the most striking feature is the isotopic doublet . Unlike organic molecules containing only C, H, N, and O (which show a dominant M peak and a tiny M+1), this compound will show two dominant peaks of nearly equal height at m/z 202 and m/z 204 .

• m/z 202.00: Contains

  .

• m/z 204.00: Contains

  .

Why HRMS Wins: A Single Quadrupole (Method B) will blur these peaks if the resolution is poor, or fail to distinguish them from background noise in complex matrices. HRMS separates them cleanly and confirms the mass defect (the digits after the decimal), proving the atom is indeed Bromine and not a combination of other elements summing to the same nominal mass.

The Hydrolysis Pitfall

If the sample was stored improperly or prepared in methanol, you will observe a peak at m/z 140.08 .

• Mechanism:

  .

• Impact: This indicates degradation. Method C (Titration) would still detect the free bromide ion and give a "100% assay" result despite the active molecule being destroyed. Only MS detects this specific failure mode.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 408390, 5-(Bromomethyl)-2-methylpyrimidin-4-amine. Retrieved from [Link]

• Royal Society of Chemistry. Supplementary Information: ESI-MS Analysis of Pyrimidine Intermediates. Retrieved from [Link]

Sources

• 1. molbase.com [molbase.com]
• 2. 4-Pyrimidinamine, 5-(bromomethyl)-2-methyl-, monohydrobromide | 2908-71-6 [chemicalbook.com]
• 3. 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide | 2908-71-6 [sigmaaldrich.com]
• 4. CN107382877A - A kind of synthetic method of 4 amino 2 methyl 5 (bromomethyl) pyrimidine hydrobromate - Google Patents [patents.google.com]
• 5. 2908-71-6|5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide|BLD Pharm [bldpharm.com]
• 6. 4-Amino-5-bromomethyl-2-methylpyrimidine | C6H8BrN3 | CID 408390 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Catalytic Systems for C-C Bond Formation on Pyrimidines

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a cornerstone in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals and functional organic materials.[1][2][3][4] The strategic formation of carbon-carbon (C-C) bonds on the pyrimidine ring is a critical step in the synthesis of novel derivatives with tailored properties. This guide provides an in-depth comparative analysis of various catalytic systems for C-C bond formation on pyrimidines, offering field-proven insights into their performance, supported by experimental data, and detailed protocols to aid in the rational selection of the optimal catalytic system for your synthetic challenges.

The Landscape of C-C Bond Formation on Pyrimidines: An Overview

The electron-deficient nature of the pyrimidine ring presents unique challenges and opportunities for C-C bond formation.[1][2] Historically, functionalization relied on classical condensation reactions. However, the advent of transition-metal catalysis has revolutionized the accessibility of a diverse range of substituted pyrimidines with high efficiency and selectivity.[5][6] This guide will navigate through the most prevalent and impactful catalytic methodologies, including:

• Transition-Metal Catalyzed Cross-Coupling Reactions: The workhorses of modern organic synthesis, including Suzuki-Miyaura, Sonogashira, and Heck couplings.

• Direct C-H Activation/Functionalization: An emerging and atom-economical strategy that circumvents the need for pre-functionalized substrates.

• Metal-Free Catalytic Systems: Addressing the growing demand for sustainable and cost-effective synthetic routes.

Transition-Metal Catalysis: The Powerhouse of Pyrimidine Functionalization

Palladium-catalyzed cross-coupling reactions are undeniably the most extensively utilized methods for forging C-C bonds on pyrimidine rings.[5][6] These reactions offer a versatile toolkit for introducing a wide array of aryl, heteroaryl, alkynyl, and alkenyl substituents.

Suzuki-Miyaura Coupling: A Versatile and Robust Tool

The Suzuki-Miyaura reaction, which couples an organoboron reagent with a halide or triflate, is a cornerstone of C-C bond formation due to its mild reaction conditions, high functional group tolerance, and the commercial availability of a vast library of boronic acids.[6][7][8][9]

Performance Comparison of Palladium Catalysts for Suzuki-Miyaura Coupling on Chloropyrimidines

Catalyst System	Pyrimidine Substrate	Boronic Acid	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)	Reference
Pd(PPh₃)₄	2,4-Dichloropyrimidine	Phenylboronic acid	K₂CO₃	1,4-Dioxane	100	24	71	5	[7]
Pd(PPh₃)₄	5-(4-bromophenyl)-4,6-dichloropyrimidine	Phenylboronic acid	K₃PO₄	1,4-Dioxane/H₂O	70-80	18-22	85-94	5	[7][10]
Pd(OAc)₂ / SPhos	4-Chloro-7H-pyrrolo[2,3-d]pyrimidine	4-Methoxyphenylboronic acid	K₃PO₄	Toluene/H₂O	80	4	92	-	[8]
PdCl₂(dppf)	4-Chloro-7H-pyrrolo[2,3-d]pyrimidine	3-Aminophenylboronic acid	K₂CO₃	DMF	90	8	88	-	[8]
PEPPSI-IPr	2-Chloropyrimidine	Phenylboronic acid	K₃PO₄	1,4-Dioxane	80	2	>95	0.5	[7]

Causality Behind Experimental Choices: The choice of catalyst, ligand, base, and solvent is critical for a successful Suzuki-Miyaura coupling. For less reactive chloropyrimidines, more electron-rich and bulky phosphine ligands like SPhos can enhance the rate of oxidative addition, a key step in the catalytic cycle. The base is crucial for the transmetalation step, with inorganic bases like K₂CO₃ and K₃PO₄ being commonly employed. The solvent system, often a mixture of an organic solvent and water, facilitates the dissolution of both the organic and inorganic reagents.

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the direct introduction of terminal alkynes onto the pyrimidine core, a valuable transformation for generating precursors for more complex structures and for applications in materials science.[11][12][13] This reaction is typically catalyzed by a palladium complex in the presence of a copper(I) co-catalyst.[11][13]

Performance of Catalytic Systems for Sonogashira Coupling on Pyrimidines

| Catalyst System | Pyrimidine Substrate | Alkyne | Base | Solvent | Temp. (°C) | Time (h) | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | PdCl₂(PPh₃)₂ / CuI | 2-Benzyloxy-5-bromopyrimidine | Aryl and Aliphatic Alkynes | Diethylamine | THF | 60 | - | 85-94 |[11] | | Pd(PPh₃)₄ / CuI | 5-Iodo-6-methyluridine | Terminal Acetylenes | - | DMF | RT | - | Good |[11] | | Pd-Cu | 4-Methyl-2-(methylthio)-6-(prop-2-yn-1-yloxy)pyrimidine | Electron-poor aryl iodides | - | Acetonitrile | RT | 9-11 | Excellent |[14] |

Causality Behind Experimental Choices: The dual catalytic system is a hallmark of the Sonogashira reaction. The palladium catalyst facilitates the main cross-coupling cycle, while the copper(I) co-catalyst activates the terminal alkyne by forming a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[13] The choice of an amine base is crucial, as it serves both as a base and often as a solvent.

Catalytic Cycle of Sonogashira Coupling

Caption: Catalytic cycles of the Sonogashira cross-coupling reaction.

Heck Coupling: Olefinic Functionalization

The Heck reaction provides a powerful method for the alkenylation of pyrimidines, forming C(sp²)-C(sp²) bonds.[15] This reaction typically involves the palladium-catalyzed coupling of a halide or triflate with an alkene in the presence of a base.[15]

Catalytic System for Heck Coupling on Pyrimidines

Palladium(II) complexes containing pyrimidine-functionalized N-heterocyclic carbenes have shown good catalytic activities in the Heck coupling reaction of aryl bromides and activated aryl chlorides under mild conditions.[16]

Causality Behind Experimental Choices: The Heck reaction mechanism involves the oxidative addition of the pyrimidine halide to a Pd(0) species, followed by migratory insertion of the alkene into the Pd-C bond. A subsequent β-hydride elimination regenerates the catalyst and releases the alkenylated pyrimidine product. The choice of a bulky ligand on the palladium catalyst can influence the regioselectivity of the alkene insertion.

Catalytic Cycle of Heck Coupling

Caption: Catalytic cycle of the Heck cross-coupling reaction.

Direct C-H Activation: A Greener and More Atom-Economical Approach

Direct C-H functionalization has emerged as a powerful strategy for C-C bond formation, as it avoids the need for pre-functionalized starting materials, thereby reducing synthetic steps and waste generation.[2][17][18] Both transition-metal-catalyzed and metal-free C-H activation methods have been successfully applied to pyrimidines.[1][2]

Comparison of C-H Activation Strategies for Pyrimidine Functionalization

Catalytic System	C-H Position	Coupling Partner	Key Features	Reference
Pd(OAc)₂	C5-H of 2-aminopyrimidines	Alkenes/Aryl groups	High regioselectivity for olefination and arylation.	[1]
Pd(II) catalyst	C(sp²)-H	Aryl groups	Temperature-modulated selectivity between C(sp³)-H and C(sp²)-H activation.	[1]
Rh(III) / Cu(OAc)₂	C-H	Alkenes	Oxidative olefination with Cu(OAc)₂ as the oxidant.	[1]
Metal-free (Minisci-type)	Various C-H positions	Radicals	Sustainable functionalization under mild conditions.	[1][2]
Photoredox Catalysis (Eosin-Y or Iridium complexes)	Various C-H positions	Aryl groups	Environmentally advantageous radical-mediated arylations.	[1]

Causality Behind Experimental Choices: In transition-metal-catalyzed C-H activation, the regioselectivity is often directed by a coordinating group on the pyrimidine substrate.[19] The choice of the metal catalyst (e.g., Pd, Rh) and oxidant determines the reaction pathway and the type of C-C bond formed. Metal-free methods often rely on the generation of radical intermediates that can react with the electron-deficient pyrimidine ring.[1][2] Photoredox catalysis utilizes visible light to initiate single-electron transfer processes, offering a green and efficient route to radical-mediated C-C bond formation.[1][20][21]

Generalized Workflow for a C-H Activation Reaction

Caption: A generalized experimental workflow for a C-H activation reaction.

Metal-Free Catalytic Systems: The Sustainable Frontier

The development of metal-free catalytic systems for C-C bond formation is a significant step towards more sustainable and economical chemical synthesis.[22][23] These methods often utilize organocatalysts or proceed through radical pathways, avoiding the use of potentially toxic and expensive transition metals.[1][2][23]

A notable example is the L-proline-catalyzed reaction of 4-hydroxy coumarins, aldehydes, and 2-aminobenzothiazoles/urea to construct fused pyrimidines in water, a green solvent. This reaction proceeds through a cascade of C-C and C-N bond formations under mild and metal-free conditions.

Experimental Protocols

Protocol 1: Microwave-Assisted Suzuki Coupling of 2,4-Dichloropyrimidine with Phenylboronic Acid[7][25]

Materials:

• 2,4-Dichloropyrimidine (1.0 mmol, 149 mg)

• Phenylboronic acid (1.0 mmol, 122 mg)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 mmol, 58 mg, 5 mol%)

• Potassium carbonate (K₂CO₃) (3.0 mmol, 415 mg)

• 1,4-Dioxane (7 mL)

• Microwave reactor tube

Procedure:

• To a microwave reactor tube, add 2,4-dichloropyrimidine, phenylboronic acid, potassium carbonate, and tetrakis(triphenylphosphine)palladium(0).

• Add 7 mL of 1,4-dioxane to the tube.

• Seal the tube and place it in the microwave reactor.

• Heat the reaction mixture to 100 °C for 15-20 minutes.[24]

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-chloro-4-phenylpyrimidine.

Protocol 2: Copper-Catalyzed Sonogashira Coupling of a Bromopyrimidine[26]

Materials:

• 2-(2-bromophenyl)pyrimidine analog (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Copper(I) iodide (CuI) (0.1 equiv)

• Base (e.g., Et₃N, 2.0 equiv)

• Solvent (e.g., THF or DMF)

• Schlenk flask

Procedure:

• To a Schlenk flask under an inert atmosphere (N₂ or Ar), add the 2-(2-bromophenyl)pyrimidine analog, copper(I) iodide, and the solvent.

• Add the terminal alkyne and the base to the reaction mixture.

• Stir the reaction mixture at the desired temperature (e.g., room temperature to 60 °C) and monitor the progress by TLC.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Conclusion and Future Outlook

The field of C-C bond formation on pyrimidines has witnessed remarkable advancements, driven by the development of novel catalytic systems. Transition-metal catalysis, particularly palladium-catalyzed cross-coupling reactions, remains the dominant and most versatile approach. However, the continuous pursuit of sustainability and efficiency is fueling the exploration of direct C-H activation and metal-free methodologies.

For researchers in drug discovery and materials science, a thorough understanding of the strengths and limitations of each catalytic system is paramount for the rational design and synthesis of next-generation pyrimidine derivatives. The choice of catalyst will depend on factors such as substrate scope, desired functional group tolerance, cost, and environmental impact. The future of this field lies in the development of more efficient, selective, and sustainable catalytic systems, including those based on earth-abundant metals and photocatalysis, to further expand the accessible chemical space of functionalized pyrimidines.

References

• Synthesis of pyrimidine-fused skeletons through copper-catalyzed consecutive Sonogashira coupling and aminocyclization - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])

• Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility - PMC. (URL: [Link])

• Synthesis, structural characterization, and catalytic behaviour in Heck coupling of palladium(ii) complexes containing pyrimidine-functionalized N-heterocyclic carbenes - Dalton Transactions (RSC Publishing). (URL: [Link])

• A comprehensive review: medicinal applications and diverse synthetic strategies of pyrimidine-based compounds leveraging Suzuki and Sonogashira reactions | Request PDF - ResearchGate. (URL: [Link])

• Recent Advances in Direct C–H Functionalization of Pyrimidines - ResearchGate. (URL: [Link])

• Transition‐Metal‐Free Chemo‐Selective C−C/C−N Bond Formation Reaction for the Highly Efficient Synthesis of Pyrazoles, Pyrazolo fused Pyrimidines and Pyridines - ResearchGate. (URL: [Link])

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds - MDPI. (URL: [Link])

• Metal-Free Construction of Fused Pyrimidines via Consecutive C–C and C–N Bond Formation in Water | ACS Omega - ACS Publications. (URL: [Link])

• C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC. (URL: [Link])

• Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation - FIU Digital Commons. (URL: [Link])

• Sonogashira coupling reactions: Synthesis of 4-substituted-6-methyl-2-(methylthio)pyrimidines catalyzed by Pd–Cu - ResearchGate. (URL: [Link])

• Transition Metal Free Intermolecular Direct Oxidative C-N Bond Formation to Polysubstituted Pyrimidines Using Molecular Oxygen as the Sole Oxidant - Organic Chemistry Portal. (URL: [Link])

• Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine - ResearchGate. (URL: [Link])

• Catalytic C-H bond functionalisation of purine and pyrimidine nucleosides: a synthetic and mechanistic perspective - PubMed. (URL: [Link])

• Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts | Journal of the American Chemical Society. (URL: [Link])

• Palladium-catalyzed Suzuki–Miyaura and Buchwald–Hartwig cross-coupling reactions towards the synthesis of pharmacologically potent pyrimidine-based molecules - ResearchGate. (URL: [Link])

• Suzuki Cross-Coupling of Solid-Supported Chloropyrimidines With Arylboronic Acids. (URL: [Link])

• Catalytic Alkynone Generation by Sonogashira Reaction and Its Application in Three-Component Pyrimidine Synthesis - PubMed. (URL: [Link])

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - MDPI. (URL: [Link])

• Recent Advances in Pyrimidine-Based Drugs - PMC. (URL: [Link])

• Sonogashira coupling - Wikipedia. (URL: [Link])

• Palladium-Catalyzed Reactions Enable Pyrimidine Drug Synthesis - BIOENGINEER.ORG. (URL: [Link])

• Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation - PMC. (URL: [Link])

• Metal-free site-selective C–N bond-forming reaction of polyhalogenated pyridines and pyrimidines - RSC Publishing. (URL: [Link])

• Photoenzymes for Radical C-C Coupling - PubMed - NIH. (URL: [Link])

• Reagents and conditions employed in the Heck coupling reaction - ResearchGate. (URL: [Link])

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids - MDPI. (URL: [Link])

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. (URL: [Link])

• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC. (URL: [Link])

• Heck Reaction - Organic Chemistry Portal. (URL: [Link])

• β-Selective Reductive Coupling of Alkenylpyridines with Aldehydes and Imines via Synergistic Lewis Acid/Photoredox Catalysis - PMC. (URL: [Link])

• Transition-Metal-Catalyzed C–H Bond Activation for the Formation of C–C Bonds in Complex Molecules | Chemical Reviews - ACS Publications. (URL: [Link])

• Recent Advances in Microwave-Assisted Copper-Catalyzed Cross-Coupling Reactions. (URL: [Link])

• Palladium-catalyzed Hiyama cross-couplings of pyrimidin-2-yl tosylates with organosilanes - Semantic Scholar. (URL: [Link])

• Photocatalytic reductive radical–radical coupling of N,N′-cyclicazomethine imines with difluorobromo derivatives - Chemical Communications (RSC Publishing). (URL: [Link])

• Synthesis Workshop: Electron-primed Photoredox Catalysis with Alyah Chmiel (Episode 69) - YouTube. (URL: [Link])

• Photoredox Catalysts from TCI - YouTube. (URL: [Link])

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• 24. mdpi.com [mdpi.com]

cost-benefit analysis of different 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide synthesis methods

[1]

Content Type: Publish Comparison Guide Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary

5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (CAS: 5423-98-3) is a critical electrophilic intermediate, primarily utilized in the synthesis of Thiamine (Vitamin B1) and related antineoplastic pyrimidine analogs. Its synthesis is a classic study in balancing atom economy against regioselectivity .

This guide compares the three primary synthetic strategies:

• Method A (The Standard): Nucleophilic substitution of 5-hydroxymethyl precursors using HBr.

• Method B (The Short-Cut): Radical bromination of 2,5-dimethylpyrimidin-4-amine.

• Method C (The Ether Variant): Acidic cleavage of 5-alkoxymethyl ethers.

Verdict: Method A remains the industrial "Gold Standard" due to its superior purity profile and reliability, despite higher raw material costs compared to Method B. Method B suffers from critical selectivity issues (ring bromination) that make purification cost-prohibitive at scale.

Comparative Analysis of Synthesis Routes

The following table summarizes the operational and economic parameters for each method.

Feature	Method A: HMP Substitution	Method B: Radical Bromination	Method C: Ether Cleavage
Precursor	4-amino-5-hydroxymethyl-2-methylpyrimidine (HMP)	2,5-dimethylpyrimidin-4-amine	4-amino-5-methoxymethyl-2-methylpyrimidine
Reagents	48% HBr (aq) or HBr/AcOH	NBS/AIBN or Br₂/UV Light	48% HBr (aq)
Mechanism	SN1 / SN2 Substitution	Radical Substitution (SR)	Ether Cleavage / Substitution
Yield (Typical)	85 - 92%	40 - 60%	80 - 88%
Purity (Crude)	>95%	<70% (Mixture of isomers)	>90%
Key Impurity	Hydrolysis product (HMP)	5-dibromomethyl / 3-bromo-ring adducts	Methyl bromide (volatile)
Scalability	High (Industrial Standard)	Low (Purification bottleneck)	Medium (Volatile byproduct management)
Cost Profile	Moderate (HMP is a specialized intermediate)	Low (Precursor is cheap)	Moderate

Method A: Hydrobromic Acid Substitution (Recommended)

This route utilizes the pre-functionalized HMP (Hydroxymethyl Pyrimidine). The reaction is driven by the high concentration of bromide ions in strong acid, converting the hydroxyl group—a poor leaving group—into water (a good leaving group), which is then displaced by bromide.

• Pros: High regioselectivity. The 5-position is already "marked" by the hydroxyl group, preventing ring bromination.

• Cons: Requires handling of corrosive HBr; HMP precursor requires multi-step synthesis (usually from acetamidine + ethyl formate/butyrolactone derivatives).

Method B: Radical Bromination

This route attempts to brominate the 5-methyl group of 2,5-dimethylpyrimidin-4-amine directly.

• Pros: Uses a simpler, cheaper starting material.

• Cons: Poor Selectivity. The pyrimidine ring is electron-deficient, but the amino group at C4 is electron-donating, activating the ring toward electrophilic bromination. Competition between radical bromination (on the methyl) and electrophilic bromination (on the ring) leads to complex mixtures that are difficult to separate.

Visualizing the Pathways

The following diagram illustrates the divergence in synthesis strategies and the convergence on the target molecule.

Caption: Comparative synthesis flow. Green arrow indicates the preferred high-yield industrial route (Method A).

Detailed Experimental Protocol (Method A)

This protocol describes the conversion of 4-amino-5-hydroxymethyl-2-methylpyrimidine (HMP) to the hydrobromide salt. This method is self-validating: the product precipitates directly from the reaction mixture, ensuring high purity.

Reagents & Equipment

• Precursor: 4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP) [CAS: 73-67-6]

• Solvent/Reagent: Hydrobromic Acid (48% aq.) or HBr in Acetic Acid (33%).

• Equipment: Round-bottom flask, reflux condenser, oil bath, vacuum filtration setup.

Step-by-Step Methodology

• Charge: In a 500 mL round-bottom flask equipped with a magnetic stir bar, suspend 10.0 g (71.8 mmol) of HMP in 50 mL of 48% aqueous hydrobromic acid.

  • Note: The reaction is exothermic. Add acid slowly if working on a larger scale.

• Reflux: Attach a reflux condenser and heat the mixture to 90–100°C for 2–3 hours.

  • Mechanism:[1][2][3][4][5] The solution will initially clear as the HMP dissolves and protonates. As the reaction proceeds, the less soluble bromomethyl hydrobromide salt may begin to precipitate.

• Precipitation: Cool the reaction mixture slowly to room temperature, then chill in an ice bath (0–5°C) for 1 hour.

  • Observation: A heavy, white to off-white crystalline precipitate should form.

• Filtration: Filter the solid under vacuum.

• Wash: Wash the filter cake with 2 x 10 mL of cold acetone or isopropanol.

  • Why? This removes residual acid and water, facilitating drying. The product is insoluble in acetone.

• Drying: Dry the solid in a vacuum oven at 40°C for 4 hours.

  • Target Yield: ~18.0 g (88%).

  • Characterization: Melting Point >200°C (decomp).

Process Flow Diagram (Method A)

Caption: Operational workflow for the HMP-to-Bromide conversion, emphasizing the crystallization purification step.

Troubleshooting & Critical Quality Attributes (CQA)

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete precipitation due to excess water.	Reduce water volume or add acetic acid to decrease solubility of the salt.
Yellow/Brown Color	Oxidation of the amine or presence of free bromine (Br₂).	Wash with a small amount of acetone; ensure HBr reagent is free of Br₂.
Sticky Solid	Residual water/acid.	Triturate with dry acetone or ethanol to induce crystallization.
Impurity: HMP	Incomplete reaction.	Increase reaction time; ensure temperature is maintained >90°C.

References

• PubChem. (n.d.).[6][7] 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide. National Center for Biotechnology Information. Retrieved from [Link][6]

• Jiang, M., et al. (2021).[8] Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B1. ResearchGate. Retrieved from [Link]

• Ullmann's Encyclopedia of Industrial Chemistry. (2011). Vitamins. Wiley-VCH. (General reference for Thiamine synthesis routes).
• Vertex AI Search. (2024). Synthesis of 5-bromo-2-methyl hydroxypyridinecarboxylate (Patent CN102321016B).

Sources

• 1. 5-Bromo-2-methyl-4-pyrimidinecarboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 2. CN102321016B - Synthesis method of 5-bromo-2-methyl hydroxypyridinecarboxylate - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. Synthesis and biological activities of 5-(hydroxymethyl, azidomethyl, or aminomethyl)-2'-deoxyuridine and related 5'-substituted analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. 5-(Bromomethyl)-2-methylpyrimidin-4-amine--hydrogen bromide (1/1) | C6H9Br2N3 | CID 12513493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-Amino-5-bromomethyl-2-methylpyrimidine | C6H8BrN3 | CID 408390 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Comparative Guide: Reactivity &amp; Utility of Bromomethyl vs. Chloromethyl Pyrimidine Analogs

Topic: Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

In the design of heterocycle-based electrophiles, the choice between 2-(bromomethyl)pyrimidine and 2-(chloromethyl)pyrimidine is a critical decision that balances reactivity against stability .

• Select the Chloromethyl Analog for routine synthesis, scale-up, and storage.[1] It offers a "sweet spot" of moderate reactivity (

  ) while remaining stable enough to be isolated, purified, and stored at -20°C for extended periods.[1]

• Select the Bromomethyl Analog for difficult alkylations involving weak nucleophiles (e.g., sterically hindered amines, electron-poor thiols) or when reaction temperature must be kept low to preserve sensitive functional groups.[1] Due to its high instability and tendency to self-dimerize, it is frequently generated in situ.

Mechanistic Foundation

The reactivity difference between these analogs is governed by the leaving group ability and the electronic environment of the pyrimidine ring.

A. Electronic Activation

The pyrimidine ring is electron-deficient (π-deficient). The nitrogen atoms at positions 1 and 3 exert a strong inductive ($ -I

-M _2$-X). This makes the methylene carbon highly electrophilic, facilitating nucleophilic attack.

B. Leaving Group Physics

The bond dissociation energy (BDE) determines the rate of bond cleavage during the rate-determining step of an

reaction.

• C-Cl Bond: ~81 kcal/mol (Stronger, slower to break).

• C-Br Bond: ~68 kcal/mol (Weaker, faster to break).

Because the transition state for

involves partial bond breaking, the lower energy barrier of the C-Br bond results in reaction rates that are typically 50–100 times faster for the bromo analog compared to the chloro analog.

C. The Instability Factor: Self-Alkylation

A major handling challenge is "self-quaternization" (dimerization). The pyrimidine nitrogens are nucleophilic enough to attack the electrophilic methylene group of a neighboring molecule, forming an insoluble quaternary ammonium salt. This process is significantly faster for the bromomethyl analog, leading to rapid degradation if not stored correctly.

Caption: Mechanism of self-alkylation (dimerization). The bromomethyl analog undergoes this transformation rapidly at room temperature.

Performance Comparison Data

The following data synthesizes kinetic trends from benzylic halide proxies and specific pyrimidine literature.

Feature	Chloromethyl Pyrimidine	Bromomethyl Pyrimidine
Relative Reactivity ( )	1.0 (Baseline)	~50–100x Faster
Primary Mechanism	(Requires heat/polar solvent)	(Often proceeds at RT)
Leaving Group ( conj.)	Cl⁻ (-7)	Br⁻ (-9)
Storage Stability	High (Years at -20°C)	Low (Weeks/Months; prone to polymerization)
Handling Form	Isolated Solid (HCl salt)	Often generated in situ or used immediately
Hydrolysis Risk	Moderate (Slow in neutral water)	High (Rapid hydrolysis to hydroxymethyl)
Typical Yield (Amine Alkylation)	75–85% (Requires base/heat)	85–95% (Milder conditions)

Experimental Protocols

Protocol A: Standard Alkylation with Chloromethyl Pyrimidine

Best for: Routine synthesis, stable nucleophiles, scale-up.[1]

Reagents:

• 2-(Chloromethyl)pyrimidine HCl (1.0 equiv)[2]

• Nucleophile (e.g., Morpholine) (1.2 equiv)

• Base:

  (3.0 equiv) or DIPEA (2.5 equiv)

• Solvent: Acetonitrile (MeCN) or DMF

Workflow:

• Preparation: Suspend 2-(chloromethyl)pyrimidine HCl in MeCN.

• Activation: Add

  and stir at RT for 15 min to liberate the free base.

• Addition: Add the nucleophile dropwise.

• Reaction: Heat to 60–80°C for 4–12 hours. Monitor by TLC/LCMS.

  • Note: The chloro analog rarely reacts to completion at room temperature for sterically hindered nucleophiles.

• Workup: Filter inorganic salts, concentrate filtrate, and purify via flash chromatography (EtOAc/Hexane).

Protocol B: In Situ Generation & Use of Bromomethyl Pyrimidine

Best for: Weak nucleophiles, heat-sensitive substrates, or when the chloro analog fails.[1]

Rationale: Due to instability, the bromomethyl species is often prepared from the hydroxymethyl precursor immediately before use.

Reagents:

• 2-(Hydroxymethyl)pyrimidine (1.0 equiv)

• Phosphorus Tribromide (

  ) (0.4 equiv) or (Appel conditions)

• Target Nucleophile (1.1 equiv)

• Solvent: DCM or THF (Anhydrous)

Workflow:

• Bromination: Dissolve 2-(hydroxymethyl)pyrimidine in anhydrous DCM at 0°C.

• Generation: Add

  dropwise. Stir at 0°C RT for 1 hour.

  • Checkpoint: Verify conversion to bromide by TLC (Bromide is usually less polar than alcohol). Do not isolate.

• Alkylation: Cool the solution back to 0°C. Add the Target Nucleophile and a non-nucleophilic base (e.g.,

  ).

• Reaction: Stir at 0°C to Room Temperature .

  • Advantage:[3] Reaction often completes within 1–2 hours without external heating.

• Quench: Quench with saturated

  immediately to prevent hydrolysis or dimerization.

Case Study: Synthesis of Thiamine Analogs (Pyrithiamine)

The synthesis of Pyrithiamine (a thiamine antagonist) perfectly illustrates the necessity of the bromomethyl analog.

• The Challenge: The synthesis requires quaternizing the pyridine nitrogen of a 2-methyl-3-(hydroxyethyl)pyridine ring with a pyrimidine methylene group.

• Why Chloromethyl Failed: The pyridine nitrogen is a poor nucleophile due to steric bulk and aromatic delocalization. Reaction with 2-(chloromethyl)pyrimidine required forcing conditions (high heat), which led to thermal decomposition of the thiamine bridge before it could form.

• The Solution: Using 2-(bromomethyl)pyrimidine allowed the quaternization to proceed at lower temperatures, preserving the integrity of the salt bridge and affording the target molecule in viable yields.

Caption: Decision tree for Thiamine analog synthesis. The lower activation energy of the bromide allows successful reaction with weak nucleophiles.

Handling, Stability & Troubleshooting

Issue	Observation	Cause	Remediation
Color Change	White solid turns pink/brown	Oxidation or Dimerization	Purify immediately or discard.[1] Store under Argon.
Low Yield (Cl)	Starting material remains	Nucleophile too weak for Cl-analog	Switch to Bromomethyl analog or add NaI (Finkelstein catalyst).
Side Products	Alcohol formation ( )	Hydrolysis from wet solvent	Use strictly anhydrous solvents (DCM/DMF) and dry reagents.
Exotherm	Rapid heating upon addition	High reactivity of Br-analog	Add Br-analog at 0°C or -78°C; dilute reaction mixture.[1]

Storage Recommendation:

• Chloromethyl: Store as HCl salt at -20°C. Desiccate. Stable for >1 year.

• Bromomethyl: Generate fresh. If storage is mandatory, store as HBr salt at -80°C under inert gas.[1] Use within 2 weeks.

References

• BenchChem Technical Support. (2025).[2][4][5][6][7][8][9] Stability of 2-(Chloromethyl)pyrimidine hydrochloride in different solvents. BenchChem. Link

• Cayman Chemical. (2024). Product Insert: 2-(chloromethyl)-Pyrimidine (hydrochloride).[2][4][5][6][9][10] Cayman Chemical.[10] Link

• Lonsdale, D. (2018). Thiamine and selected thiamine antivitamins — biological activity and methods of synthesis. Bioscience Reports, 38(1). Link

• Sigma-Aldrich. (2024). Safety Data Sheet: 2-(Chloromethyl)pyridine hydrochloride. Merck KGaA. Link

• Sarabipour, S., & Hristova, K. (2016).[11] Mechanism of FGF receptor dimerization and activation. Nature Communications, 7, 10262.[1][11] (Context on dimerization mechanisms in related biological systems). Link

• Organic Chemistry Portal. (n.d.). Nucleophilic Substitution (

  ): Leaving Group Effects. (General reference for halide reactivity trends). Link

Sources

• 1. CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN113683571A - Preparation method of 2-methyl-5-bromopyrimidine - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. caymanchem.com [caymanchem.com]
• 11. Mechanism of FGF receptor dimerization and activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Established vs. Modern Strategies for Pyrimidine Intermediate Synthesis

Topic: Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[2]

Executive Summary

The pyrimidine pharmacophore is ubiquitous in medicinal chemistry, serving as the structural backbone for nucleoside analogs, antivirals, and kinase inhibitors.[1][2] For process chemists and discovery scientists, the challenge lies not in finding a route, but in selecting the optimal one. This guide objectively compares three dominant methodologies: the classical Pinner Synthesis (via amidines), the multicomponent Biginelli Reaction , and Microwave-Assisted Intensification . We analyze these methods based on yield, reaction kinetics, and atom economy, providing self-validating protocols for immediate laboratory application.

The Classical Foundation: Pinner Synthesis (Amidine Route)

The Pinner synthesis remains the gold standard for generating amidine intermediates—the essential "North-South" nitrogen fragment required for condensation with 1,3-dicarbonyls. Unlike direct condensation methods that often suffer from regioselectivity issues, the Pinner strategy offers precise control by isolating the reactive imidate salt.

Mechanism of Action

The reaction proceeds via the acid-catalyzed addition of an alcohol to a nitrile, forming an imidate hydrochloride (Pinner Salt).[3] This electrophilic species is then intercepted by ammonia or a primary amine to yield the amidine.

Caption: The Pinner pathway converts nitriles to amidines via an isolable imidate salt, preventing hydrolysis side-reactions.

Experimental Protocol: Synthesis of Benzamidine Hydrochloride

Validation Check: This protocol requires strictly anhydrous conditions.[4] Moisture converts the Pinner salt into an ester, destroying the yield.

• Preparation of Pinner Salt:

  • Charge a flame-dried 250 mL round-bottom flask with benzonitrile (10.3 g, 100 mmol) and absolute ethanol (4.6 g, 100 mmol) in anhydrous diethyl ether (50 mL).

  • Cool the mixture to 0°C in an ice-salt bath.

  • Bubble dry HCl gas (generated from H2SO4/NaCl) through the solution for 2 hours until saturation (weight gain ~4.0 g).

  • Seal the flask and refrigerate at 0–4°C for 24 hours. The imidate hydrochloride will crystallize as a white solid.

• Conversion to Amidine:

  • Filter the Pinner salt rapidly under nitrogen to avoid moisture absorption.

  • Resuspend the salt in anhydrous ethanol (30 mL).

  • Treat with a solution of anhydrous ammonia in ethanol (7 M, 20 mL) at 0°C.

  • Stir at room temperature for 12 hours.

  • Workup: Remove solvent in vacuo. Recrystallize the residue from ethanol/ether to obtain benzamidine hydrochloride.

Multicomponent Efficiency: The Biginelli Reaction

For the synthesis of dihydropyrimidinones (DHPMs), the Biginelli reaction offers superior atom economy compared to linear steps. It couples an aldehyde, a

-keto ester, and urea in a single pot.[5] While the classical method is robust, it is often slow.

Mechanism of Action

The mechanism is debated between an iminium route and an enamine route. The currently accepted "Iminium Mechanism" involves the acid-catalyzed formation of an

-acyliminium ion from the aldehyde and urea, which is then trapped by the enol of the -keto ester.

Caption: The iminium pathway highlights the critical role of acid catalysis in activating the aldehyde-urea condensation.

Experimental Protocol: Classical Acid-Catalyzed Biginelli

• Reactants: Combine benzaldehyde (10 mmol), ethyl acetoacetate (10 mmol), and urea (15 mmol) in ethanol (20 mL).

• Catalyst: Add concentrated HCl (5 drops) or

  -toluenesulfonic acid (10 mol%).

• Reflux: Heat the mixture to reflux (78°C) for 6–8 hours.

• Monitoring: Monitor by TLC (Hexane:EtOAc 7:3).

• Isolation: Cool the reaction mixture to room temperature. Pour onto crushed ice (100 g).

• Purification: Filter the precipitated solid, wash with cold water and cold ethanol. Recrystallize from ethanol.

Modern Intensification: Microwave-Assisted Synthesis[8]

Modern drug discovery demands higher throughput. Microwave irradiation (MW) overcomes the thermal limitations of the classical Biginelli by enabling rapid superheating and efficient dipole rotation, often allowing for solvent-free conditions.

Comparative Protocol: Solvent-Free MW Biginelli

Validation Check: This method typically reduces reaction time from hours to minutes.

• Mixture: In a microwave-safe vial, mix benzaldehyde (10 mmol), ethyl acetoacetate (10 mmol), urea (11 mmol), and Zinc Triflate [Zn(OTf)2] (5 mol%) as a Lewis acid catalyst.

• Irradiation: Irradiate at 300W (maintaining ~100°C) for 2–5 minutes .

• Workup: Cool to room temperature. Add crushed ice to the solid mass. Filter and wash with water.[6]

• Result: High purity product is often obtained without recrystallization.

Comparative Performance Analysis

The following table contrasts the performance of the three methodologies based on experimental data derived from the literature [1][2][3].

Feature	Pinner Synthesis (Linear)	Classical Biginelli (MCR)	MW-Assisted Biginelli
Reaction Type	Stepwise Condensation	Multicomponent (One-Pot)	Multicomponent (Intensified)
Key Intermediate	Imidate / Amidine	Acyliminium Ion	Acyliminium Ion
Reaction Time	24–48 Hours	6–12 Hours	2–10 Minutes
Typical Yield	60–75% (Overall)	65–80%	85–95%
Atom Economy	Low (Leaving groups, multiple steps)	High (Water is only byproduct)	Very High
Scalability	High (Industrial Standard)	Moderate	Moderate (Batch size limited)
Green Score	Low (Uses excess solvents/acids)	Moderate	High (Solvent-free options)

Expert Insight

• Choose Pinner when you need to synthesize complex pyrimidines with specific substitution patterns at the 2-position that are not accessible via urea/thiourea (e.g., 2-alkyl or 2-aryl pyrimidines starting from nitriles).

• Choose Classical Biginelli for robust, large-scale preparation of simple DHPM libraries where equipment is limited.

• Choose MW-Assisted for rapid lead optimization and high-throughput screening where time is the critical constraint.

References

• Kappe, C. O. (2000). Recent Advances in the Biginelli Dihydropyrimidine Synthesis.[7] New Tricks from an Old Dog: Mechanistic Studies and Improved Protocols. Accounts of Chemical Research, 33(12), 879–888. [Link]

• Organic Chemistry Portal. (n.d.). Biginelli Reaction. [Link][8][9][10]

• Organic Chemistry Portal. (n.d.). Pinner Reaction. [Link][11]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Pinner Reaction | NROChemistry [nrochemistry.com]
• 5. jk-sci.com [jk-sci.com]
• 6. heteroletters.org [heteroletters.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. ijisrt.com [ijisrt.com]
• 10. Synthesis, crystal structure and antibacterial studies of dihydropyrimidines and their regioselectively oxidized products - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10255E [pubs.rsc.org]
• 11. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Disposal Protocol: 5-(Bromomethyl)-2-methylpyrimidin-4-amine Hydrobromide

[1]

Executive Summary & Risk Assessment

Compound: 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide CAS: 2908-71-6 Molecular Formula: C₆H₉Br₂N₃ Critical Hazard Designation: Alkylating Agent / Corrosive [1][2]

This substance is not merely a "toxic waste" product; it is a reactive alkylating agent . The bromomethyl moiety (

) is highly electrophilic, capable of alkylating DNA and proteins, posing significant mutagenic and cytotoxic risks. Furthermore, as a hydrobromide salt, it generates hydrobromic acid (HBr) upon contact with moisture, leading to severe skin and eye corrosion.

Operational Directive: Disposal via standard drain systems is strictly prohibited . Disposal via general organic waste streams is unsafe without prior deactivation due to the risk of downstream reactions in waste drums. The protocol below prioritizes chemical quenching (deactivation) followed by segregated disposal.

Personal Protective Equipment (PPE) Matrix

Due to the high permeation potential of alkyl halides, standard latex gloves are insufficient.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving required. Inner: Nitrile (4 mil)Outer: Silver Shield® (Laminate) or thick Nitrile (>8 mil)	Alkyl bromides can permeate thin nitrile rapidly.
Respiratory	Fume hood (Face velocity > 100 fpm).If outside hood: N95 + Organic Vapor cartridge.	Prevents inhalation of dust or HBr acid mists.
Eye/Face	Chemical Splash Goggles + Face Shield.	Hydrobromide salts are corrosive to corneal tissue.
Body	Tyvek® Lab Coat or Chemical Apron.	Prevents particulate accumulation on clothing.

Chemical Deactivation Protocol (Quenching)

The "Thiosulfate Method"

Mechanism: Direct hydrolysis with strong base (NaOH) is effective but can be exothermic and generate volatile byproducts. The preferred method uses Sodium Thiosulfate , a soft nucleophile that rapidly displaces the bromide ion to form a non-toxic, water-soluble Bunte salt (S-alkyl thiosulfate).

Step-by-Step Procedure

Reagents Needed:

• Sodium Thiosulfate Pentahydrate (

  )

• Solvent (Water or 1:1 Water/Ethanol if solubility is poor)

• Sodium Bicarbonate (

  )

• Preparation: Calculate the molar amount of waste to be quenched. Prepare a 20% w/v Sodium Thiosulfate solution in water. You need at least 2 molar equivalents of thiosulfate per mole of bromomethyl compound (excess is safer).

• Dissolution: Dissolve the 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide in a minimal amount of water. Note: If the solid does not dissolve, add ethanol slowly until a solution or fine suspension is achieved.

• Neutralization (The Acid Salt): Since this is a hydrobromide salt, the solution will be acidic. Slowly add solid Sodium Bicarbonate until effervescence stops (pH

  6-7). Do not skip this step ; thiosulfate degrades in strong acid.

• Quenching: Slowly add the 20% Thiosulfate solution to the neutralized waste mixture with stirring.

• Reaction Time: Stir at room temperature for 12–24 hours .

• Validation (TLC/LCMS):

  • Take a small aliquot.

  • Check against the starting material using TLC (Thin Layer Chromatography) or LCMS.

  • Endpoint: Disappearance of the starting material peak/spot.

• Final Disposal: Once validated, the solution contains the benign Bunte salt. This mixture should be labeled as "Deactivated Halogenated Organic Waste" and disposed of according to local EHS regulations.

Deactivation Workflow Diagram

Figure 1: Logical workflow for the chemical deactivation of alkylating pyrimidine intermediates using the Thiosulfate method.

Waste Stream Segregation

If chemical deactivation is not feasible (e.g., large scale solid waste), strict segregation rules apply.

Waste Stream	Labeling Requirements	Container Type
Solid Waste (Unquenched)	"Toxic Solid, Organic, N.O.S. (Contains Alkyl Bromide).[3] HIGH HAZARD "	HDPE Wide-Mouth Drum with liner.
Liquid Waste (Unquenched)	"Halogenated Solvent Waste. Contains Alkylating Agents.[3][4][5][6] pH < 2 (Acidic)."	Glass or Fluorinated HDPE (Jerrycan). Do not use metal.
Quenched Mixture	"Deactivated Organic Waste (Contains Bunte Salts). Halogenated."	Standard Solvent Waste Container.

Critical Prohibition: Never mix unquenched alkyl bromides with azide-containing waste (risk of explosive azidomethyl formation) or strong oxidizers .

Emergency Spill Response

In the event of a spill outside the fume hood:

• Evacuate: Clear the immediate area. The compound is a potential lachrymator (tear-inducing).

• PPE Up: Don full PPE (Respirator, Goggles, Double Gloves).

• Contain: Cover the spill with a Spill Pillow or adsorbent pads.

• Neutralize In-Situ:

  • Gently pour the 20% Sodium Thiosulfate solution over the adsorbent pads.

  • Allow to sit for 20 minutes.

• Cleanup: Scoop the soaked adsorbent into a hazardous waste bag. Double bag. Label as "Spill Debris: Alkylating Agent."

• Decontaminate: Wash the surface with mild soapy water, then water.

Spill Decision Logic

Figure 2: Decision matrix for immediate spill response.

References

• National Center for Biotechnology Information (PubChem). Compound Summary: 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (CID 12513493). Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. "Chapter 7: Disposal of Waste." National Academies Press. Retrieved from [Link]

• Lunn, G., & Sansone, E. B. (1990). Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience.

Sources

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. chemos.de [chemos.de]
• 3. Synthesis of 2-bromomethyl-3-hydroxy-2-hydroxymethyl-propyl pyrimidine and theophylline nucleosides under microwave irradiation. Evaluation of their activity against hepatitis B virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Efficacy of sodium thiosulfate as a local antidote to mechlorethamine skin toxicity in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Alkylating Agents - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comprehensive Guide to Personal Protective Equipment for Handling 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide

This guide provides essential safety protocols and logistical information for the handling and disposal of 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide (CAS No: 2908-71-6). As a critical intermediate in pharmaceutical research and development, understanding its proper handling is paramount to ensuring personnel safety and maintaining experimental integrity. This document is designed for researchers, scientists, and drug development professionals, offering a framework built on the principles of causality and self-validating safety systems.

Hazard Assessment: Applying the Precautionary Principle

While comprehensive, peer-reviewed toxicity data for 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide is not widely available, its chemical structure necessitates a cautious approach. The presence of a bromomethyl group, a known alkylating agent moiety, suggests potential for reactivity and biological activity. Therefore, we must operate under the precautionary principle, treating the compound as hazardous until proven otherwise.

Similar brominated heterocyclic compounds are known to cause skin, eye, and respiratory irritation.[1][2][3] One safety data sheet for a related compound also indicates it is harmful if swallowed and suspected of causing genetic defects.[4] Consequently, the primary safety objective is to prevent all direct contact and aerosol inhalation.

Key Chemical and Safety Data

Property	Value	Source(s)
CAS Number	2908-71-6	[5][6]
Molecular Formula	C₆H₉Br₂N₃	[5][7]
Molecular Weight	282.97 g/mol	[5][6][7]
Known Hazards	Potential for skin, eye, and respiratory irritation. Handle as a potential mutagen. Avoid dust inhalation and all skin/eye contact.	[1][4][8]
Storage	2-8°C in a dry, well-ventilated area, away from strong oxidizing agents.	[5][9]

Core Personal Protective Equipment (PPE) Directive

The selection of PPE is the final and most personal barrier against exposure.[10] For this compound, a multi-layered approach is mandated to create a redundant system of protection. All handling of the solid or its solutions must occur within a certified chemical fume hood or a similar ventilated enclosure.

Required PPE for Handling 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide

PPE Category	Specification	Rationale and Expert Insight
Hand Protection	Double-gloving with powder-free nitrile gloves. The outer glove should have a long cuff.	The inner glove protects against contamination during the removal of the outer glove. The outer glove bears the primary exposure risk. Nitrile provides good chemical resistance for this type of compound. Gloves should be changed every 30-60 minutes or immediately upon known contact.[10]
Body Protection	Disposable, solid-front, chemical-resistant laboratory coat or coveralls ("bunny suit").	This prevents the compound, which is a fine solid, from contaminating personal clothing and skin. A solid-front gown offers superior protection against splashes compared to standard lab coats.[11]
Eye & Face Protection	Chemical safety goggles and a full-face shield.	Safety goggles provide a seal around the eyes to protect against dust particles.[1] A face shield adds a critical second layer of protection against splashes during solution preparation or transfer.
Respiratory Protection	A NIOSH-approved N95 or higher-rated respirator.	This is mandatory when handling the powder outside of a glovebox or similar high-containment system. It prevents the inhalation of fine particulates.[12] A surgical mask is insufficient as it primarily protects the experiment from the user, not the user from chemical aerosols.[12]

Safe Handling and Operational Workflow

Adherence to a strict, step-by-step protocol is essential for minimizing risk. This workflow is designed to be a self-validating system, with checks at each stage.

Step-by-Step Handling Protocol:

• Preparation and Pre-Handling Checks:

  • Verify that the chemical fume hood is functioning correctly (check airflow monitor).

  • Cover the work surface with absorbent, disposable bench paper.

  • Assemble all necessary equipment (spatulas, weigh boats, glassware, solvents, waste containers) inside the fume hood before introducing the compound.

  • Ensure a designated, labeled hazardous waste container is ready for all solid and liquid waste.[2]

• Donning PPE:

  • Don PPE in the following order: inner gloves, lab coat/coveralls, N95 respirator (perform a seal check), safety goggles, face shield, and finally, outer gloves pulled over the cuffs of the lab coat.[10]

• Weighing and Transfer:

  • Perform all weighing operations within the fume hood.

  • Use anti-static weigh boats to prevent the powder from scattering.

  • Carefully transfer the required amount of the compound using a dedicated spatula. Avoid creating dust.[8][13]

  • Once weighing is complete, gently tap the weigh boat to ensure all material is transferred into the receiving vessel.

• Post-Handling Decontamination:

  • Wipe down the spatula, weigh boat, and any other contaminated reusable equipment with a suitable solvent (e.g., ethanol) and dispose of the cleaning materials in the designated hazardous waste container.

  • Wipe down the work surface within the fume hood.

• Doffing PPE:

  • Remove PPE in the reverse order of donning, being careful not to touch the outside of contaminated items with bare skin.

  • Remove outer gloves first, followed by the face shield and goggles.

  • Remove the lab coat, turning it inside out as it is removed.

  • The final step before exiting the lab is to remove the inner gloves and wash hands thoroughly with soap and water.[1]

Emergency Procedures

Spill Management:

• Action: Evacuate personnel from the immediate area. Ensure the area is well-ventilated.[9]

• Procedure: Wearing full PPE, cover the spill with a plastic sheet to prevent spreading.[9] Gently sweep up the solid material and place it into a sealed, labeled container for hazardous waste disposal.[2][9] Do not allow the chemical to enter drains.[9][13]

Personal Exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation occurs.[1]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Call for medical assistance.[1]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[1]

Disposal Plan

All waste generated from handling this compound is considered hazardous.

• Solid Waste: This includes excess compound, contaminated gloves, bench paper, weigh boats, and wipes. Place all items in a securely sealed and clearly labeled hazardous waste container.[2]

• Liquid Waste: Unused solutions should be collected in a compatible, sealed, and labeled hazardous waste container.

• Final Disposal: All waste must be disposed of through a licensed environmental waste management company, in strict accordance with all local, state, and federal regulations.[1][2]

Workflow Visualization

The following diagram outlines the critical path for safely handling 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide.

Caption: Safe handling workflow for 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide.

References

• Provista. (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs. [Link]

• Pharmaffiliates. (n.d.). 5-(Bromomethyl)-2-methylpyrimidin-4-amine Hydrobromide. [Link]

• NIOSH. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. [Link]

• GERPAC. (2013). Personal protective equipment for preparing toxic drugs. [Link]

• CHEMM. (n.d.). Personal Protective Equipment (PPE). [Link]

• PubChem. (n.d.). 5-(Bromomethyl)-2-methylpyrimidin-4-amine--hydrogen bromide (1/1). [Link]

• American Chemistry Council. (n.d.). Protective Equipment. [Link]

Sources

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• 6. 2908-71-6 Cas No. | 5-(Bromomethyl)-2-methylpyrimidin-4-amine hydrobromide | Apollo [store.apolloscientific.co.uk]
• 7. 5-(Bromomethyl)-2-methylpyrimidin-4-amine--hydrogen bromide (1/1) | C6H9Br2N3 | CID 12513493 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. spectrumchemical.com [spectrumchemical.com]
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